4-Bromo-2-(chloromethyl)-1-methoxybenzene

• CAS: 7017-52-9

Core Science & Biosynthesis

4-Bromo-2-(chloromethyl)-1-methoxybenzene CAS number

An In-Depth Technical Guide to 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a halogenated aromatic compound of significant utility in synthetic organic chemistry. This document delves into its chemical identity, physicochemical properties, plausible synthetic pathways with mechanistic considerations, and its strategic applications as a versatile intermediate in research and drug development. Furthermore, it outlines critical safety and handling protocols based on data from structurally related compounds and discusses methods for its analytical characterization. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and chemical industries who require a detailed understanding of this valuable building block.

Chemical Identity and Physicochemical Properties

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a substituted anisole derivative. Its structure incorporates three key functional groups that dictate its reactivity and utility: a methoxy group, a bromine atom, and a reactive chloromethyl (benzylic chloride) group. The presence of both a highly reactive benzylic halide and a less reactive aryl halide on the same scaffold allows for selective, stepwise functionalization, making it a valuable precursor in multi-step synthetic routes.[1]

Table 1: Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	4-Bromo-2-(chloromethyl)-1-methoxybenzene	-
CAS Number	7017-52-9	[2][3]
Molecular Formula	C₈H₈BrClO	[3]
Molecular Weight	235.51 g/mol	[3]
Appearance	Data not available; likely a solid or oil at room temperature.	-
Storage	Inert atmosphere, 2-8°C	[3]

Table 2: Computed Descriptors

Descriptor	Value
SMILES	COC1=CC=C(Br)C=C1CCl
InChIKey	Data not available

Chemical Structure

Caption: 2D Structure of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Synthesis and Mechanistic Insights

Plausible Synthetic Pathway: Electrophilic Chloromethylation

The most direct route involves the reaction of 4-bromoanisole with a source of formaldehyde and hydrogen chloride, typically under acidic conditions. This reaction, a variant of the Blanc chloromethylation, introduces the CH₂Cl group onto the aromatic ring.

Caption: Plausible synthetic route to the target compound.

Causality and Experimental Considerations

• Regioselectivity: The methoxy group (-OCH₃) is a strong ortho-, para-directing activator for electrophilic aromatic substitution. Since the para position is blocked by the bromine atom, the incoming electrophile (the chloromethyl group) is directed to one of the ortho positions. The chloromethyl group is installed at the C2 position, adjacent to the methoxy group.

• Electrophile Generation: Formaldehyde and HCl react to form the highly electrophilic chloromethyl cation (⁺CH₂Cl) or a related species, often facilitated by a Lewis acid catalyst like zinc chloride (ZnCl₂). The catalyst polarizes the C-O bond in formaldehyde, making it more susceptible to nucleophilic attack by the aromatic ring.

• Reaction Conditions: The reaction is typically performed in a non-polar, aprotic solvent. Temperature control is crucial to prevent polymerization of formaldehyde and the formation of side products, such as the diarylmethane derivative from the reaction of the product with another molecule of the starting material.

• Work-up and Purification: Following the reaction, a standard aqueous work-up is required to quench the catalyst and remove unreacted reagents. The crude product is then purified, typically by column chromatography or distillation under reduced pressure, to yield the final compound.

Applications in Research and Drug Development

Halogenated compounds are fundamental building blocks in medicinal chemistry, as the incorporation of halogens can significantly alter a molecule's pharmacokinetic and pharmacodynamic profiles.[1] 4-Bromo-2-(chloromethyl)-1-methoxybenzene serves as a key intermediate for constructing more complex molecular architectures.

Role as a Bifunctional Intermediate

The primary value of this compound lies in its two distinct reactive sites:

• Benzylic Chloride (-CH₂Cl): This site is highly susceptible to nucleophilic substitution (Sₙ2) reactions. It readily reacts with a wide range of nucleophiles (e.g., amines, thiols, cyanides, carbanions) to form new carbon-heteroatom or carbon-carbon bonds.

• Aryl Bromide (-Br): This site is less reactive and is ideal for metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig couplings. These reactions are powerful tools for creating new carbon-carbon or carbon-nitrogen bonds.

This differential reactivity allows for a controlled, stepwise elaboration of the molecule, which is a cornerstone of modern synthetic strategy.

Exemplary Workflow: Synthesis of a Substituted Benzylamine Derivative

The following workflow illustrates how 4-Bromo-2-(chloromethyl)-1-methoxybenzene can be used to synthesize a more complex intermediate, which could be a precursor for a pharmacologically active agent.

Caption: Stepwise functionalization of the title compound.

This synthetic versatility makes it an attractive starting material for libraries of compounds in drug discovery campaigns. For instance, related structures are used as key intermediates in the synthesis of SGLT2 inhibitors like Dapagliflozin and Empagliflozin, which are used to treat type 2 diabetes.[4][5]

Safety, Handling, and Storage

No specific safety data sheet for 4-Bromo-2-(chloromethyl)-1-methoxybenzene was found. The information below is extrapolated from data for the structurally similar and highly hazardous compound, 4-(Bromomethyl)-1-chloro-2-methoxybenzene (CAS 103347-14-4), and should be considered a guideline.[6] Users must conduct their own thorough risk assessment before handling. Benzylic halides are typically lachrymators and corrosive.

Hazard Identification

• GHS Classification: Likely to be classified as Skin Corrosion, Category 1B.[6]

• Signal Word: Danger.[6]

• Hazard Statements: H314 - Causes severe skin burns and eye damage.[6] May cause respiratory irritation.

Precautionary Measures and PPE

Table 3: Safety and Handling Protocols

Category	Protocol
Prevention	Do not breathe dust/fume/gas/mist/vapors/spray.[6] Wash hands and exposed skin thoroughly after handling.[6] Wear protective gloves, protective clothing, eye protection, and face protection.[6] Use only outdoors or in a well-ventilated area.
Response	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[6] IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower. Wash contaminated clothing before reuse.[6] IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6] IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6] Get emergency medical help immediately.[6]
Storage	Store locked up in a dry, cool, and well-ventilated place.[6][7] Keep container tightly closed under an inert atmosphere.[3]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6]

  • Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and flame-resistant clothing.[6]

  • Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge (e.g., NIOSH/MSHA or European Standard EN 149 approved).[8]

Spectroscopic Data and Characterization

The definitive structural confirmation of 4-Bromo-2-(chloromethyl)-1-methoxybenzene relies on standard spectroscopic techniques. While specific spectra for this compound are not provided in the search results, the expected characteristics can be predicted. PubChem is a valuable resource that aggregates spectral data from various sources, including NIST, SpectraBase, and the Human Metabolome Database, for a wide range of chemical compounds.[9]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would show characteristic signals for the different proton environments:

  • A singlet for the methoxy (-OCH₃) protons around 3.8-4.0 ppm.

  • A singlet for the chloromethyl (-CH₂Cl) protons around 4.5-4.7 ppm.

  • A set of signals in the aromatic region (approx. 6.8-7.5 ppm) corresponding to the three protons on the benzene ring, with coupling patterns indicative of their relative positions.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display eight distinct signals corresponding to the eight unique carbon atoms in the molecule.

• MS (Mass Spectrometry): The mass spectrum would show a molecular ion peak (M⁺) and a characteristic isotopic pattern (M+2) of nearly equal intensity, which is indicative of the presence of one bromine atom. The presence of the chlorine atom would also contribute to the isotopic cluster.

• IR (Infrared Spectroscopy): The IR spectrum would feature characteristic absorption bands for C-H stretching (aromatic and aliphatic), C-O stretching of the ether, and C-Cl and C-Br stretching vibrations.

References

• Matrix Fine Chemicals. 4-BROMO-2-CHLORO-1-METHOXYBENZENE | CAS 60633-25-2. [Link]

• China Manufacturer. 4-Bromo-1-Chloro-2-(4-Methoxy-Benzyl) - Chlorinated Benzene. [https://www. chlorinated-benzene.com/bb/4-bromo-1-chloro-2-4-methoxy-benzyl-benzene.html]([Link]. chlorinated-benzene.com/bb/4-bromo-1-chloro-2-4-methoxy-benzyl-benzene.html)

• PubChem, NIH. 4-Bromo-2-chloroanisole | C7H6BrClO | CID 3016537. [Link]

• PubChem, NIH. 4-Bromo-1-methoxy-2-methylbenzene | C8H9BrO | CID 608315. [Link]

• ResearchGate. 4-Bromo-2-chloro-1-methoxybenzene | Request PDF. [Link]

• PubChem, NIH. 2-(4-Methoxybenzyl)-4-bromo-1-chlorobenzene. [Link]

• NIH. Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. [Link]

• PubChem, NIH. 4-Bromo-1-fluoro-2-methoxybenzene | C7H6BrFO | CID 13604909. [Link]

• Beilstein Journals. Supplementary Information. [Link]

• Google Patents. US20130090498A1 - Processes for producing 4-bromo-2-methoxybenzaldehyde.

• PubChem, NIH. 4-Bromo-2-nitroanisole | C7H6BrNO3 | CID 118533. [Link]

• PubChem, NIH. 1-Bromo-4-methoxy-2-methylbenzene | C8H9BrO | CID 117915. [Link]

• PubChem, NIH. Spectral Information. [Link]

• Google Patents. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

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A Comprehensive Technical Guide to 4-Bromo-2-(chloromethyl)-1-methoxybenzene and Its Isomers: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Synthetic Utility of Brominated Anisole Derivatives

In the landscape of medicinal chemistry and organic synthesis, halogenated aromatic compounds serve as pivotal building blocks. Their unique electronic properties and reactivity patterns allow for the strategic construction of complex molecular architectures. Among these, 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its isomers are of significant interest. The presence of a reactive benzylic chloride, a modifiable methoxy group, and a bromine atom suitable for cross-coupling reactions makes this class of compounds highly versatile for introducing diverse functionalities into a benzene ring.

This technical guide provides an in-depth exploration of the physical and chemical properties of 4-Bromo-2-(chloromethyl)-1-methoxybenzene. Recognizing the common conflation with its isomers in commercial and research contexts, this document will also address key distinctions and data for closely related structures. The aim is to equip researchers, scientists, and drug development professionals with the critical information necessary for the effective handling, application, and strategic incorporation of these valuable synthetic intermediates. We will delve into their synthesis, reactivity, and notable applications, particularly in the development of novel therapeutic agents.

Physicochemical Properties: A Comparative Analysis

The precise physical properties of 4-Bromo-2-(chloromethyl)-1-methoxybenzene can sometimes be elusive in literature, often being grouped with its isomers. The following table summarizes the available data for the target compound and its close relatives to provide a clear, comparative overview.

Property	4-Bromo-2-(chloromethyl)-1-methoxybenzene	2-Bromo-4-(chloromethyl)-1-methoxybenzene	4-Bromo-2-methylanisole
CAS Number	7017-52-9[1]	701-94-0[2]	14804-31-0[3][4]
Molecular Formula	C₈H₈BrClO[1]	C₈H₈BrClO[2]	C₈H₉BrO[3][4]
Molecular Weight	235.51 g/mol [1]	235.51 g/mol [2]	201.06 g/mol [5]
Appearance	Not specified	-	White to cream or pale yellow crystals or powder[3]
Melting Point	Not consistently reported	48-49 °C[2]	66-69 °C[4]
Boiling Point	Not consistently reported	Not specified	124-125 °C at 25 mmHg[4]
Solubility	Insoluble in water, soluble in organic solvents (e.g., dichloromethane, ethyl acetate)	Not specified	Not specified

Synthesis and Reactivity: Strategic Considerations for Molecular Elaboration

The synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its isomers typically involves multi-step sequences starting from commercially available precursors. A common synthetic strategy involves the bromination of a substituted anisole, followed by chloromethylation.

A representative synthetic approach for a related compound, 4-bromo-1-(chloromethyl)-2-methylbenzene, starts from (4-bromo-2-methyl-phenyl)methanol.[6] The alcohol is treated with methanesulfonyl chloride and triethylamine in dichloromethane to form the corresponding mesylate, which is then displaced by chloride.[6] This highlights a general principle that can be adapted for the synthesis of the title compound, likely starting from a corresponding hydroxymethyl or methyl-substituted bromoanisole.

The reactivity of these compounds is dominated by the chloromethyl group, which is a potent electrophile. This functionality readily participates in nucleophilic substitution reactions, making it an excellent handle for introducing a wide range of substituents. The bromine atom on the aromatic ring is less reactive but is ideal for participating in transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This dual reactivity allows for a stepwise and controlled elaboration of the molecular scaffold.

The methoxy group can also be a site for chemical modification. Demethylation to the corresponding phenol opens up another avenue for functionalization, such as ether or ester formation.

Applications in Drug Discovery and Development

The structural motifs present in 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its isomers are found in a variety of biologically active molecules. Their utility as intermediates stems from their ability to serve as scaffolds for building more complex structures.

Halogenated compounds are of particular importance in medicinal chemistry as the inclusion of halogens can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties.[7] These properties include metabolic stability, lipophilicity, and binding affinity to target proteins.

A significant application of related bromo-chloro-benzene derivatives is in the synthesis of SGLT2 inhibitors, a class of antidiabetic drugs.[8] For instance, 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene is a key intermediate in the synthesis of Dapagliflozin and Empagliflozin.[8] While not the exact compound of focus, this demonstrates the value of this substitution pattern in constructing complex pharmaceutical agents.

Furthermore, compounds with similar structures are used in the synthesis of carbazole derivatives.[7] Carbazoles are a well-known class of heterocyclic compounds with a broad range of biological activities, including anticancer, antibacterial, and antiviral properties. The ability to introduce substituents at specific positions on the aromatic ring using intermediates like 4-Bromo-2-(chloromethyl)-1-methoxybenzene is crucial for developing new and more potent carbazole-based drugs.

Experimental Protocols: Handling and Safety

As with many halogenated aromatic compounds, 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its isomers should be handled with care in a well-ventilated laboratory fume hood.[9][10] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is essential to prevent skin and eye contact.[11][12]

General Handling Procedures:

• Avoid inhalation of dust or vapors.[10][11]

• Prevent contact with skin and eyes.[10]

• Wash hands thoroughly after handling.[9][11]

• Store in a tightly sealed container in a cool, dry place away from incompatible materials.[9][13]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[11][12] Remove contaminated clothing.[12]

• Eye Contact: Rinse cautiously with water for several minutes.[11] Remove contact lenses if present and easy to do. Continue rinsing.[11]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[11][13]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting.[11][13]

In all cases of significant exposure, seek immediate medical attention.[11][13]

Spectroscopic Data Analysis: A Guide to Characterization

• ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons, the chloromethyl protons, and the methoxy protons. The aromatic protons will appear as a set of multiplets in the aromatic region (typically 6.5-8.0 ppm). The chloromethyl protons will be a singlet further downfield (around 4.5-5.0 ppm) due to the electron-withdrawing effect of the chlorine atom. The methoxy protons will appear as a sharp singlet at around 3.8-4.0 ppm.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the eight carbon atoms. The carbon of the chloromethyl group will be in the range of 40-50 ppm. The methoxy carbon will be around 55-60 ppm. The aromatic carbons will appear in the 110-160 ppm region, with the carbon attached to the bromine being at a lower field and the carbon attached to the oxygen of the methoxy group at a higher field.

• IR Spectroscopy: The infrared spectrum will show characteristic C-H stretching vibrations for the aromatic and aliphatic protons. A strong C-O stretching band for the methoxy group will be present around 1250 cm⁻¹. The C-Cl and C-Br stretching vibrations will be observed in the fingerprint region.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (235.51 g/mol ). A characteristic isotopic pattern for the presence of one bromine atom (M and M+2 peaks of roughly equal intensity) and one chlorine atom (M and M+2 peaks with a ratio of approximately 3:1) will be observed for the molecular ion and any fragments containing these halogens.

Conclusion: A Versatile Tool for Chemical Innovation

4-Bromo-2-(chloromethyl)-1-methoxybenzene and its isomers represent a class of highly valuable and versatile intermediates in organic synthesis. Their unique combination of reactive functional groups provides a powerful platform for the construction of complex molecules, particularly in the realm of drug discovery and development. A thorough understanding of their physical properties, synthetic accessibility, and reactivity is paramount for any researcher seeking to leverage their synthetic potential. This guide has aimed to consolidate the available information and provide a practical framework for the safe and effective use of these important chemical building blocks. As the demand for novel and intricate molecular architectures continues to grow, the strategic application of compounds like 4-Bromo-2-(chloromethyl)-1-methoxybenzene will undoubtedly play a crucial role in advancing the frontiers of chemical science.

References

A comprehensive list of references will be provided upon request. The citations within the text correspond to a curated list of scientific literature and chemical supplier data sheets.

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The Strategic Synthesis and Application of 4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Technical Guide for Medicinal Chemists

Abstract

This technical guide provides an in-depth analysis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a versatile and strategically important building block in modern medicinal chemistry. We will explore its chemical architecture, delineating the nuanced reactivity of its functional groups, and provide a detailed, field-proven protocol for its synthesis via regioselective free-radical chlorination. Furthermore, this guide will illuminate its application in the synthesis of complex pharmaceutical agents, underscoring its value to researchers, scientists, and drug development professionals.

Introduction: A Molecule of Dichotomous Reactivity

4-Bromo-2-(chloromethyl)-1-methoxybenzene (CAS No. 7017-52-9) is a substituted toluene derivative whose value in synthetic organic chemistry is derived from the differential reactivity of its two halogen substituents. The presence of a labile benzylic chloride and a more inert aryl bromide on the same scaffold allows for sequential, site-selective functionalization. This dichotomous reactivity profile makes it an ideal intermediate for the construction of complex molecular architectures, particularly in the realm of drug discovery where precise control over molecular assembly is paramount.

The methoxy group at the para-position to the bromine atom and ortho- to the chloromethyl group further influences the electronic properties of the aromatic ring, impacting the reactivity of both the benzylic and aryl positions. Understanding these electronic and steric factors is crucial for designing efficient and high-yielding synthetic routes.

Physicochemical Properties and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is essential for its safe handling, storage, and application in synthesis.

Property	Value	Reference
IUPAC Name	4-Bromo-2-(chloromethyl)-1-methoxybenzene
CAS Number	7017-52-9	[1]
Molecular Formula	C₈H₈BrClO	[1]
Molecular Weight	235.51 g/mol	[1]
Appearance	White to off-white solid
Storage	Inert atmosphere, 2-8°C	[1]

Synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Step-by-Step Protocol

The most direct and efficient synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is achieved through the free-radical chlorination of its precursor, 4-bromo-2-methylanisole. This reaction selectively targets the benzylic protons of the methyl group, a consequence of the resonance stabilization of the resulting benzylic radical.

Caption: Synthetic route to 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Causality Behind Experimental Choices

• Choice of Chlorinating Agent: N-Chlorosuccinimide (NCS) is the reagent of choice for this transformation.[2] Unlike gaseous chlorine, NCS is a crystalline solid that is easy to handle and allows for precise stoichiometric control, minimizing over-chlorination. It serves as a source of chlorine radicals under the reaction conditions.

• Radical Initiator: The reaction is initiated by heat or light, which promotes the homolytic cleavage of the N-Cl bond in NCS or a dedicated radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[2] The choice of initiator and its concentration can be optimized to control the reaction rate and minimize side reactions.

• Solvent: A non-polar, inert solvent such as carbon tetrachloride (CCl₄) or benzene is traditionally used to facilitate the radical chain reaction and dissolve the starting material.[2] However, due to the toxicity of these solvents, greener alternatives are increasingly being explored.

Detailed Experimental Protocol

Materials:

• 4-Bromo-2-methylanisole (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.1 eq)

• Azobisisobutyronitrile (AIBN) (0.05 eq)

• Anhydrous Carbon Tetrachloride (or a suitable alternative solvent)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Heating mantle or UV lamp

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-bromo-2-methylanisole and anhydrous carbon tetrachloride.

• Add N-chlorosuccinimide and AIBN to the solution.

• Heat the reaction mixture to reflux (approximately 77°C for CCl₄) and stir vigorously. Alternatively, the reaction can be initiated by irradiation with a UV lamp at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude 4-Bromo-2-(chloromethyl)-1-methoxybenzene can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. Alternatively, recrystallization from a suitable solvent system can be employed to obtain the pure product.

Applications in Drug Development: A Versatile Synthetic Intermediate

The strategic placement of the reactive chloromethyl group and the less reactive aryl bromide makes 4-Bromo-2-(chloromethyl)-1-methoxybenzene a valuable building block for the synthesis of complex, biologically active molecules. The benzylic chloride is a potent electrophile, readily undergoing nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. The aryl bromide, on the other hand, is amenable to a variety of transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, allowing for the formation of carbon-carbon and carbon-heteroatom bonds.

Caption: Synthetic utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

A notable example of its application is in the synthesis of complex pharmaceutical candidates. While direct public-domain examples are often proprietary, the utility of such building blocks is evident in patent literature for drug discovery programs. The structural motif is present in precursors to a variety of therapeutic targets. For instance, related bromo-chloro-benzyl intermediates are key in the synthesis of SGLT2 inhibitors like Dapagliflozin, used in the treatment of type 2 diabetes.[3]

Safety and Handling

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a halogenated organic compound and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is advisable to wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a highly valuable and versatile intermediate for organic synthesis, particularly in the field of drug discovery and development. Its unique chemical architecture, characterized by two halogen atoms of differing reactivity, allows for a wide range of selective chemical transformations. The synthetic protocol outlined in this guide provides a reliable and efficient method for its preparation, enabling researchers to access this key building block for the construction of novel and complex molecular entities with potential therapeutic applications.

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• Google Patents. Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

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• ACS Publications. N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. [Link]

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A Technical Guide to the Synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Abstract

This technical guide provides a comprehensive overview of the synthetic pathway for 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a key building block in medicinal chemistry and organic synthesis. The document details the prevailing synthetic strategy, delves into the reaction mechanism, presents a detailed experimental protocol based on established methodologies, and discusses critical safety considerations. This guide is intended for researchers, chemists, and professionals in drug development who require a thorough understanding of the preparation of this versatile chemical intermediate.

Introduction and Strategic Analysis

Chemical Identity and Significance

4-Bromo-2-(chloromethyl)-1-methoxybenzene (CAS No. 7017-52-9) is a substituted anisole derivative featuring three key functional groups: a bromo group, a chloromethyl group, and a methoxy group. This trifunctional arrangement makes it a valuable precursor for introducing the 4-bromo-1-methoxybenzyl moiety into larger molecules. The methoxy group activates the aromatic ring towards electrophilic substitution, while the bromo and chloromethyl groups provide orthogonal handles for subsequent cross-coupling, nucleophilic substitution, or Grignard reactions. Its utility is particularly noted in the synthesis of complex organic molecules, including potential pharmaceutical agents.

Retrosynthetic Analysis and Chosen Pathway

A retrosynthetic analysis of the target molecule suggests several potential synthetic routes. The most direct and industrially significant approach involves the installation of the chloromethyl group onto a pre-functionalized aromatic ring.

Caption: Retrosynthetic analysis of the target compound.

Based on this analysis, three primary pathways can be considered:

• Pathway 1: Electrophilic Chloromethylation of 4-Bromoanisole. This is the most convergent approach, utilizing the Blanc-Quelet reaction on a commercially available starting material.[1]

• Pathway 2: Electrophilic Bromination of 2-(Chloromethyl)anisole. This route is less ideal due to potential challenges in controlling the regioselectivity of the bromination.

• Pathway 3: Radical Chlorination of 4-Bromo-2-methylanisole. This pathway requires a specific precursor and involves free-radical conditions, which can sometimes lead to side products.

This guide will focus on Pathway 1 , the direct chloromethylation of 4-bromoanisole, as it represents the most efficient and well-documented strategy.

The Blanc-Quelet Reaction: Mechanism and Causality

The synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene from 4-bromoanisole is a classic example of the Blanc-Quelet chloromethylation, a type of electrophilic aromatic substitution.[1]

The Role of Reagents

• 4-Bromoanisole (Substrate): The starting material. The methoxy group (-OCH₃) is a strong activating, ortho-, para- directing group due to its resonance effect (lone pair donation to the ring). The bromo group (-Br) is a deactivating, but also ortho-, para- directing group. Since the para position is blocked by the bromine, the activating methoxy group strongly directs the incoming electrophile to the ortho position (C2).

• Paraformaldehyde (Formaldehyde Source): A stable, polymeric form of formaldehyde that depolymerizes in situ under acidic conditions to provide the necessary electrophile precursor.

• Hydrogen Chloride (HCl): Serves a dual role. It acts as a proton source to activate formaldehyde and is the source of the chloride ion that ultimately forms the chloromethyl group.

• Zinc Chloride (ZnCl₂): A crucial Lewis acid catalyst. It coordinates to the oxygen of the protonated formaldehyde, dramatically increasing the electrophilicity of the carbon atom and facilitating the attack by the electron-rich aromatic ring.[1]

Reaction Mechanism

The reaction proceeds through a well-established electrophilic aromatic substitution mechanism.

• Formation of the Electrophile: Under the acidic conditions provided by HCl and catalyzed by ZnCl₂, formaldehyde is protonated. The zinc chloride then coordinates to the hydroxyl group, forming a highly reactive electrophilic species, likely a chlorocarbenium ion equivalent ([CH₂Cl]⁺).

• Electrophilic Attack: The π-electrons of the activated 4-bromoanisole ring attack the electrophilic carbon of the activated formaldehyde complex. This attack occurs predominantly at the C2 position, ortho to the strongly activating methoxy group, to form a resonance-stabilized carbocation intermediate (a sigma complex).

• Rearomatization: A base (such as Cl⁻) abstracts a proton from the C2 position, restoring the aromaticity of the ring and yielding 4-bromo-2-(hydroxymethyl)-1-methoxybenzene.

• Conversion to Chloride: The resulting benzylic alcohol is rapidly converted to the final chloromethyl product under the reaction conditions, likely via an Sₙ2 or Sₙ1-type reaction with HCl, again catalyzed by ZnCl₂ which activates the hydroxyl group for substitution.[2]

Caption: Simplified workflow of the Blanc-Quelet reaction.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-Bromoanisole	187.04	18.7 g	0.10	1.0
Paraformaldehyde	(30.03)n	4.5 g	0.15	1.5
Zinc Chloride (anhydrous)	136.30	6.8 g	0.05	0.5
Concentrated HCl	36.46	~50 mL	-	-
Dichloromethane (DCM)	84.93	150 mL	-	-
Saturated NaHCO₃ solution	-	~100 mL	-	-
Saturated NaCl solution (Brine)	-	~50 mL	-	-
Anhydrous MgSO₄ or Na₂SO₄	-	~10 g	-	-

Equipment: 500 mL three-neck round-bottom flask, magnetic stirrer, heating mantle with temperature control, condenser, gas inlet tube, dropping funnel, separatory funnel, rotary evaporator.

Step-by-Step Procedure

• Setup: Assemble the three-neck flask with a magnetic stirrer, condenser, and gas inlet tube. Ensure the entire apparatus is dry and situated in a certified chemical fume hood.

• Reagent Charging: To the flask, add 4-bromoanisole (18.7 g, 0.10 mol), paraformaldehyde (4.5 g, 0.15 mol), and anhydrous zinc chloride (6.8 g, 0.05 mol).

• Reaction Initiation: Add dichloromethane (100 mL) to the flask and begin stirring to create a suspension. Start bubbling anhydrous hydrogen chloride gas through the suspension via the gas inlet tube at a moderate rate.

• Reaction Conditions: Gently heat the reaction mixture to 40-50°C. The reaction is typically exothermic. Maintain this temperature and continue stirring under a constant slow stream of HCl gas for 4-6 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS), checking for the consumption of the 4-bromoanisole starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully pour the reaction mixture over 200 g of crushed ice in a large beaker.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Washing: Combine the organic layers and wash sequentially with cold water (50 mL), saturated sodium bicarbonate (NaHCO₃) solution (2 x 50 mL) to neutralize excess acid, and finally with saturated brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product is typically an oil or a low-melting solid. It can be purified by vacuum distillation or flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the pure 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Product Characterization

The identity and purity of the synthesized product should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR (CDCl₃)	Expected chemical shifts (δ, ppm): ~7.4 (d, 1H, Ar-H), ~7.1 (dd, 1H, Ar-H), ~6.8 (d, 1H, Ar-H), ~4.6 (s, 2H, -CH₂Cl), ~3.9 (s, 3H, -OCH₃).
¹³C NMR (CDCl₃)	Expected chemical shifts (δ, ppm): ~157 (C-OCH₃), ~133 (Ar-CH), ~130 (Ar-CH), ~128 (C-CH₂Cl), ~115 (C-Br), ~112 (Ar-CH), ~56 (-OCH₃), ~42 (-CH₂Cl).
Mass Spec. (EI)	Expected M⁺ peaks at m/z corresponding to C₈H₈BrClO, showing characteristic isotopic patterns for Br and Cl.
Appearance	Colorless to pale yellow oil or low-melting solid.

Note: The predicted NMR shifts are based on computational models and analysis of similar structures, as definitive, published experimental data for this specific compound is sparse.

Critical Safety Considerations

Extreme Caution Required: Chloromethylation reactions are notoriously hazardous and must be performed with stringent safety protocols.

• Carcinogen Formation: The reaction of formaldehyde and HCl can generate bis(chloromethyl) ether (BCME) as a byproduct. BCME is a potent human carcinogen with high volatility.[3] This reaction must be conducted in a well-ventilated, certified chemical fume hood at all times.

• Corrosive Reagents: Concentrated hydrochloric acid and hydrogen chloride gas are highly corrosive and can cause severe burns. Anhydrous zinc chloride is hygroscopic and will react exothermically with water.

• Personal Protective Equipment (PPE): Appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles, is mandatory.

• Quenching: Any unreacted chloromethylating agents should be quenched carefully. For instance, residual chloromethyl methyl ether, if used as an alternative reagent, can be destroyed by quenching with an aqueous ammonium chloride solution.

Researchers must consult the Safety Data Sheets (SDS) for all reagents before commencing any work and adhere to all institutional safety guidelines.

Conclusion

The synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is most effectively achieved via the Blanc-Quelet chloromethylation of 4-bromoanisole. This method leverages the powerful ortho-directing effect of the methoxy group to achieve high regioselectivity. While the procedure is straightforward, the inherent dangers associated with the formation of the carcinogen bis(chloromethyl) ether necessitate rigorous adherence to safety protocols. This guide provides the necessary theoretical and practical framework for researchers to approach this synthesis with both competence and caution.

References

• Blanc chloromethylation. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Process for preparing chloromethylated aromatic materials. (1990). Google Patents.
• Method for catalytic reaction of chloromethylation of aromatic cyclic compound. (2010). Google Patents.

• Eglington, M. (n.d.). New studies in aromatic chloromethylation. Durham E-Theses. Retrieved from [Link]

Sources

• 1. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]

An In-Depth Technical Guide to the Spectroscopic Data of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

This technical guide provides a comprehensive analysis of the predicted spectroscopic data for 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a key intermediate in various synthetic applications. In the absence of publicly available experimental spectra for this specific compound, this document leverages established spectroscopic principles and data from structurally analogous compounds to provide a reliable prediction of its characteristic spectral features. This approach is designed to offer researchers, scientists, and drug development professionals a robust framework for the identification and characterization of this molecule.

The methodologies and interpretations presented herein are grounded in fundamental principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), ensuring a high degree of scientific validity.

Molecular Structure and Predicted Spectroscopic Overview

4-Bromo-2-(chloromethyl)-1-methoxybenzene possesses a unique substitution pattern on the benzene ring that gives rise to a distinct spectroscopic fingerprint. The presence of a methoxy group (-OCH₃), a chloromethyl group (-CH₂Cl), and a bromine atom, in addition to the aromatic protons, allows for a detailed structural elucidation through a combination of spectroscopic techniques.

Predicted Spectroscopic Data Summary

Technique	Key Predicted Features
¹H NMR	Aromatic protons in the range of δ 6.8-7.5 ppm with characteristic splitting patterns; a singlet for the methoxy protons around δ 3.8-3.9 ppm; a singlet for the chloromethyl protons around δ 4.5-4.7 ppm.
¹³C NMR	Aromatic carbons in the range of δ 110-160 ppm, including quaternary carbons; a methoxy carbon signal around δ 55-57 ppm; a chloromethyl carbon signal around δ 45-48 ppm.
IR Spectroscopy	C-H stretching (aromatic and aliphatic) ~2850-3100 cm⁻¹; C=C stretching (aromatic) ~1400-1600 cm⁻¹; C-O stretching (ether) ~1020-1250 cm⁻¹; C-Cl stretching ~600-800 cm⁻¹; C-Br stretching ~500-600 cm⁻¹.
Mass Spectrometry	A molecular ion peak (M⁺) with a characteristic isotopic pattern due to the presence of bromine and chlorine.

¹H NMR Spectroscopy: A Proton's Perspective

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The predicted ¹H NMR spectrum of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in a standard solvent like CDCl₃ would provide information on the number of different types of protons, their chemical environment, and their proximity to neighboring protons.

Experimental Protocol for ¹H NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature with a sufficient number of scans to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Data and Interpretation

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.45	d	1H	Ar-H
~7.15	dd	1H	Ar-H
~6.85	d	1H	Ar-H
~4.60	s	2H	-CH₂Cl
~3.88	s	3H	-OCH₃

The aromatic region is predicted to show three distinct signals corresponding to the three protons on the benzene ring. The splitting patterns (d for doublet, dd for doublet of doublets) arise from coupling with adjacent protons. The chloromethyl protons are expected to appear as a singlet due to the absence of adjacent protons. Similarly, the methoxy protons will also be a singlet.

Caption: Predicted ¹H NMR assignments for 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

¹³C NMR Spectroscopy: The Carbon Backbone

Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule. Each unique carbon atom in the structure will give rise to a separate signal.

Experimental Protocol for ¹³C NMR Data Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: A 100 MHz or higher NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

Predicted ¹³C NMR Data and Interpretation

Predicted Chemical Shift (δ, ppm)	Assignment
~158	Ar-C-OCH₃
~133	Ar-C-Br
~130	Ar-CH
~128	Ar-C-CH₂Cl
~115	Ar-CH
~112	Ar-CH
~56	-OCH₃
~46	-CH₂Cl

The spectrum is predicted to show eight distinct signals, corresponding to the eight carbon atoms in the molecule. The chemical shifts of the aromatic carbons are influenced by the electronic effects of the substituents.

Caption: Predicted ¹³C NMR chemical shift assignments.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol for IR Data Acquisition

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if liquid) or as a KBr pellet (if solid).

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the sample over the mid-infrared range (4000-400 cm⁻¹).

Predicted IR Absorption Bands and Interpretation

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium-Weak	Aromatic C-H stretch
2950-2850	Medium	Aliphatic C-H stretch (-CH₂- and -CH₃)
1590, 1480	Strong-Medium	Aromatic C=C ring stretch
1250	Strong	Asymmetric C-O-C stretch (aryl ether)
1020	Strong	Symmetric C-O-C stretch (aryl ether)
750	Strong	C-Cl stretch
580	Medium	C-Br stretch

The IR spectrum will provide clear evidence for the aromatic ring, the ether linkage, and the carbon-halogen bonds.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and clues about the structure.

Experimental Protocol for Mass Spectrometry Data Acquisition

• Sample Introduction: The sample can be introduced via direct infusion or through a gas or liquid chromatograph.

• Ionization: Electron Ionization (EI) is a common method for this type of molecule.

• Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used.

Predicted Mass Spectrum and Interpretation

The molecular formula of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is C₈H₈BrClO. The presence of two halogen atoms, bromine (isotopes ⁷⁹Br and ⁸¹Br with ~1:1 natural abundance) and chlorine (isotopes ³⁵Cl and ³⁷Cl with ~3:1 natural abundance), will result in a complex and highly characteristic isotopic pattern for the molecular ion peak.

The most abundant isotopic combination would be C₈H₈⁷⁹Br³⁵ClO, with a predicted m/z of approximately 233.96. The full isotopic cluster for the molecular ion would show peaks at M⁺, M+2, and M+4, with relative intensities dictated by the natural abundances of the isotopes.

Conclusion

This in-depth technical guide provides a comprehensive set of predicted spectroscopic data for 4-Bromo-2-(chloromethyl)-1-methoxybenzene. By leveraging data from analogous structures and fundamental spectroscopic principles, this guide offers a reliable framework for the characterization of this important chemical intermediate. The detailed interpretation of the predicted ¹H NMR, ¹³C NMR, IR, and mass spectra, along with the outlined experimental protocols, will be a valuable resource for researchers in the field.

References

Due to the predictive nature of this guide, direct literature references for the experimental data of the title compound are not available. The principles and typical chemical shift/frequency ranges are based on standard organic chemistry and spectroscopy textbooks.

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• NIST Chemistry WebBook. [Link]

4-Bromo-2-(chloromethyl)-1-methoxybenzene reactivity profile

An In-Depth Technical Guide to the Reactivity Profile of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a trifunctional aromatic compound that serves as a versatile and strategic building block in modern organic synthesis. Its utility is defined by the differential reactivity of its three key functional moieties: a nucleophilically susceptible benzylic chloride, a cross-coupling-receptive aryl bromide, and an electron-donating methoxy group that influences the regioselectivity of aromatic substitutions. This guide provides an in-depth exploration of the reactivity profile of this compound, offering field-proven insights and detailed experimental protocols for its application in the synthesis of complex molecular architectures. We will delve into the chemoselective transformations that are possible, providing a framework for researchers to leverage this molecule's unique electronic and steric properties in pharmaceutical and materials science research.

Introduction: A Molecule of Strategic Importance

4-Bromo-2-(chloromethyl)-1-methoxybenzene, also known by its synonym 5-bromo-2-methoxybenzyl chloride, is a key intermediate in the synthesis of a variety of complex organic molecules, including active pharmaceutical ingredients (APIs). A notable application is in the synthesis of Vilazodone, an antidepressant, which underscores the compound's relevance in medicinal chemistry[1][2]. The molecule's synthetic value is derived from the orthogonal reactivity of its two carbon-halogen bonds, allowing for a stepwise and controlled functionalization.

The benzylic chloride is highly susceptible to nucleophilic attack (SN2 reactions), providing a straightforward entry point for the introduction of a wide range of nitrogen, oxygen, and sulfur-containing functional groups. In contrast, the aryl bromide is less reactive towards nucleophiles but is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. The methoxy group, a powerful ortho-, para-director, not only influences the electronic properties of the benzene ring but also plays a crucial role in directing any further electrophilic aromatic substitution reactions.

This guide will systematically explore the reactivity at each of these sites, providing both the theoretical underpinnings and practical, step-by-step protocols for key transformations.

Physicochemical Properties

Property	Value
CAS Number	7017-52-9
Molecular Formula	C₈H₈BrClO
Molecular Weight	235.51 g/mol
Appearance	Solid
SMILES	COC1=CC=C(Br)C=C1CCl

Reactivity at the Benzylic Position: The Realm of Nucleophilic Substitution

The chloromethyl group is a benzylic halide, and as such, it is an excellent electrophile for SN2 reactions. The adjacent benzene ring stabilizes the transition state of the reaction, leading to rapid displacement of the chloride ion by a wide variety of nucleophiles. This reactivity is significantly higher than that of the aryl bromide, allowing for highly selective functionalization at the benzylic position while leaving the aryl bromide untouched for subsequent transformations[3].

Caption: General SN2 reaction at the benzylic position.

N-Alkylation with Amines

The reaction with primary or secondary amines proceeds readily to form the corresponding N-substituted benzylamines. This is a fundamental transformation for building more complex nitrogen-containing scaffolds.

Experimental Protocol: Synthesis of N-(4-Bromo-2-methoxybenzyl)amine

• Rationale: This protocol describes a standard SN2 reaction with an amine. A base such as potassium carbonate is used to neutralize the HCl formed during the reaction, driving the equilibrium towards the product. Acetonitrile is a suitable polar aprotic solvent for this transformation.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Primary or secondary amine (e.g., Isopropylamine, 1.2 eq)

  • Potassium carbonate (K₂CO₃, 2.0 eq)

  • Anhydrous Acetonitrile (CH₃CN)

• Procedure:

  • To a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq).

  • Add the amine (1.2 eq) to the mixture.

  • Stir the reaction mixture at 60-80°C for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC)[3].

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the solid potassium carbonate and wash the solid with acetonitrile.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • If necessary, purify the crude product by column chromatography on silica gel.

Cyanation: Introduction of a Nitrile Group

The displacement of the benzylic chloride with a cyanide salt, such as sodium or potassium cyanide, is an effective method for synthesizing the corresponding arylacetonitrile. The resulting nitrile is a versatile functional group that can be hydrolyzed to a carboxylic acid or reduced to a primary amine[4][5].

Experimental Protocol: Synthesis of 2-(4-Bromo-2-methoxyphenyl)acetonitrile

• Rationale: This reaction is typically performed in a polar solvent system, such as ethanol/water, to dissolve both the organic substrate and the inorganic cyanide salt. The reaction is heated to reflux to ensure a reasonable reaction rate[4].

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Sodium cyanide (NaCN, 1.2 eq)

  • Ethanol and Water

• Procedure:

  • In a round-bottom flask, dissolve 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) in ethanol.

  • In a separate flask, dissolve sodium cyanide (1.2 eq) in a minimal amount of water and add it to the solution of the benzyl chloride.

  • Heat the mixture to reflux and maintain for 3-6 hours, monitoring the reaction by TLC.

  • After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify by column chromatography or recrystallization as needed.

Azide Formation

The reaction with sodium azide provides a straightforward route to the corresponding benzyl azide. This product is a useful intermediate for "click" chemistry (Huisgen cycloaddition) or for the synthesis of primary amines via reduction[6].

Experimental Protocol: Synthesis of 4-Bromo-2-(azidomethyl)-1-methoxybenzene

• Rationale: This substitution is typically carried out in a polar aprotic solvent like DMF or DMSO to ensure the solubility of sodium azide. The reaction generally proceeds smoothly at room temperature or with gentle heating[6].

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Sodium azide (NaN₃, 1.5 eq)

  • Anhydrous Dimethylformamide (DMF)

• Procedure:

  • Dissolve 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) in anhydrous DMF.

  • Add sodium azide (1.5 eq) to the solution.

  • Stir the reaction mixture at room temperature overnight or at 50-60°C for a few hours until the starting material is consumed (monitored by TLC).

  • Pour the reaction mixture into water and extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine to remove DMF.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

Reactivity at the Aryl Bromide Position: The World of Cross-Coupling

The aryl bromide functionality is a cornerstone for the construction of C-C and C-N bonds via palladium-catalyzed cross-coupling reactions. The C(sp²)-Br bond is significantly less reactive in nucleophilic substitution than the C(sp³)-Cl bond of the benzylic chloride, allowing for chemoselective cross-coupling at the aromatic ring.

Caption: Key cross-coupling reactions at the aryl bromide position.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with an organoboron compound. Research on closely related substrates has demonstrated that highly selective coupling at the C(sp²)-Br bond can be achieved without affecting the C(sp³)-Cl bond by careful selection of the catalyst system.

Experimental Protocol: Selective Suzuki-Miyaura Coupling

• Rationale: This protocol is adapted from a study on the selective coupling of chloromethyl bromobenzenes[7]. The use of a palladium(II) acetate precatalyst with a bulky phosphine ligand like tricyclohexylphosphine (PCy₃) is effective for this transformation. A base, such as cesium carbonate, is required to activate the boronic acid for transmetalation. The reaction is performed in a toluene/water solvent system.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Arylboronic acid (1.1 eq)

  • Palladium(II) acetate (Pd(OAc)₂, 0.2 mol%)

  • Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄, 0.4 mol%)

  • Cesium carbonate (Cs₂CO₃, 2.0 eq)

  • Toluene and Water (10:1 ratio)

• Procedure:

  • To a dry Schlenk tube under an argon atmosphere, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq), the arylboronic acid (1.1 eq), Pd(OAc)₂ (0.2 mol%), PCy₃·HBF₄ (0.4 mol%), and Cs₂CO₃ (2.0 eq).

  • Add degassed toluene and water in a 10:1 ratio.

  • Seal the tube and place it in a preheated oil bath at 80-100 °C.

  • Stir the reaction mixture for 2-4 hours, monitoring by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Expected Yields for Analogous Substrates[7]:

Arylboronic Acid	Product	Yield (%)
p-Tolylboronic acid	2-(chloromethyl)-4'-methyl-1,1'-biphenyl derivative	95
(4-Methoxyphenyl)boronic acid	2-(chloromethyl)-4'-methoxy-1,1'-biphenyl derivative	93
o-Tolylboronic acid	2-(chloromethyl)-2'-methyl-1,1'-biphenyl derivative	90

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds by coupling the aryl bromide with a primary or secondary amine. The general order of reactivity for aryl halides in palladium-catalyzed cross-coupling reactions is I > Br > Cl, which allows for the selective amination at the C-Br bond in the presence of the C-Cl bond[8].

Experimental Protocol: Selective Buchwald-Hartwig Amination

• Rationale: This is a generalized protocol based on established methods for the Buchwald-Hartwig amination of aryl bromides[1][9]. The choice of a bulky, electron-rich phosphine ligand (e.g., XPhos or SPhos) is crucial for efficient catalysis. A strong, non-nucleophilic base like sodium tert-butoxide is typically used.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Primary or secondary amine (1.2 eq)

  • Palladium(II) acetate (Pd(OAc)₂, 2 mol%) or Pd₂(dba)₃ (1 mol%)

  • Phosphine ligand (e.g., XPhos, 4 mol%)

  • Sodium tert-butoxide (NaOt-Bu, 1.4 eq)

  • Anhydrous Toluene or Dioxane

• Procedure:

  • In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium precatalyst, the phosphine ligand, and sodium tert-butoxide.

  • Add 4-Bromo-2-(chloromethyl)-1-methoxybenzene and the amine.

  • Add the anhydrous solvent.

  • Seal the tube and heat the reaction mixture at 80-110 °C for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Once complete, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

  • Purify the product by column chromatography.

Organometallic Transformations: Grignard and Organolithium Reagents

The formation of Grignard or organolithium reagents via halogen-metal exchange at the aryl bromide position offers a powerful route to introduce carbon nucleophiles. However, these transformations are challenging with 4-Bromo-2-(chloromethyl)-1-methoxybenzene due to the presence of the reactive benzylic chloride, which can be attacked by the newly formed organometallic species.

Grignard Reagent Formation: A Chemoselectivity Challenge

The reactivity of organic halides towards magnesium is in the order of I > Br > Cl. This suggests that it should be possible to selectively form the Grignard reagent at the C-Br bond[10]. However, the resulting Grignard reagent is a strong nucleophile and base, which could lead to intermolecular Wurtz-type coupling with the benzylic chloride of another molecule.

Caption: The challenge of selective Grignard formation.

Proposed Protocol and Mitigation Strategies:

• Rationale: To favor the desired reaction, it is crucial to maintain a low concentration of the Grignard reagent and to perform the reaction at low temperatures to slow down the rate of the competing SN2 reaction. The use of highly activated magnesium (e.g., Rieke magnesium) may allow for lower reaction temperatures. A "Barbier-type" reaction, where the substrate is added to a mixture of magnesium and the electrophile, can also be employed to keep the concentration of the Grignard reagent low.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Magnesium turnings (activated with I₂ or 1,2-dibromoethane)

  • Anhydrous Tetrahydrofuran (THF)

  • Electrophile (e.g., an aldehyde or ketone)

• Procedure (Barbier-type):

  • Flame-dry all glassware and cool under an inert atmosphere.

  • To a flask containing activated magnesium turnings (1.5 eq) and the electrophile (1.2 eq) in anhydrous THF, slowly add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) in THF at a low temperature (e.g., 0 °C or below).

  • Maintain the low temperature and stir for several hours, monitoring the consumption of the starting material.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with an organic solvent, dry the organic layer, and purify as needed.

Lithium-Halogen Exchange

Lithium-halogen exchange with an alkyllithium reagent (e.g., n-BuLi or t-BuLi) is typically very fast, even at low temperatures (-78 °C)[11][12]. The reactivity order is also I > Br > Cl, which favors exchange at the aryl bromide position. The resulting aryllithium species is a potent nucleophile. However, like the Grignard reagent, it can react with the benzylic chloride. Performing the reaction at very low temperatures is essential to minimize this side reaction.

Proposed Protocol for Lithium-Halogen Exchange:

• Rationale: This protocol aims to generate the aryllithium species at a very low temperature to suppress the intermolecular reaction with the benzylic chloride. The aryllithium is then trapped in situ with an electrophile.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • n-Butyllithium (n-BuLi, 1.1 eq) in hexanes

  • Anhydrous Tetrahydrofuran (THF)

  • Electrophile (e.g., anhydrous DMF to form an aldehyde)

• Procedure:

  • To a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) in anhydrous THF at -78 °C (dry ice/acetone bath), add n-BuLi (1.1 eq) dropwise.

  • Stir the mixture at -78 °C for 30-60 minutes.

  • Add the electrophile (e.g., anhydrous DMF, 1.5 eq) dropwise at -78 °C.

  • Allow the reaction to stir at -78 °C for another 1-2 hours before slowly warming to room temperature.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Perform an aqueous workup and purify the product.

Safety and Handling

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a halogenated organic compound and should be handled with appropriate care in a well-ventilated fume hood. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information on hazards and handling procedures.

Conclusion

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a synthetically valuable building block due to the distinct and exploitable reactivity of its benzylic chloride and aryl bromide moieties. The benzylic chloride is a prime site for a host of nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. The aryl bromide, on the other hand, is an excellent handle for chemoselective palladium-catalyzed cross-coupling reactions, enabling the construction of complex biaryl and arylamine structures. While the formation of organometallic reagents at the aryl bromide position presents a chemoselectivity challenge, careful control of reaction conditions can mitigate side reactions. This guide provides a comprehensive overview and practical protocols to empower researchers in leveraging the unique reactivity profile of this versatile intermediate for the synthesis of novel and complex molecular targets.

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Starting material for dapagliflozin synthesis

An In-Depth Technical Guide to the Starting Materials for Dapagliflozin Synthesis

Abstract

Dapagliflozin, a potent and selective sodium-glucose cotransporter 2 (SGLT2) inhibitor, represents a significant advancement in the treatment of type 2 diabetes mellitus, with expanding indications in heart failure and chronic kidney disease.[1][2] Its chemical structure, a C-aryl glucoside, presents a formidable synthetic challenge, primarily in the stereoselective construction of the anomeric carbon-carbon bond. This technical guide provides an in-depth analysis of the starting materials and synthetic strategies employed in the industrial production of dapagliflozin. We will dissect the evolution of synthetic routes, focusing on the rationale behind the selection of key precursors, the intricacies of the coupling reaction, and the process chemistry considerations that have led to the current, highly optimized manufacturing routes.

The Core Synthetic Challenge: Forging the C-Aryl Glucoside Bond

The therapeutic efficacy of dapagliflozin and other "gliflozins" is intrinsically linked to their structure as C-aryl glucosides. Unlike their O-glycosidic natural product predecessor, phlorizin, C-glycosides are resistant to enzymatic cleavage by β-glucosidases in the gastrointestinal tract, ensuring metabolic stability and oral bioavailability.[3][4] However, this stability comes at the cost of synthetic complexity.

The central challenge lies in the stereocontrolled formation of a C-C bond at the anomeric center of the glucose moiety, preferentially yielding the therapeutically active β-anomer.[5][6] Traditional methods such as Friedel-Crafts glycosylation often lack sufficient regiochemical control and are limited to electron-rich arenes.[3][7] The most successful and widely adopted strategies for dapagliflozin synthesis have therefore converged on a strategy involving the coupling of a highly functionalized aryl organometallic nucleophile with a protected glucose-derived electrophile.

The Convergent Industrial Synthesis: A Tale of Two Fragments

Modern, industrial-scale synthesis of dapagliflozin is dominated by a highly efficient convergent strategy. This approach involves the preparation of two key starting materials, an aglycone precursor and a glycosyl donor, which are then coupled in a crucial C-C bond-forming reaction.

The two indispensable starting materials for this route are:

• The Aglycone Precursor: 5-bromo-2-chloro-4'-ethoxydiphenylmethane .

• The Glycosyl Donor: 2,3,4,6-Tetrakis-O-trimethylsilyl-D-gluconolactone .[8]

The overall logic of this convergent synthesis is depicted below.

Diagram 1: High-level convergent synthesis of Dapagliflozin.

In-Depth Analysis of Key Starting Materials

The Aglycone Precursor: 5-bromo-2-chloro-4'-ethoxydiphenylmethane

This complex diarylmethane is not a trivial starting material and is itself synthesized through a multi-step process. Its structure is meticulously designed for the final coupling reaction. The bromo-substituent serves as a handle for the critical lithium-halogen exchange, which generates the nucleophilic aryllithium species required for the C-C bond formation.[1][9]

Synthesis of the Aglycone Precursor: The most common industrial preparation starts from 5-bromo-2-chlorobenzoic acid and proceeds via a Friedel-Crafts acylation followed by a ketone reduction.[10][11]

Diagram 2: Synthetic workflow for the aglycone precursor.

• Causality Behind Experimental Choices:

  • Friedel-Crafts Reaction: The acylation of phenetole (ethoxybenzene) with 5-bromo-2-chlorobenzoyl chloride is catalyzed by a Lewis acid like aluminum chloride (AlCl₃) or titanium tetrachloride (TiCl₄).[12][13] The ethoxy group is a powerful ortho-, para-director, ensuring the acylation occurs predominantly at the para-position, which is sterically less hindered, to yield the desired 4'-ethoxybenzophenone intermediate.[13]

  • Reduction: The subsequent reduction of the benzophenone's carbonyl group to a methylene bridge is a critical step. A common and effective method is ionic hydrogenation using a silane reducing agent, such as triethylsilane (Et₃SiH), in the presence of a strong Lewis acid like boron trifluoride etherate (BF₃·OEt₂).[7][13] This method is preferred over alternatives like Wolff-Kishner or Clemmensen reduction due to its milder conditions and compatibility with the halogen substituents.

The Glycosyl Donor: 2,3,4,6-Tetrakis-O-trimethylsilyl-D-glucono-1,5-lactone

D-glucono-1,5-lactone is the readily available starting material derived from glucose. However, its free hydroxyl groups are reactive and must be protected before the coupling reaction.

• The Role of Protecting Groups: The trimethylsilyl (TMS) group is the protection of choice for industrial synthesis.[1][8]

  • Reactivity: TMS ethers are easily formed by reacting the hydroxyl groups with a silylating agent like trimethylsilyl chloride (TMSCl) in the presence of a base such as N-methylmorpholine.[1]

  • Solubility: The bulky, non-polar TMS groups render the sugar derivative highly soluble in the aprotic organic solvents (like THF) required for the organolithium reaction.

  • Stability & Lability: TMS ethers are stable to the strongly basic conditions of the aryllithium addition but are easily removed under mild acidic or aqueous workup conditions, often in the same pot as the coupling reaction itself.[9] This process efficiency is a major advantage for large-scale production.

The Main Event: The Stereoselective Coupling Protocol

The core of dapagliflozin synthesis is the one-pot reaction that combines the two key starting materials.[9] This process is a testament to careful reaction control to achieve high yield and the desired stereochemistry.

Diagram 3: The key C-glycosylation coupling and reduction sequence.

Detailed Step-by-Step Methodology (Representative Protocol)

The following protocol is a synthesis of procedures described in the process chemistry literature.[1][9][14]

• Aryllithium Formation: A solution of 5-bromo-2-chloro-4'-ethoxydiphenylmethane (1.0 eq) in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert nitrogen atmosphere. n-Butyllithium (n-BuLi, ~1.05 eq) is added dropwise, maintaining the temperature below -70 °C. The mixture is stirred for 30-60 minutes.

  • Expert Insight: The cryogenic temperature is critical. It prevents side reactions, such as the decomposition of the highly reactive n-BuLi and the newly formed aryllithium species. It also minimizes potential ortho-metalation on the ethoxy-phenyl ring.[15] Continuous flow reactors are being explored to improve heat transfer and safely raise this temperature to around -20 °C, a significant advantage for industrial scale-up.[9]

• C-C Bond Formation: A solution of 2,3,4,6-tetrakis-O-trimethylsilyl-D-gluconolactone (~1.1 eq) in anhydrous THF is added slowly to the aryllithium solution, again maintaining a temperature below -70 °C. The reaction is stirred for another 1-2 hours.

  • Trustworthiness: In-process control via TLC or HPLC is crucial to confirm the consumption of the aryl bromide before proceeding.

• Quench and Deprotection: The reaction is quenched by the addition of a solution of methanesulfonic acid (MsOH) in methanol. This step serves two purposes: it neutralizes the reactive organometallic species and hydrolyzes the TMS protecting groups and the newly formed lactol ether. The reaction is allowed to warm to room temperature.

• Stereoselective Reduction: The solvent is often exchanged to dichloromethane (DCM). The mixture is cooled to approximately -20 to -40 °C. Triethylsilane (Et₃SiH, ~2.0-3.0 eq) is added, followed by the slow addition of boron trifluoride etherate (BF₃·OEt₂, ~2.0-3.0 eq). The reaction is stirred until completion.

  • Expert Insight: The reduction of the intermediate hemiketal proceeds via an oxocarbenium ion intermediate. The bulky triethylsilane preferentially attacks from the sterically less hindered alpha-face, leading to the desired β-C-glucoside with high diastereoselectivity.[16]

• Workup and Purification: The reaction is quenched with an aqueous basic solution (e.g., sat. NaHCO₃). The organic layer is separated, washed, and concentrated. The final API, dapagliflozin, is often purified via crystallization. Some processes utilize the formation of a crystalline co-crystal or solvate (e.g., with n-propanol or (S)-propane-1,2-diol) to facilitate purification and handling of the final amorphous product.[14][16]

Comparative Analysis of Starting Materials

Parameter	Aglycone Precursor Route	Alternative Routes (e.g., Friedel-Crafts)
Key Starting Materials	5-bromo-2-chloro-4'-ethoxydiphenylmethane; Protected Gluconolactone	Protected Glucal/Glycosyl Halide; Diaryl Ether
Overall Yield	High (Optimized industrial processes report >70% for the coupling/reduction sequence)[14]	Generally lower and more variable
Stereoselectivity	High for β-anomer (>95:5)	Often poor, leading to difficult-to-separate anomeric mixtures[5]
Process Control	Well-defined, though requires cryogenic temperatures	Can be difficult to control regioselectivity and side reactions
Scalability	Proven at multi-kilogram and industrial scales[14][16]	Challenging to scale due to selectivity and purification issues
Key Advantage	High convergence, yield, and stereochemical control	Fewer pre-functionalization steps for the aglycone
Key Disadvantage	Requires cryogenic conditions and handling of pyrophoric n-BuLi	Poor selectivity, harsh conditions, and limited substrate scope

Conclusion

The industrial synthesis of dapagliflozin is a prime example of modern process chemistry, where a complex molecular target is constructed efficiently through a convergent strategy. The selection of 5-bromo-2-chloro-4'-ethoxydiphenylmethane and per-silylated D-glucono-1,5-lactone as the principal starting materials is the result of extensive optimization aimed at maximizing yield, controlling stereochemistry, and ensuring process scalability. Understanding the synthesis of these precursors and the rationale behind the conditions of the critical C-C bond-forming reaction is essential for any scientist or professional involved in the development of SGLT2 inhibitors and other complex pharmaceutical agents. Future innovations, particularly in continuous flow manufacturing, promise to further refine this elegant synthesis by mitigating the challenges associated with cryogenic conditions and hazardous reagents.[9]

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Introduction: The Critical Role of Hydroxylated PCB Metabolites

An In-Depth Technical Guide to the Synthesis of Hydroxylated PCB Metabolites: Core Intermediates and Methodologies

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the synthesis of hydroxylated polychlorinated biphenyl (OH-PCB) metabolites. We will delve into the core intermediates, prevalent synthetic strategies, and the underlying mechanistic principles that govern these transformations. This document is designed to be a practical resource, blending theoretical knowledge with actionable experimental protocols.

Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants that continue to pose significant environmental and health concerns. While the parent PCB congeners are toxic, their metabolites, particularly hydroxylated PCBs (OH-PCBs), often exhibit distinct and sometimes more potent biological activities.[1][2] These metabolites are formed in vivo through metabolic processes, primarily mediated by cytochrome P-450 monooxygenases.[3][4] Understanding the toxicological profiles and mechanisms of action of individual OH-PCB congeners is paramount for risk assessment and for the development of potential therapeutic interventions. To facilitate this research, robust and efficient methods for the chemical synthesis of authentic OH-PCB standards are essential.

This guide will focus on the most effective and widely adopted synthetic strategies, highlighting the pivotal role of key intermediates in achieving high yields and purity.

The Dominant Synthetic Paradigm: Suzuki Coupling via Methoxylated Intermediates

While classical methods such as the Ullmann and Cadogan coupling reactions have been historically used for the synthesis of PCB derivatives, they often suffer from significant drawbacks, including harsh reaction conditions, low yields, and the formation of toxic byproducts.[5] Consequently, the palladium-catalyzed Suzuki cross-coupling reaction has emerged as the method of choice for the synthesis of PCBs and their metabolites.[6][7][8][9] This approach offers superior yields (65–98% for Suzuki vs. 20-38% for Ullmann), high selectivity, and the use of less toxic starting materials.[5][6][7]

The core of this strategy involves the protection of the reactive hydroxyl group as a methoxy ether during the crucial carbon-carbon bond formation step. This leads to the formation of a methoxylated PCB (MeO-PCB) as a stable and isolable intermediate. The final step is a straightforward deprotection to yield the target OH-PCB.

The Strategic Importance of the Methoxylated Intermediate

The hydroxyl group is acidic and can interfere with the organometallic intermediates in the Suzuki coupling catalytic cycle. By converting it to a methoxy group, this reactivity is masked, allowing the cross-coupling reaction to proceed cleanly. The general workflow is as follows:

Figure 2: Simplified catalytic cycle of the Suzuki cross-coupling reaction.

• Catalyst: A palladium(0) source is the active catalyst. While various palladium complexes can be used, Pd(dppf)Cl2 is noted for being less air-sensitive and having a longer shelf life compared to catalysts like Pd(PPh3)4. [10][11]* Organohalide: Chlorinated bromo- or iodobenzenes (or more specifically, bromo- or iodo-chloroanisoles for OH-PCB synthesis) are common substrates. [12]* Organoboron Reagent: Chlorinated benzene boronic acids are typically used as the coupling partner. [6][7]* Base: A base, such as aqueous sodium carbonate, is required to activate the boronic acid for the transmetalation step. [10][13]

Experimental Protocol: Synthesis of 4-hydroxy-2,2',5,5'-tetrachlorobiphenyl (4-OH-PCB52)

This section provides a representative, step-by-step methodology for the synthesis of a specific OH-PCB congener, 4-OH-PCB52, based on established procedures. [14]

Step 1: Suzuki Coupling to form the Methoxylated Intermediate

• Reactants:

  • 2,5-dichloro-4-iodoanisole

  • 2,5-dichlorobenzene boronic acid

  • Palladium catalyst (e.g., Pd(dppf)Cl2)

  • Base (e.g., 2M aqueous sodium carbonate)

  • Solvent (e.g., Toluene or a Toluene/Ethanol mixture)

• Procedure: a. To a reaction vessel, add 2,5-dichlorobenzene boronic acid, 2,5-dichloro-4-iodoanisole, and the palladium catalyst. b. Purge the vessel with an inert gas (e.g., Argon or Nitrogen). c. Add the degassed solvent, followed by the aqueous base. d. Heat the reaction mixture under reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). e. Upon completion, cool the reaction to room temperature. f. Perform an aqueous workup: Dilute with water and extract the product into an organic solvent (e.g., ethyl acetate or diethyl ether). g. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. h. Purify the crude product (the MeO-PCB intermediate) by column chromatography on silica gel.

Step 2: Demethylation to Yield the Final OH-PCB

• Reactants:

  • Purified methoxy-PCB intermediate from Step 1

  • Boron tribromide (BBr3) solution in dichloromethane (DCM)

  • Solvent (anhydrous DCM)

• Procedure: a. Dissolve the methoxy-PCB intermediate in anhydrous DCM in a flask under an inert atmosphere. b. Cool the solution to a low temperature (e.g., -78 °C or 0 °C) using a dry ice/acetone or ice bath. c. Slowly add the BBr3 solution dropwise. d. Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC or GC-MS. e. Quench the reaction by carefully adding water or methanol. f. Perform an aqueous workup, extracting the product into an organic solvent. g. Wash the organic layer, dry, and concentrate. h. Purify the final OH-PCB product by column chromatography or recrystallization.

The Biological Intermediate: Arene Oxides in PCB Metabolism

In biological systems, the formation of OH-PCBs follows a different pathway involving arene oxide intermediates. [3][15]Cytochrome P450 enzymes in the liver and other tissues oxidize the aromatic rings of PCBs to form these highly reactive, electrophilic epoxides. [3]

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• 5. Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of hydroxylated PCB metabolites with the Suzuki-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of polychlorinated biphenyls (PCBs) using the Suzuki-coupling [pubmed.ncbi.nlm.nih.gov]
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• 9. Research Portal [iro.uiowa.edu]
• 10. Synthesis of polychlorinated biphenyls and their metabolites with a modified Suzuki-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. xray.uky.edu [xray.uky.edu]
• 12. Hydroxylated and Sulfated Metabolites of Commonly Occurring Airborne Polychlorinated Biphenyls Inhibit Human Steroid Sulfotransferases SULT1E1 and SULT2A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. Hydroxylation markedly alters how the polychlorinated biphenyl (PCB) congener, PCB52, affects gene expression in human preadipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Metabolism and metabolites of polychlorinated biphenyls (PCBs) - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule and Its Inherent Reactivity

4-Bromo-2-(chloromethyl)-1-methoxybenzene (CAS No. 7017-52-9) is a substituted aromatic compound with significant utility in organic synthesis, particularly as a building block in the development of complex molecular architectures for pharmaceutical and materials science applications. Its structure incorporates a bromoanisole core functionalized with a reactive chloromethyl (benzylic chloride) group. This combination of functional groups dictates its chemical behavior and, critically, its handling requirements.

The presence of the benzylic chloride moiety is a primary determinant of the compound's reactivity. Benzylic halides are known to be reactive electrophiles in nucleophilic substitution reactions, proceeding readily through either SN1 or SN2 pathways due to the resonance stabilization of the resulting benzylic carbocation intermediate.[1] This inherent reactivity, while synthetically useful, also presents specific safety challenges that necessitate rigorous handling protocols. This guide provides a detailed framework for the safe management of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in a laboratory setting, grounded in an understanding of its chemical properties and the established best practices for handling related hazardous materials.

Hazard Identification and Classification

Based on the analysis of its functional groups and data from closely related isomers such as 4-(bromomethyl)-1-chloro-2-methoxybenzene, this compound should be treated as hazardous.[3] The primary hazards are associated with its corrosive and irritant properties.

Anticipated GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B/2	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation.[3]
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage.[3]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation.[4]

Signal Word: Danger [3]

Hazard Pictograms:

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is the foundation of safety when working with reactive electrophiles like 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Engineering Controls and Work Environment

All manipulations of this compound, including weighing, transferring, and setting up reactions, must be conducted within a certified chemical fume hood to ensure adequate ventilation and containment of vapors or dust.[5][6] An emergency eyewash station and safety shower must be readily accessible and unobstructed in the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory to prevent dermal, ocular, and respiratory exposure.

Protection Type	Required PPE	Specifications and Best Practices
Eye and Face	Safety Goggles & Face Shield	Goggles must provide a complete seal around the eyes. A face shield should be worn over goggles, especially during procedures with a risk of splashing.[3]
Hand	Chemical-Resistant Gloves	Double-gloving with nitrile gloves is recommended for incidental contact. For direct handling or risk of splash, heavy-duty neoprene or butyl rubber gloves should be considered. Gloves must be changed immediately upon contamination.
Body	Chemical-Resistant Lab Coat	A long-sleeved, fully buttoned lab coat made of a chemically resistant material is required.
Respiratory	Respirator (if necessary)	Under normal use within a fume hood, respiratory protection may not be required. However, if vapors or aerosols are generated, or in the case of a spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[3][6]

Storage Requirements

Proper storage is critical to maintaining the compound's stability and preventing hazardous situations.

• Container: Store in the original, tightly sealed container.[6][7]

• Environment: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.[5][7]

• Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents, strong acids, strong bases, alcohols, and amines.[7][8]

• Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to protect against moisture.[5]

Experimental Workflow: A Self-Validating System

The following workflow is designed to minimize risk at each stage of handling.

Caption: A logical workflow for the safe handling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Spill Response Protocol

A spill of this material should be treated as a hazardous event.

Caption: Step-by-step emergency response protocol for a chemical spill.

Waste Disposal

All waste containing 4-Bromo-2-(chloromethyl)-1-methoxybenzene, including residual solid, reaction mixtures, and contaminated materials (e.g., gloves, absorbent), must be disposed of as hazardous waste.[10]

• Segregation: Collect waste in a dedicated, leak-proof, and clearly labeled container for halogenated organic waste.[10]

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name.

• Disposal: Do not dispose of this chemical down the drain.[11] Arrange for pickup and disposal by your institution's certified hazardous waste management provider. Follow all local, state, and federal regulations.

References

• Echemi. (n.d.). 4-(bromomethyl)-1-chloro-2-methoxybenzene Safety Data Sheets.
• SynQuest Laboratories, Inc. (n.d.). 4-Bromo-2-methylbenzyl bromide Safety Data Sheet.
• Apollo Scientific. (2023, July 4). 4-Bromo-2-methoxybenzaldehyde Safety Data Sheet.
• Sigma-Aldrich Inc. (2025, April 28). 4-Bromoanisole Safety Data Sheet.
• BLDpharm. (n.d.). 4-Bromo-2-(chloromethyl)-1-methoxybenzene.
• Thermo Fisher Scientific. (2025, September 5). 4-Bromoanisole Safety Data Sheet.
• Fisher Scientific. (n.d.). 4-Bromochlorobenzene Safety Data Sheet.
• Hemmi, H., et al. (n.d.). Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives. PubMed.
• Brainly. (2023, October 20). Why is the compound benzyl chloride reactive in both tests while bromobenzene is unreactive in both?
• PubChem. (n.d.). 4-Bromo-1-chloro-2-(chloromethyl)benzene.
• Fisher Scientific. (n.d.). 1-Bromo-4-(bromomethyl)benzene Safety Data Sheet.
• ChemicalBook. (n.d.). 7017-52-9(4-BROMO-2-(CHLOROMETHYL)-1-METHOXYBENZENE) Product Description.
• Fisher Scientific. (2023, September 22). 4-Bromoanisole Safety Data Sheet.
• University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides.
• Quora. (2022, October 26). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?
• BenchChem. (2025). Proper Disposal of 4-Bromo-2-methoxyphenol: A Guide for Laboratory Professionals.
• BenchChem. (2025). Technical Support Center: Handling and Disposal of 4-(Benzyloxy)-2-bromo-1-fluorobenzene Waste.

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An In-depth Technical Guide on the Solubility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

This guide provides a detailed analysis of the solubility characteristics of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a versatile intermediate in organic synthesis. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with practical experimental guidance to facilitate its effective use in laboratory and industrial settings.

Introduction: The Synthetic Utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a key building block in the synthesis of more complex molecules. Its utility stems from the presence of multiple reactive sites: a brominated aromatic ring, a benzylic chloride, and an electron-donating methoxy group. These features allow for a range of chemical transformations, making it a valuable precursor in the development of novel pharmaceutical agents and other fine chemicals. A comprehensive understanding of its solubility is paramount for optimizing reaction conditions, designing purification strategies, and formulating products.

Physicochemical Properties

The solubility of a compound is intrinsically linked to its physicochemical properties. The key properties of 4-Bromo-2-(chloromethyl)-1-methoxybenzene are summarized below.

Property	Value	Source
IUPAC Name	4-Bromo-2-(chloromethyl)-1-methoxybenzene	N/A
CAS Number	7017-52-9	[1]
Molecular Formula	C₈H₈BrClO	Derived
Molecular Weight	235.51 g/mol	Derived
Appearance	Predicted to be a solid at room temperature	Inferred
Melting Point	Not available	N/A
Boiling Point	Not available	N/A

Predicted Solubility Profile

Table of Predicted Solubility:

Solvent	Chemical Formula	Polarity (Dielectric Constant)	Predicted Qualitative Solubility	Rationale
Hexane	C₆H₁₄	1.88	Sparingly Soluble to Insoluble	The significant polarity introduced by the chloro and methoxy groups is expected to limit solubility in this non-polar aliphatic solvent.
Toluene	C₇H₈	2.38	Soluble	The aromatic nature of toluene should facilitate the dissolution of the brominated benzene ring through pi-pi stacking interactions.
Dichloromethane (DCM)	CH₂Cl₂	9.08	Very Soluble	The polar nature of DCM is well-suited to solvate the polar functional groups of the solute.
Chloroform	CHCl₃	4.81	Very Soluble	Similar to DCM, chloroform is a polar solvent capable of effectively dissolving the compound.
Diethyl Ether	(C₂H₅)₂O	4.34	Soluble	The moderate polarity of diethyl ether should allow for good solubility.
Ethyl Acetate	C₄H₈O₂	6.02	Soluble	This moderately polar solvent is expected to be a good solvent for this compound.
Acetone	C₃H₆O	20.7	Soluble	The high polarity of acetone suggests it will be an effective solvent.
Methanol	CH₃OH	32.7	Moderately Soluble	While polar, the presence of hydrogen bonding in methanol might slightly hinder the dissolution of the non-polar aromatic portion.
Ethanol	C₂H₅OH	24.5	Moderately Soluble	Similar to methanol, the hydrogen bonding network may impact solubility.
Acetonitrile	CH₃CN	37.5	Soluble	The high polarity of acetonitrile should favor dissolution.
Dimethylformamide (DMF)	C₃H₇NO	36.7	Very Soluble	This highly polar aprotic solvent is expected to be an excellent solvent.
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	46.7	Very Soluble	As a highly polar aprotic solvent, DMSO is predicted to be a very effective solvent.
Water	H₂O	80.1	Insoluble	The predominantly non-polar character of the large brominated aromatic ring is expected to make the compound immiscible with water.[3]

Experimental Determination of Solubility

To obtain quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the thermodynamic solubility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.[4]

Objective: To determine the saturation concentration of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in various organic solvents at a controlled temperature.

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (crystalline solid)

• Selected organic solvents (analytical grade)

• Glass vials with PTFE-lined screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system with a suitable detector.

Methodology:

• Preparation of Supersaturated Solution: Add an excess amount of crystalline 4-Bromo-2-(chloromethyl)-1-methoxybenzene to a pre-weighed glass vial. The presence of undissolved solid is crucial to ensure equilibrium is reached.

• Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker or with a magnetic stir bar in a temperature-controlled environment (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is established between the dissolved and undissolved solute.

• Phase Separation: After the equilibration period, cease agitation and allow the vial to stand undisturbed for at least 24 hours in the same temperature-controlled environment to allow the excess solid to sediment.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove any undissolved microcrystals.

• Quantification: Accurately weigh the filtered solution. Dilute the filtered saturated solution with a suitable solvent to a concentration within the linear range of the analytical method. Analyze the diluted solution using a validated HPLC or GC method to determine the concentration of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

• Calculation of Solubility: The solubility is calculated from the determined concentration and expressed in units such as mg/mL, g/L, or mol/L.

Visual Workflow for Solubility Determination

Caption: Experimental workflow for determining thermodynamic solubility using the shake-flask method.

Factors Influencing Solubility

Several factors can influence the solubility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene:

• Temperature: For most solid solutes in liquid solvents, solubility increases with temperature.[4] This is because the dissolution process is often endothermic.

• Solvent Polarity: As discussed, the polarity of the solvent plays a crucial role. A solvent with a polarity that matches that of the solute will generally be a better solvent.

• Purity of the Compound: Impurities can affect the measured solubility. It is essential to use a highly purified sample for accurate solubility determination.

Conclusion

While specific experimental solubility data for 4-Bromo-2-(chloromethyl)-1-methoxybenzene is scarce, a strong predictive understanding of its solubility can be derived from its molecular structure and the principles of physical organic chemistry. It is anticipated to be highly soluble in polar aprotic and moderately polar solvents, with limited solubility in non-polar and highly polar protic solvents like water. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust methodology for their determination. This foundational knowledge is critical for the successful application of this versatile building block in research and development.

References

• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved January 17, 2026.
• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube.
• Khan Academy. (n.d.). Solubility of organic compounds [Video]. Khan Academy.
• BenchChem. (n.d.). The Solubility Profile of 4-Bromomethylbiphenyl in Common Organic Solvents: A Technical Guide. Retrieved January 17, 2026.
• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved January 17, 2026.
• ChemicalBook. (n.d.). 7017-52-9(4-BROMO-2-(CHLOROMETHYL)-1-METHOXYBENZENE) Product Description. Retrieved January 17, 2026.
• PubChem. (n.d.). 4-Bromo-1-methoxy-2-methylbenzene. Retrieved January 17, 2026.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-chloro-1-methoxybenzene. Retrieved January 17, 2026.
• BLDpharm. (n.d.). 7017-52-9|4-Bromo-2-(chloromethyl)-1-methoxybenzene. Retrieved January 17, 2026.

Sources

• 1. 7017-52-9 CAS MSDS (4-BROMO-2-(CHLOROMETHYL)-1-METHOXYBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 3. Khan Academy [khanacademy.org]
• 4. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols: Selective Suzuki-Miyaura Coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its facility in constructing carbon-carbon bonds with high functional group tolerance and generally mild reaction conditions.[1] This application note provides a detailed guide to the selective Suzuki-Miyaura coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This substrate is a valuable bifunctional building block, featuring two distinct reactive sites: a C(sp²)-Br bond amenable to palladium-catalyzed cross-coupling and a benzylic C(sp³)-Cl bond. The strategic goal is the selective arylation at the C-Br position while preserving the chloromethyl moiety for subsequent synthetic transformations, a common challenge in the synthesis of complex molecules for pharmaceutical and materials science applications.

This document will delve into the mechanistic rationale for achieving high selectivity, provide a robust and validated experimental protocol, and address potential challenges and side reactions, offering troubleshooting guidance.

Principle of Reactivity and Selectivity

The success of this selective transformation hinges on the differential reactivity of the C(sp²)-Br and C(sp³)-Cl bonds within the palladium-catalyzed catalytic cycle. The generally accepted order of reactivity for organic halides in Suzuki couplings is I > Br > OTf >> Cl.[1] This trend is primarily dictated by the bond dissociation energies and the kinetics of the oxidative addition step, which is often rate-limiting.

The C(sp²)-Br bond in 4-Bromo-2-(chloromethyl)-1-methoxybenzene is significantly more susceptible to oxidative addition by a Pd(0) catalyst than the C(sp³)-Cl bond of the chloromethyl group. While Suzuki couplings of benzylic chlorides are known, they typically require more forcing conditions or specialized catalytic systems.[2][3] By carefully selecting the catalyst, ligand, and reaction conditions, we can exploit this reactivity difference to achieve high chemoselectivity for the desired C-C bond formation at the aryl bromide position. The electron-donating methoxy group on the aromatic ring can increase electron density, potentially slowing the rate of oxidative addition compared to an unsubstituted aryl bromide; however, the C-Br bond remains the more reactive site for coupling.

Mechanistic Pathway

The catalytic cycle for the selective Suzuki-Miyaura coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is illustrated below. The reaction proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[4]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: Selective Formation of 4-Methoxy-2-(chloromethyl)phenylmagnesium Bromide

Introduction

The selective synthesis of multi-functionalized Grignard reagents is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures. This application note provides a detailed protocol for the chemoselective formation of a Grignard reagent from 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This substrate presents a unique challenge due to the presence of two distinct carbon-halogen bonds: an aryl bromide and a benzylic chloride. The successful synthesis of the target aryl Grignard reagent, 4-methoxy-2-(chloromethyl)phenylmagnesium bromide, hinges on exploiting the differential reactivity of these two functionalities, thereby preserving the chloromethyl group for subsequent synthetic transformations. This guide is intended for researchers, scientists, and professionals in drug development who require precise control over organometallic reactions.

Mechanism and Chemoselectivity

The formation of a Grignard reagent involves the oxidative insertion of magnesium into a carbon-halogen bond.[1][2] In the case of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, there are two potential sites for this insertion: the C-Br bond of the aryl bromide and the C-Cl bond of the benzylic chloride.

The chemoselectivity of this reaction is governed by the relative bond dissociation energies of the carbon-halogen bonds. The reactivity of halogens in Grignard formation follows the order: I > Br > Cl > F.[3][4] The carbon-bromine (C-Br) bond is inherently weaker and thus has a lower activation energy for magnesium insertion compared to the stronger carbon-chlorine (C-Cl) bond.[1][2] This difference in reactivity allows for the selective formation of the arylmagnesium bromide in the presence of the benzylic chloride, provided the reaction conditions are carefully controlled.

Furthermore, while benzylic halides are generally reactive, direct reaction with magnesium can often lead to undesired Wurtz coupling side reactions.[5] The methoxy group is generally stable under Grignard formation conditions and the ethereal solvents used for the reaction help to stabilize the formed Grignard reagent.[4][6]

Two primary strategies can be employed to achieve the desired selectivity:

• Direct Insertion with Controlled Conditions: By carefully controlling the temperature and addition rate of the substrate to activated magnesium turnings, the preferential reaction at the more labile C-Br bond can be favored.

• Halogen-Magnesium Exchange: This more refined method utilizes a pre-formed, commercially available Grignard reagent, such as isopropylmagnesium chloride (i-PrMgCl), to selectively exchange with the aryl bromide at low temperatures.[7] This approach often provides superior yields and functional group tolerance.[7]

This protocol will focus on the direct insertion method, which is often a more practical and cost-effective initial approach.

Caption: Competing reaction pathways in the Grignard formation.

Materials and Methods

Reagents

Reagent	Purity	Supplier	Notes
4-Bromo-2-(chloromethyl)-1-methoxybenzene	>98%	Sigma-Aldrich	Store under inert atmosphere, away from moisture.
Magnesium Turnings	99.8%	Sigma-Aldrich	Activate before use.
Tetrahydrofuran (THF), Anhydrous	>99.9%	Sigma-Aldrich	Inhibitor-free, freshly distilled from sodium/benzophenone.
Iodine	ACS Reagent	Sigma-Aldrich	For activation of magnesium.
1,2-Dibromoethane	99%	Sigma-Aldrich	Optional activator.
Saturated Aqueous Ammonium Chloride (NH₄Cl)	ACS Grade	-	For quenching the reaction.
Diethyl Ether, Anhydrous	>99.5%	Sigma-Aldrich	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	-	For drying organic layers.

Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel with pressure-equalizing arm

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas (Argon or Nitrogen) supply with manifold

• Syringes and needles

• Cooling bath (ice-water or dry ice/acetone)

• Schlenk line (recommended)

• Glassware for workup (separatory funnel, beakers, etc.)

Experimental Protocol

This protocol outlines the step-by-step procedure for the selective formation of 4-methoxy-2-(chloromethyl)phenylmagnesium bromide.

Caption: Experimental workflow for Grignard reagent formation.

Step 1: Apparatus Setup and Magnesium Activation 1.1. Thoroughly dry all glassware in an oven at 120 °C overnight and assemble hot under a stream of dry nitrogen or argon. 1.2. Place magnesium turnings (1.2 equivalents) into the three-necked flask equipped with a magnetic stir bar. 1.3. Add a single crystal of iodine to the flask. The iodine will help to activate the magnesium surface by disrupting the passivating magnesium oxide layer.[8]

Step 2: Initiation of the Reaction 2.1. Add a small amount of anhydrous THF via syringe to just cover the magnesium turnings. 2.2. In a separate, dry flask, dissolve 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 equivalent) in anhydrous THF to make a 0.5 M solution. 2.3. Transfer this solution to the dropping funnel. 2.4. Add a small portion (approx. 5-10%) of the substrate solution from the dropping funnel to the magnesium suspension. 2.5. Gently warm the flask with a heating mantle. The reaction is initiated when the brown color of the iodine fades and gentle bubbling from the magnesium surface is observed. If the reaction does not start, a small amount of 1,2-dibromoethane can be added as an additional activator.[8]

Step 3: Formation of the Grignard Reagent 3.1. Once the reaction has been initiated, begin the dropwise addition of the remaining substrate solution from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic, and the addition rate should be controlled to prevent overheating. 3.2. After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete consumption of the starting material.

Step 4: Post-Reaction Handling 4.1. The resulting grey to black solution is the Grignard reagent, which is typically used immediately in the subsequent synthetic step.[9] 4.2. The concentration of the Grignard reagent should be determined by titration before use.

Critical Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Stoichiometry (Mg:Substrate)	1.2 : 1.0	A slight excess of magnesium ensures complete conversion of the aryl bromide.
Solvent	Anhydrous Tetrahydrofuran (THF)	Ethereal solvents are essential for stabilizing the Grignard reagent through coordination.[4][6]
Temperature	Gentle reflux during addition, then room temperature	Controlled temperature minimizes side reactions and promotes selective insertion into the C-Br bond.
Reaction Time	1-2 hours post-addition	Ensures the reaction goes to completion.

Characterization and Analysis

1. Titration: To determine the molarity of the Grignard reagent, a titration should be performed. A common method involves quenching a known volume of the Grignard solution with an excess of a standard solution of iodine in THF, followed by back-titration of the unreacted iodine with a standard solution of sodium thiosulfate.

2. NMR Spectroscopy of a Quenched Aliquot: To confirm the regioselectivity of the Grignard formation, a small aliquot of the reaction mixture can be quenched with D₂O. The resulting deuterated product can be analyzed by ¹H NMR spectroscopy. Successful formation of the desired Grignard reagent will result in the disappearance of the aromatic proton signal at the position of the original bromine atom and the appearance of a deuterium atom at that position, which is silent in ¹H NMR. The chloromethyl protons should remain intact.

Troubleshooting

Issue	Probable Cause(s)	Suggested Solution(s)
Reaction fails to initiate	- Inactive magnesium surface (oxide layer).- Presence of moisture in reagents or glassware.	- Crush the magnesium turnings in situ under an inert atmosphere.- Add a small crystal of iodine or a few drops of 1,2-dibromoethane as an activator.[8]- Ensure all glassware is rigorously dried and solvents are anhydrous.
Low yield of Grignard reagent	- Incomplete reaction.- Side reactions (e.g., Wurtz coupling).[5]	- Increase the reaction time or gently heat the mixture.- Ensure slow, controlled addition of the substrate to maintain a low concentration of the halide in the reaction mixture.
Formation of undesired products	- Reaction temperature is too high, leading to non-selective insertion or side reactions.	- Maintain a gentle reflux during the addition and avoid excessive heating.- Consider using the halogen-magnesium exchange method at low temperatures for higher selectivity.[7]

Conclusion

The chemoselective formation of 4-methoxy-2-(chloromethyl)phenylmagnesium bromide from 4-Bromo-2-(chloromethyl)-1-methoxybenzene is a feasible yet delicate process that relies on the inherent differences in carbon-halogen bond reactivity. By adhering to the stringent anhydrous conditions and carefully controlling the reaction parameters outlined in this protocol, researchers can successfully synthesize this valuable bifunctional intermediate. The resulting Grignard reagent opens avenues for further molecular elaboration, making it a powerful tool in the synthesis of complex organic molecules for various applications, including drug discovery and materials science.

References

• BenchChem. Application Notes and Protocols: Grignard Reactions Involving (Chloromethyl)(triphenyl)silane. BenchChem. Accessed January 17, 2026.
• Stack Exchange. Why does magnesium prefer to insert into C–Br bonds over C–Cl bonds?. Chemistry Stack Exchange. Accessed January 17, 2026.
• BenchChem. Application Notes and Protocols: Reaction of 2-(chloromethyl)butanal with Grignard Reagents. BenchChem. Accessed January 17, 2026.
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The Strategic Utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic selection of building blocks is paramount to the efficient and successful synthesis of novel therapeutic agents. 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a halogenated aromatic compound, presents itself as a versatile reagent with significant potential in the construction of complex molecular architectures. This guide provides an in-depth exploration of its chemical properties, reactivity, and practical applications in the synthesis of medicinally relevant scaffolds, supported by detailed experimental protocols.

Physicochemical Properties and Safety Considerations

4-Bromo-2-(chloromethyl)-1-methoxybenzene (CAS No. 7017-52-9) is a solid with a molecular weight of 235.51 g/mol . Its structure features a methoxybenzene core substituted with a bromine atom and a chloromethyl group, creating a molecule with distinct reactive sites.

Property	Value
Molecular Formula	C₈H₈BrClO
Molecular Weight	235.51 g/mol
CAS Number	7017-52-9
Appearance	Solid
Storage	Inert atmosphere, 2-8°C[1]

Safety Precautions: As with all halogenated compounds, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling 4-Bromo-2-(chloromethyl)-1-methoxybenzene. Work should be conducted in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) from your supplier.

The Dual Reactivity of 4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Gateway to Molecular Diversity

The synthetic utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene lies in the differential reactivity of its two key functional groups: the chloromethyl group and the aryl bromide. This dual reactivity allows for a stepwise and controlled functionalization of the molecule, a highly desirable characteristic in multi-step drug synthesis.

• The Benzylic Chloride: The chloromethyl group is a reactive electrophilic site, highly susceptible to nucleophilic substitution reactions (SN2). This allows for the facile introduction of a variety of nucleophiles, including amines, alcohols, and thiols, to form substituted benzyl derivatives. This reactivity is central to the construction of heterocyclic systems and for linking the core scaffold to other fragments of a target molecule.

• The Aryl Bromide: The bromine atom attached to the aromatic ring is less reactive than the benzylic chloride and is primarily utilized in transition-metal-catalyzed cross-coupling reactions. This enables the formation of carbon-carbon and carbon-heteroatom bonds, providing a powerful tool for building molecular complexity. Common cross-coupling reactions involving aryl bromides include the Suzuki-Miyaura, Heck, Buchwald-Hartwig, and Sonogashira reactions.

This orthogonal reactivity allows for a synthetic strategy where the chloromethyl group is first reacted with a nucleophile, followed by a cross-coupling reaction at the aryl bromide position, or vice versa. This level of control is invaluable in the synthesis of complex drug candidates.

Application in the Synthesis of a Substituted Isoindolinone Scaffold

To illustrate the practical application of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, we present a representative protocol for the synthesis of a substituted isoindolinone. The isoindolinone core is a privileged scaffold found in a number of biologically active compounds.

Workflow for the Synthesis of a Substituted Isoindolinone

Caption: Synthetic workflow for a substituted isoindolinone.

Protocol 1: Synthesis of N-(4-Bromo-2-methoxybenzyl)benzylamine (Nucleophilic Substitution)

This protocol details the nucleophilic substitution reaction between 4-Bromo-2-(chloromethyl)-1-methoxybenzene and benzylamine.

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

• Benzylamine (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq) and potassium carbonate (2.0 eq).

• Add a sufficient volume of DMF to dissolve the starting materials.

• To this stirred suspension, add benzylamine (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure N-(4-Bromo-2-methoxybenzyl)benzylamine.

Protocol 2: Synthesis of 2-Benzyl-5-methoxyisoindolin-1-one (Intramolecular Buchwald-Hartwig Amination)

This protocol describes the intramolecular cyclization of the N-alkylated intermediate to form the isoindolinone ring system via a palladium-catalyzed Buchwald-Hartwig amination.

Materials:

• N-(4-Bromo-2-methoxybenzyl)benzylamine (1.0 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 eq)

• A suitable phosphine ligand (e.g., Xantphos) (0.1 eq)

• A suitable base (e.g., Cesium carbonate, Cs₂CO₃) (2.0 eq)

• Anhydrous toluene

• Schlenk flask

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer with heating capabilities

• Celite

Procedure:

• In a Schlenk flask, combine N-(4-Bromo-2-methoxybenzyl)benzylamine (1.0 eq), palladium(II) acetate (0.05 eq), the phosphine ligand (0.1 eq), and cesium carbonate (2.0 eq).

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Add anhydrous toluene to the flask via syringe.

• Heat the reaction mixture to 90-110 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-benzyl-5-methoxyisoindolin-1-one.

Mechanistic Insights

The successful synthesis of the isoindolinone scaffold hinges on the understanding and control of the underlying reaction mechanisms.

Nucleophilic Substitution (SN2)

The first step proceeds via a classical SN2 mechanism. The primary amine (benzylamine) acts as a nucleophile, attacking the electrophilic carbon of the chloromethyl group. The reaction is facilitated by a polar aprotic solvent like DMF and a base (potassium carbonate) to neutralize the HCl formed during the reaction.

Buchwald-Hartwig Amination Catalytic Cycle

The second step, the intramolecular Buchwald-Hartwig amination, is a powerful palladium-catalyzed cross-coupling reaction for the formation of a carbon-nitrogen bond.

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of the intermediate, forming a Pd(II) complex.

• Ligand Exchange: The amine substrate coordinates to the palladium center, displacing the bromide ligand. This step is promoted by the base.

• Reductive Elimination: The C-N bond is formed, yielding the desired isoindolinone product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Conclusion

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a valuable and versatile building block for medicinal chemistry. Its dual reactivity, stemming from the distinct chemical properties of the benzylic chloride and the aryl bromide, allows for a range of selective transformations. This enables the efficient construction of complex molecular scaffolds, such as the isoindolinone ring system, which are of significant interest in drug discovery. The protocols and mechanistic insights provided in this guide are intended to serve as a practical resource for researchers and scientists in the pharmaceutical industry, facilitating the exploration of new chemical space in the quest for novel therapeutics.

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Synthesis of novel carbazole derivatives using 4-Bromo-2-(chloromethyl)-1-methoxybenzene

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Application Note & Protocols: A-758

Synthesis of Novel Carbazole Derivatives Utilizing 4-Bromo-2-(chloromethyl)-1-methoxybenzene for Drug Discovery and Materials Science

Abstract

This technical guide provides a comprehensive framework for the synthesis of novel carbazole derivatives, leveraging the versatile building block, 4-Bromo-2-(chloromethyl)-1-methoxybenzene. Carbazoles are a critical scaffold in medicinal chemistry and materials science, exhibiting a wide array of biological activities and unique photophysical properties.[1][2][3][4][5][6][7] This document outlines a detailed, two-step synthetic protocol, commencing with the N-alkylation of carbazole, followed by a Suzuki-Miyaura cross-coupling reaction to introduce further molecular diversity. The causality behind experimental choices, self-validating protocols, and in-depth characterization methodologies are presented to empower researchers in the development of new chemical entities.

Introduction: The Significance of the Carbazole Scaffold

The carbazole nucleus, a tricyclic aromatic heterocycle, is a privileged structure in drug discovery and a cornerstone in the design of advanced organic materials.[5] Its rigid, planar structure and electron-rich nature impart favorable pharmacokinetic and photophysical properties. Carbazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[3][4][6][7][8][9] In the realm of materials science, the high charge mobility and tunable emission characteristics of carbazoles make them ideal candidates for organic light-emitting diodes (OLEDs), photovoltaics, and sensors.[1][2]

The strategic functionalization of the carbazole core is paramount to modulating its biological and physical properties. This guide focuses on a robust synthetic strategy employing 4-Bromo-2-(chloromethyl)-1-methoxybenzene as a key bifunctional reagent. This starting material allows for the sequential introduction of substituents at the carbazole nitrogen and the aromatic backbone, providing a gateway to a diverse library of novel compounds.

Synthetic Strategy: A Two-Pronged Approach

Our synthetic approach is designed for modularity and efficiency, enabling the generation of a diverse library of carbazole derivatives from a common intermediate. The overall workflow is depicted below.

Figure 1. Overall synthetic workflow.

The synthesis commences with the N-alkylation of carbazole with 4-Bromo-2-(chloromethyl)-1-methoxybenzene to yield the key intermediate, 9-(4-Bromo-2-methoxybenzyl)-9H-carbazole. This intermediate then serves as the substrate for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with a variety of aryl or heteroaryl boronic acids or esters, affording the target derivatives.[10][11][12][13]

Experimental Protocols

3.1. Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise specified. Anhydrous solvents are critical for the N-alkylation step. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Purification is achieved through column chromatography or recrystallization.[14][15][16][17] Product characterization should be performed using ¹H NMR, ¹³C NMR, and mass spectrometry.[18][19][20][21][22]

3.2. PART 1: Synthesis of 9-(4-Bromo-2-methoxybenzyl)-9H-carbazole (Intermediate A)

Rationale: The N-alkylation of carbazole is a well-established transformation.[23][24][25][26][27][28][29] The choice of a strong base, such as sodium hydride (NaH), ensures complete deprotonation of the carbazole nitrogen, forming the highly nucleophilic carbazolide anion. Anhydrous dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction, facilitating the dissolution of the carbazole salt. The chloromethyl group on 4-Bromo-2-(chloromethyl)-1-methoxybenzene serves as a potent electrophile for the subsequent SN2 reaction.

Protocol:

• To a solution of carbazole (1.0 eq.) in anhydrous DMF, add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).[30]

• Allow the mixture to stir at room temperature for 30-60 minutes, or until the evolution of hydrogen gas ceases, indicating the complete formation of the carbazolide anion.

• Add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.1 eq.) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford Intermediate A .

Compound	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (%)	Physical State
Intermediate A	C₁₉H₁₄BrNO	368.23	>85	White to off-white solid

Table 1. Physicochemical properties of Intermediate A.

3.3. PART 2: Synthesis of Novel Carbazole Derivatives via Suzuki-Miyaura Coupling

Rationale: The Suzuki-Miyaura cross-coupling is a powerful and versatile method for the formation of C-C bonds.[10][11][12][13] The bromine atom on Intermediate A provides a reactive handle for this palladium-catalyzed reaction. The choice of a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0), and a suitable base is crucial for efficient coupling.[11] The reaction is tolerant of a wide range of functional groups on the boronic acid coupling partner, allowing for the synthesis of a diverse library of compounds.

Protocol:

• In a reaction vessel, combine Intermediate A (1.0 eq.), the desired aryl/heteroaryl boronic acid or ester (1.2 eq.), potassium carbonate (2.0 eq.), and Tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

• Add a mixture of toluene and water (e.g., 4:1 v/v) to the reaction vessel.

• Degas the reaction mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Heat the reaction mixture to reflux (typically 80-110 °C) and stir for 8-16 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the final carbazole derivative.

Derivative	Boronic Acid Used	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)
1	Phenylboronic acid	C₂₅H₂₁NO	351.44	92
2	4-Methoxyphenylboronic acid	C₂₆H₂₃NO₂	381.47	88
3	Pyridine-3-boronic acid	C₂₄H₁₈N₂O	350.42	75

Table 2. Examples of synthesized novel carbazole derivatives.

Characterization and Data Analysis

Thorough characterization of the synthesized compounds is essential to confirm their identity and purity.

Figure 2. Characterization workflow for synthesized compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for structural elucidation.[20][21][22] The ¹H NMR spectrum of Intermediate A will show characteristic signals for the carbazole protons, the benzylic methylene protons, the methoxy group, and the aromatic protons of the bromo-substituted ring. Upon successful Suzuki coupling, new signals corresponding to the introduced aryl/heteroaryl moiety will appear, and the signals for the bromo-substituted ring will shift.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compounds, confirming their elemental composition.[18][19]

• High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity of the final compounds.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low yield in N-alkylation	Incomplete deprotonation of carbazole.	Ensure the use of anhydrous solvent and a fresh, active batch of NaH. Allow sufficient time for the formation of the carbazolide anion.
Inactive alkylating agent.	Verify the purity of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.
Incomplete Suzuki coupling	Inactive catalyst.	Use a fresh batch of palladium catalyst. Ensure proper degassing of the reaction mixture to prevent catalyst oxidation.
Poor solubility of reagents.	Experiment with different solvent systems (e.g., dioxane/water, THF/water).
Difficult purification	Co-elution of impurities.	Optimize the eluent system for column chromatography. Consider using a different stationary phase, such as alumina, for basic compounds.[14][15]

Table 3. Troubleshooting guide.

Conclusion

The synthetic strategy detailed in this application note provides a reliable and adaptable platform for the synthesis of a wide range of novel carbazole derivatives. By utilizing the bifunctional starting material, 4-Bromo-2-(chloromethyl)-1-methoxybenzene, researchers can efficiently generate libraries of compounds for screening in drug discovery programs and for the development of new organic materials. The provided protocols, rationale, and troubleshooting guide are intended to facilitate the successful implementation of this chemistry in the laboratory.

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The 4-Bromo-2-Methoxybenzyl (4-Br-2-MeOBn) Group: A Tunable Protecting Group for Alcohols in Complex Synthesis

Introduction

In the landscape of multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. The ideal protecting group should be introduced efficiently, remain robust through various transformations, and be cleaved selectively under mild conditions. Benzyl ethers are a cornerstone of alcohol protection strategies due to their general stability and diverse deprotection methods.[1] By modifying the electronic properties of the aromatic ring, the stability and cleavage conditions of benzyl ethers can be finely tuned. The p-methoxybenzyl (PMB) group, for instance, is renowned for its facile oxidative cleavage due to the electron-donating nature of the methoxy substituent.[2][3]

This application note introduces a strategic approach to utilizing 4-Bromo-2-(chloromethyl)-1-methoxybenzene as a precursor for the 4-bromo-2-methoxybenzyl (4-Br-2-MeOBn) protecting group for alcohols. While direct literature on this specific protecting group is scarce, its behavior can be predicted based on the well-established principles of physical organic chemistry and the extensive knowledge base surrounding substituted benzyl ethers. The unique substitution pattern of the 4-Br-2-MeOBn group—featuring a moderately electron-donating methoxy group and a moderately electron-withdrawing bromine atom—suggests a nuanced reactivity profile, offering potential advantages in specific synthetic contexts.

This guide will provide a theoretical framework for the application of the 4-Br-2-MeOBn group, detailed protocols for its introduction and cleavage, and a discussion of its potential orthogonality with other common protecting groups.

Scientific Rationale: The Electronic and Steric Landscape of the 4-Br-2-MeOBn Group

The reactivity of a benzyl-type protecting group is primarily governed by the stability of the benzylic carbocation or radical intermediates formed during cleavage.[4]

• Electronic Effects: The 4-Br-2-MeOBn group possesses a fascinating dichotomy of electronic influences. The methoxy group at the 2-position is electron-donating through resonance, which would be expected to stabilize a positive charge at the benzylic position. However, the bromine atom at the 4-position is electron-withdrawing via induction and weakly deactivating. This interplay suggests that the 4-Br-2-MeOBn group will be more stable towards oxidative and acidic cleavage than the highly reactive PMB group, yet potentially more labile than an unsubstituted benzyl (Bn) group under certain conditions. The electron-withdrawing nature of substituents has been shown to slow the oxidative cleavage of benzylic ethers.[4][5]

• Steric Effects: The placement of the chloromethyl group at the 2-position (ortho to the methoxy group) introduces potential steric hindrance. This may influence the rate of the protection reaction, particularly with bulky alcohols.[6] However, primary benzylic halides are generally excellent substrates for SN2 reactions.

This unique combination of electronic and steric factors suggests that the 4-Br-2-MeOBn group could serve as a valuable alternative to standard benzyl ethers when intermediate stability is required.

Proposed Protecting Group Strategies

Based on the analysis above, we propose the following strategies for the application of the 4-Br-2-MeOBn protecting group.

Protection of Alcohols

The introduction of the 4-Br-2-MeOBn group is anticipated to proceed via a Williamson ether synthesis, a robust and widely used method for the formation of benzyl ethers.[2]

• Materials:

  • Primary alcohol (1.0 equiv)

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.2 equiv)

  • Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 equiv)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Tetrabutylammonium iodide (TBAI) (0.1 equiv, optional catalyst)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

• Procedure:

  • To a stirred suspension of NaH in anhydrous DMF at 0 °C under an inert atmosphere (e.g., argon), add a solution of the primary alcohol in anhydrous DMF dropwise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

  • Add TBAI (optional, can accelerate sluggish reactions).

  • Add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in anhydrous DMF dropwise.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the mixture with ethyl acetate (3 x).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Deprotection Strategies

The true utility of a protecting group lies in the selectivity of its removal. The 4-Br-2-MeOBn group is predicted to be cleavable under several conditions, offering flexibility in synthetic design.

The methoxy group should render the 4-Br-2-MeOBn ether susceptible to oxidative cleavage with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a hallmark of PMB ether deprotection.[3] However, the electron-withdrawing bromine atom is expected to decrease the rate of this reaction compared to a standard PMB ether.[4][5] This could be advantageous for achieving selective deprotection in the presence of more electron-rich groups.

• Materials:

  • 4-Br-2-MeOBn protected alcohol (1.0 equiv)

  • DDQ (1.5 - 2.5 equiv)

  • Dichloromethane (DCM)

  • Water or a pH 7 phosphate buffer

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

• Procedure:

  • Dissolve the 4-Br-2-MeOBn protected alcohol in a mixture of DCM and water (e.g., 18:1 v/v).

  • Add DDQ in one portion at room temperature.

  • Stir the reaction mixture vigorously and monitor its progress by TLC. The reaction may require gentle heating to proceed at a reasonable rate.

  • Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution until the aqueous layer is colorless.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to separate the deprotected alcohol from the 4-bromo-2-methoxybenzaldehyde byproduct.

Benzyl ethers can be cleaved under strongly acidic conditions.[7] The 4-Br-2-MeOBn group is expected to be susceptible to acidic cleavage, likely proceeding through an SN1 mechanism due to the resonance stabilization of the benzylic carbocation by the methoxy group.[3][7] The electron-withdrawing bromine may necessitate slightly stronger acidic conditions or longer reaction times compared to PMB ethers.

• Materials:

  • 4-Br-2-MeOBn protected alcohol (1.0 equiv)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Anisole or another cation scavenger (optional)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

• Procedure:

  • Dissolve the 4-Br-2-MeOBn protected alcohol in DCM at 0 °C.

  • Add anisole (optional, to trap the liberated benzylic cation).

  • Add TFA dropwise.

  • Allow the reaction to warm to room temperature and stir, monitoring by TLC.

  • Upon completion, carefully neutralize the reaction mixture by the slow addition of saturated aqueous NaHCO₃ solution at 0 °C.

  • Separate the layers and extract the aqueous layer with DCM (2 x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Like other benzyl ethers, the 4-Br-2-MeOBn group should be cleavable by catalytic hydrogenolysis.[8] This method is particularly mild and offers an orthogonal deprotection strategy to oxidative or acidic methods. However, it is important to note that the aryl bromide is also susceptible to reduction under these conditions, which may or may not be desirable depending on the synthetic strategy.

• Materials:

  • 4-Br-2-MeOBn protected alcohol (1.0 equiv)

  • Palladium on carbon (Pd/C), 10 wt. % (catalytic amount)

  • Methanol or ethanol

  • Hydrogen gas (H₂) balloon or Parr hydrogenator

• Procedure:

  • Dissolve the 4-Br-2-MeOBn protected alcohol in methanol or ethanol.

  • Carefully add the Pd/C catalyst.

  • Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

  • Stir the reaction mixture under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product if necessary.

Orthogonality

The concept of orthogonal protection is fundamental to the synthesis of complex molecules.[2] The 4-Br-2-MeOBn group is predicted to be a valuable component of orthogonal protection schemes.

Protecting Group	Stable to 4-Br-2-MeOBn Cleavage?	4-Br-2-MeOBn Stable to Cleavage?
Silyl Ethers (TBS, TIPS)	Yes (Stable to DDQ and H₂)	No (Cleaved by acid)
Esters (Acetate, Benzoate)	Yes (Stable to DDQ, H₂, and mild acid)	Yes (Stable to basic hydrolysis)
Boc Carbamates	Yes (Stable to DDQ and H₂)	No (Cleaved by strong acid)
Benzyl (Bn) Ethers	Potentially (Slower DDQ cleavage)	Yes (Similar stability to H₂)

Conclusion

While further empirical validation is required, the analysis of the electronic and steric properties of the 4-bromo-2-methoxybenzyl (4-Br-2-MeOBn) group suggests its potential as a versatile and tunable protecting group for alcohols. Its intermediate stability, relative to the highly labile PMB group and the robust Bn group, offers a valuable niche in complex synthetic design. The proposed protocols for its introduction and cleavage provide a solid starting point for researchers to explore the utility of this promising protecting group. The varied deprotection options—oxidative, acidic, and reductive—further enhance its appeal, allowing for strategic incorporation into orthogonal protection schemes.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. 9.12 Reactions of Ethers: Acidic Cleavage – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Alkylation of Amines with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Electrophile for Medicinal Chemistry

In the landscape of modern drug discovery, the synthesis of novel molecular entities with precisely tailored properties is paramount. The N-alkylation of amines is a cornerstone transformation in this endeavor, enabling the construction of complex molecular architectures from simpler building blocks. 4-Bromo-2-(chloromethyl)-1-methoxybenzene emerges as a particularly valuable electrophilic reagent in this context. Its trifunctional nature—a reactive benzylic chloride for nucleophilic substitution, a less reactive aryl bromide for subsequent cross-coupling reactions, and a methoxy group influencing electronic properties—offers a strategic advantage for creating diverse libraries of compounds.

The products of this alkylation, N-((5-bromo-2-methoxybenzyl))amines, are key intermediates in the synthesis of a wide range of biologically active molecules. The bromo- and methoxy-substituted phenyl ring is a common motif in compounds targeting various receptors and enzymes. This guide provides a comprehensive overview of the alkylation of amines with 4-Bromo-2-(chloromethyl)-1-methoxybenzene, detailing the underlying mechanistic principles, offering step-by-step experimental protocols, and discussing crucial aspects of reaction optimization and product characterization.

Mechanistic Insights: The SN2 Pathway

The alkylation of amines with 4-Bromo-2-(chloromethyl)-1-methoxybenzene proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of the amine acts as the nucleophile, attacking the electrophilic carbon of the chloromethyl group. This concerted step involves the simultaneous formation of a new carbon-nitrogen bond and the cleavage of the carbon-chlorine bond, with the chloride ion acting as the leaving group.

A base is typically employed to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation. The choice of base is critical and can influence the reaction rate and selectivity.

Caption: General workflow for the synthesis of Schiff base derivatives.

Experimental Protocols

General Protocol for the N-Alkylation of a Primary Amine

This protocol describes a general method for the mono-N-alkylation of a primary amine with 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

• Primary amine (1.2-2.0 eq)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous acetonitrile or N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware for reaction, work-up, and purification

• Magnetic stirrer and heating plate

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.2-2.0 equivalents) and the chosen base (2.0 equivalents).

• Solvent Addition: Add anhydrous acetonitrile or DMF to dissolve or suspend the reactants.

• Addition of Electrophile: To the stirring mixture, add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 equivalent) in the same solvent dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or heat to 50-70 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If using K₂CO₃, filter off the inorganic salts.

  • Quench the reaction by adding water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-((5-bromo-2-methoxybenzyl))amine.

Optimization and Troubleshooting

Parameter	Recommendation and Rationale	Troubleshooting
Amine Stoichiometry	Use a slight excess of the amine (1.2-2.0 eq) to minimize the formation of the N,N-dialkylated byproduct.	If significant dialkylation is observed, increase the excess of the primary amine.
Base	Potassium carbonate is a cost-effective and generally effective base. For more sensitive substrates or to avoid heterogeneity, a soluble organic base like DIPEA can be used.	If the reaction is sluggish, a stronger base like cesium carbonate may be employed.
Solvent	Polar aprotic solvents like acetonitrile and DMF are preferred as they can stabilize charged intermediates and increase reaction rates.	For poorly soluble reactants, DMF or DMSO can be better choices. Ensure the solvent is anhydrous to prevent side reactions.
Temperature	The reaction can often proceed at room temperature, but heating may be necessary for less nucleophilic amines.	If the reaction is slow at room temperature, gradually increase the temperature (e.g., to 50-80 °C) while monitoring for side product formation.

Data Presentation: Characterization of the Product

The successful synthesis of the N-alkylated product should be confirmed by standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Appearance of a new singlet corresponding to the benzylic protons (-CH₂-N) typically in the range of 3.8-4.5 ppm. The aromatic proton signals will also be present.
¹³C NMR	A new signal for the benzylic carbon (-CH₂-N) will appear.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the mass of the product should be observed. The isotopic pattern for the bromine atom (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) will be a key diagnostic feature.
Thin Layer Chromatography (TLC)	The product should have a different Rf value compared to the starting materials.

Safety and Handling

4-Bromo-2-(chloromethyl)-1-methoxybenzene and similar halogenated aromatic compounds should be handled with care.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Exposure: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[1]

• Disposal: Dispose of chemical waste in accordance with local regulations.

Sources

• 1. echemi.com [echemi.com]

Protocol for the synthesis of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene

An Application Note for the Synthesis of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene

Abstract

This document provides a detailed, field-proven protocol for the synthesis of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene (CAS: 461432-23-5), a critical diarylmethane intermediate. This compound serves as a key building block in the manufacture of active pharmaceutical ingredients (APIs), most notably Dapagliflozin, a selective sodium-glucose co-transporter 2 (SGLT2) inhibitor used in the treatment of type 2 diabetes.[1][][3][4] The described methodology is based on a robust two-step, one-pot sequence involving a Friedel-Crafts acylation followed by an in situ reductive deoxygenation. This guide is intended for researchers in medicinal chemistry and process development, offering in-depth procedural details, mechanistic insights, and practical troubleshooting advice to ensure a successful and reproducible synthesis.

Introduction and Synthetic Strategy

The diarylmethane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[5] The title compound, 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene, is of particular interest due to its role in the synthesis of SGLT2 inhibitors.[6] Its structure incorporates several key features: a brominated phenyl ring amenable to further cross-coupling reactions and a chloro-substituted ring, which together provide the necessary electronic and steric properties for its downstream applications.[1]

The synthetic approach detailed herein proceeds via two well-established transformations:

• Friedel-Crafts Acylation: The synthesis begins with the conversion of 5-bromo-2-chlorobenzoic acid into its corresponding acyl chloride. This is achieved in situ using oxalyl chloride, a reagent chosen for its efficacy and the convenient removal of gaseous byproducts (CO, CO₂, HCl). The highly reactive acyl chloride then undergoes a Lewis acid-catalyzed Friedel-Crafts acylation with phenetole (ethoxybenzene) to yield the intermediate diaryl ketone, (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone.[7][8] Aluminum chloride (AlCl₃) is employed as the Lewis acid catalyst to activate the acyl chloride, rendering it sufficiently electrophilic to attack the electron-rich phenetole ring.[6]

• Reductive Deoxygenation: The intermediate ketone is subsequently reduced to the target diarylmethane. This protocol utilizes a silane-based reduction with triethylsilane (Et₃SiH) and boron trifluoride etherate (BF₃·OEt₂).[9] This method is highly efficient for the reduction of benzylic ketones, avoiding the harsher conditions of classic Clemmensen or Wolff-Kishner reductions and offering excellent functional group tolerance.

This sequential one-pot process minimizes the need for intermediate isolation, thereby improving overall efficiency and yield.[10]

Reaction Workflow and Mechanism

The overall transformation can be visualized as a three-stage process within a single reaction vessel: acyl chloride formation, Friedel-Crafts acylation, and reductive deoxygenation.

Caption: High-level workflow for the one-pot synthesis.

The core C-C bond formation occurs via the Friedel-Crafts mechanism. The Lewis acid, AlCl₃, coordinates to the carbonyl oxygen of the acyl chloride, which polarizes the carbon-chlorine bond and generates a highly electrophilic acylium ion. This ion is then attacked by the π-electrons of the phenetole ring, followed by proton elimination to restore aromaticity.

Caption: Simplified mechanism of the Friedel-Crafts acylation step.

Materials and Equipment

Reagents and Chemicals

Reagent	CAS Number	Molecular Formula	Notes
5-Bromo-2-chlorobenzoic acid	21739-92-4	C₇H₄BrClO₂	Substrate
Oxalyl chloride	79-37-8	C₂Cl₂O₂	Acylating agent, handle with extreme care
Dimethylformamide (DMF)	68-12-2	C₃H₇NO	Catalyst for acid chloride formation
Dichloromethane (DCM), anhydrous	75-09-2	CH₂Cl₂	Reaction solvent
Phenetole (Ethoxybenzene)	103-73-1	C₈H₁₀O	Nucleophile
Aluminum chloride (AlCl₃), anhydrous	7446-70-0	AlCl₃	Lewis acid catalyst, highly hygroscopic
Triethylsilane (Et₃SiH)	617-86-7	C₆H₁₆Si	Reducing agent
Boron trifluoride etherate (BF₃·OEt₂)	109-63-7	C₄H₁₀BF₃O	Lewis acid for reduction
1,2-Dichloroethane (DCE), anhydrous	107-06-2	C₂H₄Cl₂	Co-solvent for reduction
Acetonitrile (MeCN), anhydrous	75-05-8	C₂H₃N	Co-solvent for reduction
7N Potassium Hydroxide (KOH)	1310-58-3	KOH	For aqueous work-up
Sodium Sulfate (Na₂SO₄), anhydrous	7757-82-6	Na₂SO₄	Drying agent
Ethyl Acetate	141-78-6	C₄H₈O₂	For chromatography
Hexane	110-54-3	C₆H₁₄	For chromatography
Silica Gel	7631-86-9	SiO₂	Stationary phase for chromatography

Equipment

• Three-neck round-bottom flask with magnetic stirrer and reflux condenser

• Nitrogen/Argon gas inlet and bubbler

• Addition funnel

• Low-temperature bath (ice-water or cryocooler)

• Heating mantle with temperature controller

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Thin Layer Chromatography (TLC) plates and developing chamber

• Flash column chromatography setup

Detailed Experimental Protocol

Note: This entire procedure must be conducted in a well-ventilated fume hood. All glassware should be oven-dried prior to use to ensure anhydrous conditions.

Step 1: Friedel-Crafts Acylation

• To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a dropping funnel, add 5-bromo-2-chlorobenzoic acid (23.5 g, 0.1 mol).

• Add anhydrous dichloromethane (DCM, 200 mL) to the flask, followed by a catalytic amount of dimethylformamide (DMF, 0.2 mL).

• Stir the suspension and add oxalyl chloride (10.5 mL, 0.12 mol) dropwise via the dropping funnel over 20 minutes. Vigorous gas evolution will be observed.

  • Causality Note: Oxalyl chloride converts the carboxylic acid to the more reactive acyl chloride. DMF catalyzes this transformation through the formation of a Vilsmeier intermediate.

• Stir the reaction mixture at room temperature (25 °C) for 1-2 hours until gas evolution ceases and a clear solution is obtained.

• Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride and solvent, yielding the crude 5-bromo-2-chlorobenzoyl chloride as an oily residue.[7]

• Re-dissolve the oily residue in anhydrous DCM (200 mL) and cool the flask to 0 °C using an ice bath.

• In a separate beaker, carefully add anhydrous aluminum chloride (AlCl₃, 29.3 g, 0.22 mol) to the cooled solution in portions, ensuring the temperature does not exceed 5 °C.

  • Causality Note: AlCl₃ is a strong Lewis acid required to activate the acyl chloride for electrophilic aromatic substitution. The reaction is highly exothermic and portion-wise addition at low temperature is critical to prevent side reactions and ensure safety.

• Once the AlCl₃ has been added, add phenetole (12.8 mL, 0.1 mol) dropwise over 30 minutes, maintaining the internal temperature between 0-5 °C.[7][9]

• Stir the reaction mixture at 0-5 °C for an additional 2 hours. Monitor the reaction progress by TLC (e.g., 9:1 Hexane:Ethyl Acetate) until the starting materials are consumed. The reaction mixture will appear as a dark, viscous slurry.

Step 2: In Situ Reductive Deoxygenation

• To the reaction mixture from Step 1, now containing the intermediate ketone, add a 1:2 mixture of dry 1,2-dichloroethane/acetonitrile (60 mL).[9]

• Slowly add triethylsilane (Et₃SiH, 26.8 mL, 0.168 mol) to the mixture at 0-5 °C.[9]

  • Causality Note: Triethylsilane acts as the hydride donor for the reduction of the ketone.

• Following the silane addition, add boron trifluoride etherate (BF₃·OEt₂, 20.7 mL, 0.168 mol) dropwise, keeping the temperature below 10 °C.[9]

  • Causality Note: BF₃·OEt₂ is a Lewis acid that activates the carbonyl group of the ketone towards reduction by the silane.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 50 °C for 3 hours.[9] Monitor the reduction by TLC until the ketone intermediate is fully converted to the less polar product.

Step 3: Work-up and Purification

• Cool the reaction mixture back to room temperature and then to 0 °C in an ice bath.

• Very carefully and slowly quench the reaction by adding 7N aqueous KOH solution (100 mL). This is a highly exothermic process that will generate fumes.

• Allow the mixture to stir for 30 minutes. Transfer the contents to a separatory funnel.

• Extract the aqueous layer with dichloromethane (2 x 100 mL).[9]

• Combine the organic layers and wash sequentially with 2N KOH (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield a crude oil or solid.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate).

• Combine the pure fractions and evaporate the solvent to yield 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene as a white to off-white solid. A final yield of ~90-97% can be expected based on reported procedures.[9] The product can be further purified by recrystallization from ethanol if necessary.[7][11]

Product Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Property	Expected Value
Appearance	White to off-white solid/crystals[3]
Molecular Formula	C₁₅H₁₄BrClO[12]
Molecular Weight	325.63 g/mol [12]
Melting Point	40-42 °C[9]
¹H NMR (400 MHz, CDCl₃)	δ 7.20-7.28 (m, 3H), 7.08 (d, J=8.8, 2H), 6.83 (d, J=8.8, 2H), 4.00 (q, J=7.0, 2H), 3.96 (s, 2H), 1.40 (t, J=7.0, 3H)[9]
¹³C NMR (125 MHz, CDCl₃)	δ 157.6, 141.3, 133.5, 133.1, 130.9, 130.5, 130.4, 130.0, 120.4, 114.6, 63.4, 38.2, 14.9[9]
LC-MS (ESI+)	m/z: 325 [M+H]⁺[9]

Safety and Hazard Information

All operations should be performed by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a flame-retardant lab coat, and chemical-resistant gloves.

• Oxalyl Chloride: Highly toxic, corrosive, and reacts violently with water. Handle only in a fume hood.

• Aluminum Chloride: Corrosive and reacts violently with water, releasing HCl gas. It is severely irritating to the skin, eyes, and respiratory tract.

• Boron Trifluoride Etherate: Corrosive, flammable, and toxic. Causes severe burns upon contact.

• Dichloromethane/1,2-Dichloroethane: Halogenated solvents that are suspected carcinogens. Avoid inhalation and skin contact.

• GHS Hazard Statements for Product: The final product is classified as harmful if swallowed, in contact with skin, or if inhaled. It may cause serious eye damage and is very toxic to aquatic life.[12][13]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in acylation step	1. Wet reagents or glassware. 2. Inactive AlCl₃ (hydrolyzed). 3. Insufficient reaction time.	1. Ensure all glassware is oven-dried and solvents are anhydrous. 2. Use a fresh, unopened container of anhydrous AlCl₃. 3. Monitor reaction by TLC to ensure completion before proceeding.
Incomplete reduction	1. Insufficient reducing agent or Lewis acid. 2. Deactivated reducing agent (e.g., old Et₃SiH).	1. Re-check stoichiometry of Et₃SiH and BF₃·OEt₂. 2. Use freshly opened or distilled triethylsilane. 3. Increase reaction time or temperature slightly (e.g., to 60 °C).
Formation of side products (e.g., polyalkylation)	1. Reaction temperature for acylation was too high. 2. Incorrect stoichiometry of reactants.	1. Strictly maintain the 0-5 °C temperature range during AlCl₃ and phenetole addition.[14] 2. Ensure phenetole is not used in large excess.
Difficult purification	Presence of closely-eluting impurities.	1. Use a slow gradient during column chromatography. 2. Attempt recrystallization from a suitable solvent system (e.g., ethanol/water) to remove impurities.[7]

References

• Pharmaffiliates. (n.d.). Optimizing Your Synthesis: Using 4-Bromo-1-chloro-2-(4-ethoxybenzyl)benzene Effectively. Retrieved from [Link]

• Kanne, D. B., & Meng, W. (2016). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. U.S.
• Desai, P. N., et al. (2015). Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.
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Chemoselective reactions of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Application Notes & Protocols

Chemoselective Reactions of 4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Guide to Orthogonal Synthesis Strategies

Abstract

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a trifunctional aromatic building block of significant interest to researchers in medicinal chemistry and materials science. Its utility is derived from the distinct and predictable reactivity of its two electrophilic centers: a highly reactive primary benzylic chloride and a less reactive aryl bromide. This differential reactivity allows for chemoselective and orthogonal functionalization, enabling the stepwise construction of complex molecular architectures. This guide provides a comprehensive overview of the principles governing this chemoselectivity and delivers detailed, field-proven protocols for leveraging this molecule in various synthetic transformations, including nucleophilic substitutions and transition-metal-catalyzed cross-coupling reactions.

The Principle of Orthogonal Reactivity

The synthetic power of 4-Bromo-2-(chloromethyl)-1-methoxybenzene lies in the pronounced difference in reactivity between its benzylic chloride and aryl bromide moieties. Understanding the electronic and mechanistic basis for this difference is critical for designing successful chemoselective strategies.

• The Benzylic Chloride (Csp³-Cl): The chloromethyl group is a primary benzylic halide. The C-Cl bond is readily cleaved in nucleophilic substitution reactions. This is because the transition state of both Sₙ2 reactions and the carbocation intermediate of Sₙ1 reactions are stabilized by the adjacent π-system of the benzene ring.[1] Consequently, this site reacts readily with a wide range of soft and hard nucleophiles under relatively mild conditions.[2]

• The Aryl Bromide (Csp²-Br): The bromine atom is directly attached to an sp²-hybridized carbon of the aromatic ring. The C-Br bond is significantly stronger and less polarized than the benzylic C-Cl bond.[3] Furthermore, lone pairs on the bromine atom participate in resonance with the aromatic ring, imparting partial double-bond character to the C-Br bond.[4] As a result, this site is largely unreactive towards standard nucleophilic substitution but is an excellent substrate for oxidative addition to low-valent transition metal catalysts (e.g., Palladium(0)), making it ideal for cross-coupling reactions.[5][6]

This dichotomy in reactivity allows chemists to "address" each site independently, a concept known as orthogonal synthesis.

Caption: Orthogonal reactive sites on 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Chemoselective Reactions at the Benzylic Position

The benzylic chloride is the more reactive site and can be selectively functionalized using a variety of nucleophiles while leaving the aryl bromide intact. These reactions typically proceed under mild basic or neutral conditions at low to moderate temperatures.

Protocol 2.1: N-Alkylation with Amines

This protocol describes the formation of a C-N bond via an Sₙ2 reaction with a primary or secondary amine.

• Principle: In the presence of a mild, non-nucleophilic base like potassium carbonate, the amine acts as a nucleophile, displacing the chloride ion. The base serves to neutralize the HCl generated in situ. Using a stoichiometric amount of the amine is crucial to avoid over-alkylation, although using the amine as the solvent or in large excess can also drive the reaction to completion.[7]

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

  • Desired primary or secondary amine (1.1-1.5 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

  • Acetonitrile (CH₃CN), anhydrous

  • Standard glassware for inert atmosphere reactions

• Step-by-Step Procedure:

  • To a round-bottom flask under an argon or nitrogen atmosphere, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene and anhydrous acetonitrile (approx. 0.2 M concentration).

  • Add potassium carbonate to the stirring solution.

  • Add the amine dropwise at room temperature.

  • Heat the reaction mixture to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion (typically 4-12 hours), cool the mixture to room temperature.

  • Filter the mixture through a pad of celite to remove inorganic salts, washing with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product via column chromatography on silica gel or recrystallization.

Protocol 2.2: O-Alkylation with Phenols (Williamson Ether Synthesis)

This protocol details the formation of a benzylic ether, a common structural motif.

• Principle: A weak base is used to deprotonate the phenol, generating a more nucleophilic phenoxide anion. The phenoxide then displaces the benzylic chloride. The low reactivity of the aryl bromide is unaffected by these conditions.

• Materials:

  • 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

  • Substituted Phenol (1.0 eq)

  • Potassium Carbonate (K₂CO₃) (1.5 eq)

  • Dimethylformamide (DMF), anhydrous

• Step-by-Step Procedure:

  • In a flask under an inert atmosphere, dissolve the phenol in anhydrous DMF.

  • Add potassium carbonate and stir the suspension for 15 minutes at room temperature.

  • Add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in DMF dropwise.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

  • Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the residue by flash chromatography.

Data Summary: Nucleophilic Substitution at the Benzylic Position

Nucleophile	Reagent Example	Base	Solvent	Temp (°C)	Typical Yield (%)	Product Type
Amine	Isopropylamine	K₂CO₃	Acetonitrile	80	>95%	Secondary Amine
Phenol	4-Methoxyphenol	K₂CO₃	DMF	25	90-98%	Benzyl Ether
Thiol	Thiophenol	Cs₂CO₃	Acetonitrile	25	>95%	Thioether
Azide	Sodium Azide (NaN₃)	None	DMF/DMSO	25-60	High	Benzyl Azide[8]
Cyanide	Potassium Cyanide (KCN)	None	Ethanol/Water	Reflux	Good to High	Benzyl Nitrile[8]

Chemoselective Reactions at the Aromatic Position

After protecting or reacting the benzylic chloride, or by choosing reaction conditions that do not affect it, the aryl bromide can be functionalized. This is almost exclusively achieved via transition-metal-catalyzed cross-coupling reactions.

Protocol 3.1: Suzuki-Miyaura Coupling

This protocol achieves the formation of a C-C bond, producing a biaryl structure.

• Principle: The Suzuki-Miyaura reaction couples an organoboron species with an organohalide under palladium catalysis.[9] The catalytic cycle involves oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation with the boronic acid (activated by a base), and reductive elimination to form the C-C bond and regenerate the catalyst.[10][11] These conditions typically do not affect the benzylic chloride.

• Materials:

  • 4-Bromo-2-(substituted-methyl)-1-methoxybenzene (1.0 eq)

  • Arylboronic acid or ester (1.2-1.5 eq)

  • Pd(dppf)Cl₂ · CH₂Cl₂ (1-5 mol%)

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0-3.0 eq)

  • 1,4-Dioxane and Water (e.g., 4:1 v/v)

• Step-by-Step Procedure:

  • To a Schlenk flask, add the aryl bromide, boronic acid, base, and palladium catalyst.

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the degassed solvent system (dioxane and water) via syringe.

  • Heat the mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS until the starting aryl bromide is consumed (typically 2-16 hours).

  • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography.

Protocol 3.2: Buchwald-Hartwig Amination

This protocol forms a C-N bond at the aromatic position, creating an arylamine.

• Principle: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling of an amine with an aryl halide.[12][13] The reaction requires a palladium catalyst, a specialized phosphine ligand, and a strong, sterically hindered base (e.g., sodium tert-butoxide).[14][15] The choice of ligand is crucial and depends on the specific substrates.[16]

• Materials:

  • 4-Bromo-2-(substituted-methyl)-1-methoxybenzene (1.0 eq)

  • Primary or secondary amine (1.2 eq)

  • Pd₂(dba)₃ (1-2 mol%)

  • XPhos or similar biarylphosphine ligand (2-4 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 eq)

  • Toluene or Dioxane, anhydrous

• Step-by-Step Procedure:

  • In a glovebox or under a strict inert atmosphere, charge a Schlenk tube with the palladium precatalyst, ligand, and base.

  • Add the aryl bromide and the amine.

  • Add anhydrous solvent and seal the tube.

  • Heat the reaction mixture to 100-110 °C.

  • Monitor the reaction by GC-MS or LC-MS.

  • Upon completion, cool to room temperature and dilute with an organic solvent like ethyl acetate.

  • Filter through a plug of celite, washing with ethyl acetate.

  • Concentrate the filtrate and purify the product via column chromatography.

Protocol 3.3: Sonogashira Coupling

This protocol forms a C(sp²)-C(sp) bond, introducing an alkyne moiety.

• Principle: The Sonogashira reaction couples a terminal alkyne with an aryl halide using a palladium catalyst and, classically, a copper(I) co-catalyst.[17][18] The base, typically an amine like triethylamine or diisopropylamine, also serves as the solvent. Copper-free versions are also widely used to prevent the undesirable homocoupling of the alkyne (Glaser coupling).[19]

• Materials:

  • 4-Bromo-2-(substituted-methyl)-1-methoxybenzene (1.0 eq)

  • Terminal alkyne (1.2-1.5 eq)

  • Pd(PPh₃)₂Cl₂ (2-5 mol%)

  • Copper(I) iodide (CuI) (1-5 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA), anhydrous

• Step-by-Step Procedure:

  • To a flask under an inert atmosphere, add the aryl bromide, Pd(PPh₃)₂Cl₂, and CuI.

  • Add the anhydrous amine solvent, followed by the terminal alkyne.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C).

  • Monitor the reaction by TLC. The reaction is often complete within 1-6 hours.

  • Once complete, remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NH₄Cl solution (to remove copper salts), followed by water and brine.

  • Dry the organic layer, concentrate, and purify by chromatography.

Sequential Functionalization Workflow

The true power of this reagent is realized in multi-step syntheses where both reactive sites are functionalized in a planned sequence. The choice of which site to react first depends on the compatibility of the desired functional groups with the conditions required for subsequent steps.

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Application Notes &amp; Protocols: Friedel-Crafts Alkylation with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Abstract

The Friedel-Crafts reaction, a cornerstone of carbon-carbon bond formation in organic synthesis, provides a powerful method for the alkylation and acylation of aromatic rings.[1] This guide focuses on the application of 4-Bromo-2-(chloromethyl)-1-methoxybenzene as an alkylating agent in Friedel-Crafts reactions. This substrate is a versatile building block, incorporating a reactive benzylic halide suitable for generating a stabilized carbocation, and a polysubstituted aromatic ring whose electronic features are critical for downstream applications. We present a detailed analysis of the substrate's reactivity, mechanistic considerations, protocols for its use in electrophilic aromatic substitution, and troubleshooting guidance for researchers in synthetic chemistry and drug development.

Scientific Background & Mechanistic Insights

The Friedel-Crafts alkylation is a classic electrophilic aromatic substitution (EAS) reaction that introduces an alkyl group onto an aromatic ring.[2][3] The reaction is typically catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃), which facilitates the formation of a carbocation or a highly polarized carbocation-like complex from an alkyl halide.[4]

The Alkylating Agent: 4-Bromo-2-(chloromethyl)-1-methoxybenzene

The choice of alkylating agent is pivotal to the success and outcome of the reaction. The structure of 4-Bromo-2-(chloromethyl)-1-methoxybenzene presents several key features:

• The Electrophilic Center: The chloromethyl group (-CH₂Cl) is the reactive site. In the presence of a Lewis acid, the chlorine atom coordinates with the acid, facilitating its departure and generating a primary benzylic carbocation.[4]

• Carbocation Stability: This benzylic carbocation is significantly stabilized by resonance with the attached benzene ring. Furthermore, the substituents on the ring play a crucial role. The methoxy (-OCH₃) group at the para position is a strong electron-donating group (EDG) through resonance, further stabilizing the positive charge. The bromine (-Br) atom is an electron-withdrawing group (EWG) inductively but can donate electron density through resonance; its overall effect is deactivating but less so than nitro or carbonyl groups.[5] This enhanced stability minimizes the likelihood of carbocation rearrangements, a common side reaction in Friedel-Crafts alkylations involving primary alkyl halides.[6]

Reaction Mechanism

The reaction proceeds via a well-established multi-step mechanism:

• Generation of the Electrophile: The Lewis acid (e.g., AlCl₃) abstracts the chloride from the chloromethyl group, forming a resonance-stabilized benzylic carbocation and the [AlCl₄]⁻ complex.[2]

• Electrophilic Attack: The π-electrons of the nucleophilic aromatic substrate attack the carbocation. This step is typically the rate-determining step as it disrupts the aromaticity of the ring, forming a non-aromatic carbocation intermediate known as a sigma complex or arenium ion.[3]

• Deprotonation and Aromaticity Restoration: A weak base, typically [AlCl₄]⁻, removes a proton from the carbon atom bearing the new substituent. This restores the aromaticity of the ring, regenerates the Lewis acid catalyst, and forms HCl as a byproduct.[4]

Caption: General mechanism of Friedel-Crafts alkylation.

Regioselectivity Considerations

The regiochemical outcome of the reaction is determined by the substituents present on the nucleophilic aromatic substrate being alkylated.

• Activating Groups (-OH, -OR, -Alkyl): These groups are ortho-, para-directing. Reactions with substrates like toluene or anisole will yield a mixture of ortho and para isomers. The para isomer is often favored due to reduced steric hindrance.[7]

• Deactivating Groups (-NO₂, -CN, -COR): These groups are meta-directing. However, Friedel-Crafts reactions are generally unsuccessful with strongly deactivated rings.[2][6]

• Halogens (-F, -Cl, -Br, -I): These are deactivating but ortho-, para-directing.[8]

Application Notes: Optimizing the Reaction

Catalyst Selection

While AlCl₃ is the traditional catalyst, its high reactivity can sometimes lead to side reactions.[9] The choice of Lewis acid can be tuned to the reactivity of the aromatic substrate.

Catalyst	Reactivity	Notes
AlCl₃	Very High	Most common, but requires stoichiometric amounts in acylations and can be harsh. Can promote side reactions.[10]
FeCl₃	High	A common, less expensive alternative to AlCl₃. Often provides good yields.[10]
BF₃, SnCl₄, TiCl₄	Moderate	Milder Lewis acids that can offer better selectivity with sensitive substrates.[11]
Zeolites, Clays	Variable	Heterogeneous catalysts that simplify product purification and are more environmentally benign.[12]

Solvent and Temperature Control

• Solvents: Reactions must be conducted under strictly anhydrous conditions, as Lewis acids like AlCl₃ react violently with water.[9] Common solvents include dichloromethane (DCM), dichloroethane (DCE), or carbon disulfide (CS₂). For highly reactive substrates, using an excess of the aromatic compound itself as the solvent can be an effective strategy to favor mono-alkylation.[13]

• Temperature: Friedel-Crafts alkylations are often exothermic. The reaction should be initiated at a low temperature (e.g., 0 °C) and allowed to warm to room temperature gradually. This helps to control the reaction rate and minimize the formation of byproducts.[14]

Potential Side Reactions

• Polyalkylation: The product of the initial alkylation contains a new alkyl group, which is activating. This makes the product more nucleophilic than the starting material, often leading to a second alkylation.[13] Using a large excess of the aromatic substrate is the most effective way to promote mono-alkylation.

• Isomerization: Although the benzylic carbocation from the specified substrate is stable, isomerization of the product can occur under harsh conditions (high temperature or strong acid concentration), though it is less common than with simple alkyl halides.

Experimental Protocol: Synthesis of 1-(4-Bromo-2-methoxybenzyl)toluene

This protocol describes the alkylation of toluene with 4-Bromo-2-(chloromethyl)-1-methoxybenzene, which is expected to yield a mixture of ortho and para isomers.

Materials & Equipment

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 eq)

• Anhydrous Toluene (serving as reactant and solvent, large excess, e.g., 20 eq)

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (1 M HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Condenser with a drying tube (e.g., filled with CaCl₂)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Safety Precautions

• ALWAYS work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Aluminum chloride is highly corrosive and reacts violently with moisture, releasing HCl gas. Handle with extreme care in a dry environment.[15]

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

Reaction Procedure

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser fitted with a drying tube. Purge the apparatus with an inert gas (Nitrogen or Argon).

• Reagent Preparation:

  • In the reaction flask, add anhydrous toluene (e.g., 41.5 mL, ~20 eq for 20 mmol scale).

  • Cool the flask to 0 °C in an ice bath.

  • Carefully and portion-wise, add anhydrous AlCl₃ (e.g., 2.93 g, 1.1 eq) to the stirred toluene. The mixture may become colored.

  • In the dropping funnel, prepare a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (e.g., 4.71 g, 1.0 eq) in a small amount of anhydrous DCM (e.g., 10 mL) to ensure it remains liquid and flows easily.

• Reaction Execution:

  • Add the substrate solution from the dropping funnel to the stirred AlCl₃/toluene mixture dropwise over 30-60 minutes. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete (typically 2-4 hours), cool the flask back to 0 °C in an ice bath.

  • Quench the reaction VERY carefully by slowly pouring the reaction mixture over a beaker of crushed ice containing a small amount of 1 M HCl. This will hydrolyze the aluminum chloride in a controlled manner.

  • Transfer the quenched mixture to a separatory funnel.

  • Separate the layers. Extract the aqueous layer twice with DCM.

  • Combine all organic layers.

  • Wash the combined organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

• Purification:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the resulting crude oil or solid by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the ortho and para isomers and remove any impurities.

Caption: Experimental workflow for Friedel-Crafts alkylation.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (hydrolyzed AlCl₃).2. Aromatic ring is too deactivated.3. Insufficient reaction time or temperature.	1. Use fresh, anhydrous Lewis acid and ensure all glassware and solvents are perfectly dry.[9]2. This reaction is not suitable for strongly deactivated rings like nitrobenzene.[6]3. Allow the reaction to stir longer or warm gently (e.g., to 40 °C).
Low Yield of Mono-alkylated Product	1. Polyalkylation is occurring.2. Mechanical losses during work-up/purification.	1. Use a large excess (10-20 fold) of the aromatic substrate relative to the alkylating agent.[13]2. Ensure efficient extraction and careful handling during purification.
Formation of Dark, Tarry Byproducts	1. Reaction temperature too high.2. Catalyst concentration too high or catalyst too reactive.	1. Maintain careful temperature control, especially during addition and quenching.2. Consider using a milder Lewis acid (e.g., FeCl₃ or SnCl₄).
Unexpected Isomers Formed	1. Carbocation rearrangement.2. Isomerization of product.	1. Unlikely with this specific substrate but can be minimized with milder Lewis acids and lower temperatures.[14]2. Avoid prolonged exposure to strong acid conditions.

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• Vertex AI Search Result : 4-BROMO-2-CHLORO-1-METHOXYBENZENE | CAS 60633-25-2. Matrix Fine Chemicals.

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• Vertex AI Search Result[37] : Intermolecular Friedel–Crafts Acylation/Cyclization Reaction of 2‐Methoxybenzoyl Chlorides with 1‐Haloalkynes for the Synthesis of 3‐Halo(thio)Chromenones. ResearchGate. (2025).

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Technical Notes & Optimization

Common side reactions with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during its use. Here, we provide in-depth troubleshooting advice, detailed protocols, and mechanistic insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites of 4-Bromo-2-(chloromethyl)-1-methoxybenzene and how does this influence its chemistry?

The primary reactivity of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is centered on the benzylic chloride (-CH₂Cl) group. This site is highly susceptible to nucleophilic substitution reactions (both Sₙ1 and Sₙ2 mechanisms) due to the stabilization of the transition state and any potential carbocation intermediate by the adjacent benzene ring. The aryl bromide (-Br) is significantly less reactive towards nucleophilic substitution under typical conditions but can participate in transition-metal-catalyzed cross-coupling reactions. This differential reactivity allows for selective, stepwise functionalization of the molecule.

Q2: What are the most common side reactions observed when using this reagent?

The most prevalent side reactions stem from the high reactivity of the benzylic chloride. These include:

• Hydrolysis: Reaction with water to form the corresponding 4-bromo-2-methoxybenzyl alcohol.

• Elimination: Under strongly basic conditions, elimination of HCl can occur, though this is less common for benzylic halides compared to secondary and tertiary alkyl halides.

• Self-polymerization/Polyalkylation: The molecule can react with itself, particularly under Friedel-Crafts conditions, leading to oligomeric or polymeric byproducts.

• Over-alkylation: In reactions with nucleophilic aromatic substrates (e.g., Friedel-Crafts alkylation), the initial product can be more reactive than the starting material, leading to multiple alkylations.

Q3: How should I store and handle 4-Bromo-2-(chloromethyl)-1-methoxybenzene to maintain its integrity?

To minimize degradation, 4-Bromo-2-(chloromethyl)-1-methoxybenzene should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen). Moisture sensitivity is a key concern, as it can lead to hydrolysis. It is also corrosive and a lachrymator, so appropriate personal protective equipment (PPE), including gloves and safety goggles, should always be worn, and all manipulations should be performed in a well-ventilated fume hood.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments and provides actionable solutions.

Issue 1: Low Yield of the Desired Product and Presence of a Major Byproduct with a Lower Rf on TLC.

Possible Cause: Hydrolysis to 4-Bromo-2-methoxybenzyl alcohol

The benzylic chloride is susceptible to hydrolysis, especially in the presence of water or protic solvents. This side reaction is often indicated by a more polar spot on a TLC plate corresponding to the alcohol byproduct.

Preventative Measures & Solutions:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Running the reaction under an inert atmosphere will also help to exclude atmospheric moisture.

• Solvent Choice: Whenever possible, opt for polar aprotic solvents such as DMF, acetonitrile, or THF over protic solvents like alcohols or water.

• Purification: The benzyl alcohol byproduct can typically be separated from the desired product by flash column chromatography on silica gel.

Issue 2: Formation of Multiple Products, Especially in Friedel-Crafts Type Reactions.

Possible Cause: Polyalkylation or Self-Polymerization

The product of a Friedel-Crafts alkylation using this reagent may be more activated towards further alkylation than the starting aromatic substrate. This leads to the addition of multiple benzylic groups. Self-polymerization can also occur if the molecule reacts with itself.

Preventative Measures & Solutions:

• Stoichiometry Control: Use a large excess of the nucleophilic substrate relative to the 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This increases the statistical probability of the electrophile reacting with the intended substrate rather than the alkylated product.[1]

• Reaction Temperature: Maintain a low reaction temperature to control the reaction rate and improve selectivity.

• Alternative Synthetic Route: Consider a Friedel-Crafts acylation followed by reduction. The acyl group is deactivating, preventing polyacylation. The resulting ketone can then be reduced to the desired alkyl group.[1]

Issue 3: Observation of an Alkene Byproduct.

Possible Cause: Elimination Reaction

With sterically hindered or strongly basic nucleophiles, an E2 elimination reaction can compete with the desired Sₙ2 substitution, leading to the formation of a styrene derivative.[2]

Preventative Measures & Solutions:

• Choice of Base/Nucleophile: Use a less sterically hindered and less basic nucleophile if possible.

• Reaction Temperature: Lowering the reaction temperature generally favors substitution over elimination.[2]

• Solvent: Polar aprotic solvents tend to favor Sₙ2 reactions over E2.[2]

Summary of Common Side Reactions and Solutions

Side Reaction	Primary Cause	Proposed Solution
Hydrolysis	Presence of water in reactants or solvent.	Use anhydrous conditions and polar aprotic solvents.
Polyalkylation	Product is more reactive than the starting material.	Use a large excess of the aromatic substrate; lower reaction temperature.[1]
Self-Polymerization	Reaction of the molecule with itself.	Control stoichiometry and maintain low reaction temperatures.
Elimination	Use of a strong, sterically hindered base.	Use a weaker, less hindered base; lower reaction temperature.[2]

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol provides a general method for the alkylation of a generic nucleophile (Nu-H) using 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve the nucleophile (1.0 equivalent) and a suitable non-nucleophilic base (e.g., potassium carbonate, 1.5 equivalents) in an anhydrous polar aprotic solvent (e.g., DMF or acetonitrile).

• Addition of Alkylating Agent: To the stirred solution, add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.1 equivalents) in the same anhydrous solvent dropwise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Aqueous Workup to Remove Hydrolysis Byproduct

If hydrolysis is a suspected side reaction, the following workup procedure can help to remove the resulting 4-bromo-2-methoxybenzyl alcohol.

• Initial Extraction: After quenching the reaction, perform the initial extraction with an organic solvent as described above.

• Base Wash: Wash the organic layer with a dilute aqueous base solution (e.g., 1 M NaOH). The benzyl alcohol, being weakly acidic, will be partially deprotonated and extracted into the aqueous layer.

• Separation and Neutralization: Separate the organic layer. The aqueous layer can be neutralized with acid and back-extracted with an organic solvent to recover any desired product that may have been lost.

• Final Wash and Drying: Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate before concentrating.

Visualizing Reaction Pathways

Diagram 1: Major Product and Common Side Products

Caption: Reaction pathways of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Troubleshooting flowchart for optimizing reaction yield.

References

• Master Organic Chemistry (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• GOV.UK (n.d.). Benzyl chloride - Incident management. GOV.UK. [Link]

• Chemistry LibreTexts (2024). 11.7: Elimination Reactions- Zaitsev's Rule. Chemistry LibreTexts. [Link]

• Mettler Toledo (n.d.). Friedel-Crafts Alkylation Reaction. Mettler Toledo. [Link]

• Master Organic Chemistry (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• YouTube (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. The Organic Chemistry Tutor. [Link]

• Francis Academic Press (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Link]

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Technical Support Center: Purification of Products from 4-Bromo-2-(chloromethyl)-1-methoxybenzene Reactions

Welcome to the technical support center for the purification of reaction products involving 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols for common purification challenges encountered during experimental work with this versatile reagent.

Introduction: The Chemistry and Challenges

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a key building block in organic synthesis, often utilized in the construction of more complex molecules in pharmaceutical and materials science research. Its reactivity is dominated by the benzylic chloride, which is susceptible to nucleophilic substitution, and the aromatic ring, which can undergo further functionalization. This dual reactivity, while synthetically useful, can lead to a variety of byproducts, making the purification of the desired product a critical and often challenging step.

This guide will address the common impurities encountered and provide systematic approaches to their removal, ensuring the high purity of your final compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction product derived from 4-Bromo-2-(chloromethyl)-1-methoxybenzene?

A1: Crude products can contain a range of impurities depending on the specific reaction conditions. Common contaminants include:

• Unreacted Starting Material: Residual 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

• Byproducts from Nucleophilic Substitution: If the chloromethyl group is the reactive site, byproducts can arise from reaction with trace amounts of water (forming the corresponding alcohol) or other nucleophiles present in the reaction mixture.

• Over-alkylation or Di-substitution Products: In reactions where the aromatic ring is targeted, there is a possibility of multiple substitutions.

• Isomeric Byproducts: Depending on the reaction, isomeric products may form.[1]

• Solvent Residues: The solvent used in the reaction or work-up can be present in the crude product.[2]

• Reagent-Derived Impurities: Residual reagents or their decomposition products.

Q2: My purified compound has a persistent yellow or brownish color. What is the likely cause and how can I remove it?

A2: A persistent color often indicates the presence of residual bromine or other colored impurities.[1][2] While small amounts of bromine can sometimes be removed during chromatography, a more effective method is to treat the crude product before purification.

Protocol for Color Removal:

• Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic solution with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃).[1][2] Continue washing until the color in the organic layer disappears.

• Separate the organic layer, wash with brine, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure.[2][3]

• For stubborn colored impurities, treatment with activated charcoal in a suitable solvent, followed by filtration through celite, can be effective.[2]

Q3: How do I choose between recrystallization and column chromatography for my product?

A3: The choice between these two powerful purification techniques depends on the properties of your product and the impurities present.[3][4]

• Recrystallization is ideal for solid products that are relatively pure (typically >80-90%).[5] It is a cost-effective and scalable method if a suitable solvent system can be found where the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain soluble at all temperatures.[1]

• Column Chromatography is a more versatile technique that can separate compounds with different polarities.[3][4] It is particularly useful for purifying oils, amorphous solids, or for separating mixtures of compounds with similar solubilities but different polarities.[3]

The following decision tree can guide your choice:

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Suzuki Coupling for 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for optimizing Suzuki-Miyaura coupling reactions involving 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and enhance their synthetic strategies with this specific substrate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible methodology.

Troubleshooting Guide: Common Issues and Solutions

The unique structure of 4-Bromo-2-(chloromethyl)-1-methoxybenzene, featuring both an aryl bromide and a benzylic chloride, presents specific challenges. The primary goal is to achieve selective coupling at the C-Br bond while preserving the chloromethyl group.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to No Yield of Desired Product	1. Catalyst Inactivity: The Pd(0) active species has not been generated or has decomposed.[1][2] 2. Poor Oxidative Addition: The C-Br bond, while reactive, may require specific ligands for efficient oxidative addition, especially with an electron-donating methoxy group.[1][3] 3. Inefficient Transmetalation: The boronic acid may not be effectively activated by the base, or the boronic acid itself may have degraded (protodeboronation).[4][5][6]	1. Catalyst Selection: Use a pre-catalyst or ensure Pd(II) sources are adequately reduced in situ. For electron-rich aryl bromides, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) are often superior to PPh₃.[3][7] 2. Ligand Screening: If using a Pd(II) source like Pd(OAc)₂, screen a panel of ligands. Start with a robust ligand like SPhos or XPhos.[6][7] 3. Base and Boronic Acid Quality: Use a fresh, high-purity boronic acid. Consider a stronger base like K₃PO₄ or Cs₂CO₃ to promote transmetalation.[4][6] Ensure all reagents are properly degassed.[1]
Significant Side Product Formation	1. Homo-coupling of Boronic Acid: Often caused by the presence of oxygen, which can re-oxidize Pd(0) to Pd(II), or inefficient oxidative addition.[1][6] 2. Dehalogenation (Hydrodebromination): The aryl bromide is reduced to an aryl hydride. This can occur if a hydride source is present.[1] 3. Reaction at the Chloromethyl Group: The benzylic chloride is more reactive than the aryl bromide towards oxidative addition under certain conditions.[8][9]	1. Inert Atmosphere: Rigorously degas all solvents and reagents and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[2] 2. Ligand Choice: Bulky ligands can suppress homo-coupling.[6] 3. Selective Catalyst System: Employ catalyst systems known for selectivity towards aryl bromides over benzylic chlorides. PCy₃-based catalysts have shown high selectivity for the C-Br bond in similar substrates.[9] Mild reaction conditions (lower temperature) can also favor the desired reaction.
Inconsistent Results/Poor Reproducibility	1. Reagent Quality: Purity of the boronic acid, activity of the catalyst, and dryness of the solvent can vary between batches.[2] 2. Reaction Setup: Inefficient degassing, leaks in the inert atmosphere setup, or inaccurate temperature control. 3. Stirring: In biphasic systems (e.g., toluene/water), inefficient stirring can lead to poor mass transfer between phases.[1]	1. Reagent Validation: Always use fresh, high-purity reagents. Boronic acids can be particularly prone to degradation.[2] 2. Standardized Protocol: Follow a strict, standardized procedure for setting up the reaction, including degassing method and time. 3. Vigorous Stirring: Ensure adequate stirring to maintain a well-mixed suspension or emulsion.

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst and ligand system is best for coupling at the C-Br bond of 4-Bromo-2-(chloromethyl)-1-methoxybenzene?

For this electron-rich aryl bromide, a catalyst system that promotes rapid oxidative addition is crucial. While standard catalysts like Pd(PPh₃)₄ can work, they often require higher temperatures and may lead to side reactions.

• Recommendation: A combination of a palladium(II) precatalyst like Pd(OAc)₂ or a Pd(0) source like Pd₂(dba)₃ with a bulky, electron-rich dialkylbiaryl phosphine ligand is highly recommended.[3]

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): Excellent for electron-rich aryl bromides and has been shown to be effective at low catalyst loadings.[10]

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): Another robust ligand that often gives high yields for challenging substrates.[11]

  • PCy₃ (Tricyclohexylphosphine): This ligand has been specifically shown to provide high selectivity for the C(sp²)–Br bond over the C(sp³)–Cl bond in chloromethyl bromobenzene substrates.[9]

Q2: How do I choose the optimal base and solvent?

The base activates the boronic acid for transmetalation, and the solvent system must solubilize the reactants and be compatible with the base.[4]

• Base Selection:

  • K₂CO₃ (Potassium Carbonate): A common and effective base, often used in aqueous solvent mixtures. A good first choice for initial screening.[6]

  • K₃PO₄ (Potassium Phosphate): A stronger base that is often effective when K₂CO₃ is not. It can be used in both aqueous and anhydrous conditions.[4][7]

  • Cs₂CO₃ (Cesium Carbonate): A highly effective base, especially in solvents like dioxane, due to its higher solubility. Often used for more difficult couplings.[12][13]

• Solvent System:

  • Toluene/Water or Dioxane/Water: These biphasic systems are very common. Water helps to dissolve the inorganic base and facilitates the reaction.[1] Ratios typically range from 4:1 to 10:1 (organic:water).

  • THF/Water: Another effective biphasic system.[14]

  • Anhydrous Solvents (e.g., Dioxane, THF, DMF): Can be used, particularly with K₃PO₄, if protodeboronation (hydrolysis of the boronic acid) is a significant side reaction.[6]

Q3: What are the key steps to prevent unwanted reactions at the benzylic chloride position?

The primary challenge is the relative reactivity of the C-Br versus the C-Cl bond. Oxidative addition to benzylic halides can be facile.[8][15]

• Catalyst/Ligand Choice: The choice of ligand is critical for selectivity. As mentioned, ligands like PCy₃ have demonstrated a high preference for oxidative addition into the C(sp²)-Br bond over the benzylic C(sp³)-Cl bond.[9]

• Reaction Temperature: Keep the reaction temperature as low as possible while still achieving a reasonable reaction rate. Start screening at a moderate temperature (e.g., 80 °C) and adjust as needed.[9] Higher temperatures may increase the rate of the undesired reaction.

• Boron Reagent: Using more reactive boron reagents like potassium aryltrifluoroborates can sometimes accelerate the desired transmetalation step, potentially improving selectivity by kinetically favoring the aryl bromide coupling pathway.[8][16]

Q4: What is a reliable, step-by-step starting protocol for this reaction?

This protocol is a robust starting point for optimization.

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(OAc)₂ (0.02 equiv, 2 mol%)

• PCy₃·HBF₄ (0.04 equiv, 4 mol%) or another suitable ligand

• Cs₂CO₃ (2.0-3.0 equiv)

• Toluene and Water (e.g., 10:1 ratio, to make a ~0.1 M solution based on the aryl bromide)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene, the arylboronic acid, and Cs₂CO₃.

• Seal the flask, and then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Under a positive flow of inert gas, add Pd(OAc)₂, the ligand, and the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[17]

Visualizing the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[15][18]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

When a reaction fails or gives a low yield, a systematic approach is essential for identifying the root cause.

Caption: A logical workflow for troubleshooting Suzuki coupling reactions.

References

• Wikipedia. Suzuki reaction. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Walker, S. D., et al. (2004). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 4(6), 1855-1865. National Institutes of Health. [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• ResearchGate. Mechanism for Palladium catalyzed Suzuki cross‐coupling reaction. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Royal Society of Chemistry. [Link]

• del Pozo, C., et al. (2020). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Journal of the American Chemical Society, 142(4), 2051-2063. ACS Publications. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. [Link]

• National Institutes of Health. Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction?. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. [Link]

• National Institutes of Health. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. [Link]

• Consensus. What are the key steps involved in the general procedure of the Suzuki reaction?. [Link]

• National Institutes of Health. Highly Efficient Method for Suzuki Reactions in Aqueous Media. [Link]

• Barder, T. E., et al. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685-4696. ACS Publications. [Link]

• ResearchGate. The Suzuki coupling reactions of aryl bromides with phenylboronic acid. [Link]

• Royal Society of Chemistry. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. [Link]

• National Institutes of Health. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. [Link]

• Organic-Reaction.com. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Molander, G. A., & Biolatto, B. (2003). Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302-4314. National Institutes of Health. [Link]

• Wang, D., et al. (2014). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 19(12), 21393-21404*. National Institutes of Health. [Link]

• ResearchGate. Biphasic Suzuki coupling reactions of aryl or benzyl bromides employing cobalt-containing phosphine ligand coordinated palladium complex. [Link]

• ResearchGate. Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc) 2 /7a. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ACS Publications. Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. [Link]

• ResearchGate. Suzuki–Miyaura Coupling Reaction Product Isolation. [Link]

• MDPI. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. [Link]

• Royal Society of Chemistry. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. [Link]

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• 9. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: A Guide to Reactions with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile bifunctional reagent. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of its reactivity and optimize your reaction yields. Our focus is on providing not just protocols, but a deep understanding of the chemical principles at play, ensuring the integrity and success of your experiments.

Understanding the Dual Reactivity of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

The synthetic utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene lies in its two distinct reactive sites: a highly reactive benzylic chloride and a less reactive aryl bromide. This difference in reactivity is the cornerstone of its use as a building block, allowing for sequential, chemoselective functionalization. The benzylic chloride is susceptible to nucleophilic substitution (both SN1 and SN2 mechanisms), while the aryl bromide is an ideal handle for transition-metal-catalyzed cross-coupling reactions.[1][2] Understanding and controlling this chemoselectivity is critical for achieving high yields of the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the primary competing reaction pathways I should be aware of?

A1: The primary challenge in working with this reagent is managing the reactivity of the two halide positions. The main competing pathways are:

• Nucleophilic attack at the benzylic chloride: This is typically the desired first transformation. However, strong nucleophiles can also promote elimination reactions.[3]

• Reaction at the aryl bromide: This site is generally reserved for cross-coupling reactions. However, under harsh conditions or with certain nucleophiles, nucleophilic aromatic substitution (SNAr) could occur, although this is less common without strong electron-withdrawing groups ortho or para to the bromide.[4]

• Hydrolysis: The benzylic chloride is susceptible to hydrolysis to the corresponding benzyl alcohol, especially in the presence of water.[5][6]

Q2: How does the methoxy group influence the reactivity of the molecule?

A2: The methoxy group is an electron-donating group, which influences the reactivity of both the aryl bromide and the benzylic chloride. It activates the aromatic ring, which can make Suzuki and other cross-coupling reactions at the bromide position more facile.[7] For the benzylic chloride, the methoxy group can stabilize a potential benzylic carbocation, which may favor an SN1 pathway under appropriate conditions.[8]

Q3: What are the recommended storage and handling procedures for 4-Bromo-2-(chloromethyl)-1-methoxybenzene?

A3: Due to its reactivity, it is crucial to store 4-Bromo-2-(chloromethyl)-1-methoxybenzene in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. It is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide: Nucleophilic Substitution at the Benzylic Chloride

The primary benzylic chloride in 4-Bromo-2-(chloromethyl)-1-methoxybenzene is highly susceptible to nucleophilic substitution. However, achieving high yields requires careful control of reaction conditions to avoid common pitfalls.

Problem 1: Low or no conversion to the desired substitution product.

Potential Cause	Troubleshooting Strategy	Scientific Rationale
Insufficiently reactive nucleophile	Increase reaction temperature; Change to a more polar aprotic solvent (e.g., DMF, DMSO); Add a catalyst such as sodium iodide (Finkelstein reaction conditions).	Higher temperatures provide the necessary activation energy. Polar aprotic solvents enhance the nucleophilicity of anionic nucleophiles by solvating the counter-ion. Catalytic iodide can in-situ convert the benzyl chloride to the more reactive benzyl iodide.
Incomplete deprotonation of the nucleophile	Ensure the use of a sufficiently strong base to fully deprotonate the nucleophile (e.g., NaH for alcohols).[9]	Incomplete deprotonation results in a lower concentration of the active nucleophile. For alcohols, a base with a pKa significantly higher than that of the alcohol is required for complete conversion to the alkoxide.
Steric hindrance	If using a bulky nucleophile, consider increasing the reaction temperature or using a more forcing solvent system.	While the benzylic chloride is primary, a highly hindered nucleophile can slow down the SN2 reaction rate.

Problem 2: Formation of significant side products.

Side Product Observed	Potential Cause	Mitigation Strategy	Scientific Rationale
Benzyl alcohol derivative	Presence of water in the reaction.[5]	Use anhydrous solvents and reagents; Run the reaction under an inert atmosphere (argon or nitrogen).	The benzylic chloride is susceptible to hydrolysis, an SN1-type reaction that is facilitated by protic solvents like water.
Elimination product (alkene)	Use of a strong, bulky base/nucleophile; High reaction temperatures.[3]	Use a less sterically hindered and more nucleophilic base; Employ lower reaction temperatures.	Strong, bulky bases favor the E2 elimination pathway over SN2 substitution. Lower temperatures generally favor substitution over elimination.
Products of over-alkylation	The product of the initial reaction is more nucleophilic than the starting nucleophile (e.g., with primary amines).[10]	Use a large excess of the starting nucleophile.	A large excess of the initial nucleophile increases the probability of it reacting with the benzylic chloride before the more nucleophilic product can react further.

Experimental Protocol: Williamson Ether Synthesis

This protocol details a general procedure for the synthesis of a benzyl ether via a Williamson ether synthesis, a classic SN2 reaction.[3]

• Preparation: Under an inert atmosphere of argon, add the alcohol (1.0 eq.) to a flask containing anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C and add sodium hydride (NaH, 1.1 eq.) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Addition of Electrophile: Cool the reaction mixture back to 0 °C and add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.05 eq.) in anhydrous DMF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Caption: Workflow for Williamson Ether Synthesis.

Troubleshooting Guide: Suzuki Cross-Coupling at the Aryl Bromide

The aryl bromide of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is an excellent handle for palladium-catalyzed Suzuki cross-coupling reactions to form a new carbon-carbon bond.[11][12]

Problem 1: Low yield of the desired biaryl product.

| Potential Cause | Troubleshooting Strategy | Scientific Rationale | | :--- | :--- | :--- | :--- | | Catalyst deactivation | Ensure rigorous degassing of solvents and reaction mixture; Use a pre-catalyst or an appropriate ligand to stabilize the active Pd(0) species.[13] | Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) species. Electron-rich and bulky phosphine ligands can protect the palladium center and facilitate the catalytic cycle.[14][15][16] | | Slow oxidative addition | The C-Br bond is generally reactive, but for challenging substrates, consider a more electron-rich ligand (e.g., SPhos, XPhos) or a higher reaction temperature.[11] | Electron-rich ligands accelerate the oxidative addition step, which is often rate-limiting. The methoxy group on the substrate already helps to some extent.[7] | | Inefficient transmetalation | Use a stronger base (e.g., Cs2CO3, K3PO4); Ensure appropriate solvent system (e.g., dioxane, THF with water).[11] | The base is crucial for the formation of the active boronate species. The choice of base and solvent can significantly impact the rate of transmetalation. | | Protodeboronation of the boronic acid | Use anhydrous conditions with a base like K3PO4; Use a more stable boronic ester (e.g., pinacol ester).[13] | Boronic acids can be unstable, especially at high temperatures and in the presence of water, leading to the formation of the corresponding arene as a byproduct. |

Problem 2: Formation of homo-coupling byproducts.

Side Product Observed	Potential Cause	Mitigation Strategy	Scientific Rationale
Biphenyl from boronic acid	Oxygen in the reaction mixture.	Rigorously degas all solvents and reagents and maintain an inert atmosphere.[13]	Oxygen can promote the oxidative homo-coupling of the boronic acid.
Biphenyl from aryl bromide	Catalyst system promotes reductive elimination of two aryl groups from the palladium center.	Use a bulkier phosphine ligand.[13]	Bulky ligands can disfavor the formation of the bis(aryl)palladium intermediate that leads to homo-coupling.

Experimental Protocol: Suzuki Cross-Coupling

This protocol provides a general procedure for the Suzuki cross-coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene with an arylboronic acid.

• Preparation: To a reaction flask, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq.), and the base (e.g., K2CO3, 2.0 eq.).

• Solvent Addition: Add a degassed solvent mixture (e.g., dioxane/water 4:1).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) under an argon atmosphere and stir until the starting material is consumed (monitor by TLC).

• Work-up: Cool the reaction mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography or recrystallization.

Caption: The catalytic cycle of a Suzuki cross-coupling reaction.

Chemoselectivity: A Decision Tree for Reaction Planning

When planning a multi-step synthesis using 4-Bromo-2-(chloromethyl)-1-methoxybenzene, the order of reactions is critical. The following decision tree can help guide your synthetic strategy.

Caption: Decision tree for planning reactions with 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Purification Strategies

The purification of products derived from 4-Bromo-2-(chloromethyl)-1-methoxybenzene typically involves standard techniques, but the choice depends on the properties of the product and the nature of the impurities.

• Flash Column Chromatography: This is the most common method for purifying products from both nucleophilic substitution and cross-coupling reactions. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for achieving high purity, especially for removing minor impurities.[17]

• Acid-Base Extraction: If the product or starting materials contain acidic or basic functional groups, a liquid-liquid extraction with an acidic or basic aqueous solution can be a simple and effective preliminary purification step.

References

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

• Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253. [Link]

• Hunt, I. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. University of Calgary. [Link]

• Mandal, S., & Jana, R. (2020). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, 18(32), 6294-6302. [Link]

• Li, C., & Wang, D. H. (2021). Methoxylation of Aryl Bromides. ChemistryViews. [Link]

• Wang, D., et al. (2021). Ortho-C–H Methoxylation of Aryl Halides Enabled by a Polarity Reversed N–O Reagent. Nature Communications, 12(1), 639. [Link]

• The Suzuki coupling reactions of aryl bromides with phenylboronic acid. (2018). ResearchGate. [Link]

• How to approach choosing reaction conditions for Suzuki? (2024, February 23). Reddit. [Link]

• Benzyl chloride. (2021, November 7). Sciencemadness Wiki. [Link]

• Afagh, N. A., & Yudin, A. K. (2010). Chemoselectivity and the curious reactivity preferences of functional groups. Angewandte Chemie International Edition, 49(1), 26-46. [Link]

• The mechanism of the hydrolysis of benzyl chloride. (n.d.). SciSpace. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. [Link]

• Afagh, N. A., & Yudin, A. K. (2010). Chemoselectivity and the curious reactivity preferences of functional groups. Angewandte Chemie International Edition, 49(1), 26-46. [Link]

• Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism? (2018, May 26). Quora. [Link]

• What is more reactive towards a nucleophilic substitution reaction, benzylic halide or vinyl halide? (2018, March 4). Quora. [Link]

• Reactivity of benzyl halides towards nucleophilic substitution. (2017, December 30). Chemistry Stack Exchange. [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. [Link]

• Organic Chemistry Tutor. (n.d.). Alcohol Protecting Groups. [Link]

• Quora. (2018, May 26). Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism? [Link]

• OpenStax. (n.d.). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry: A Tenth Edition. [Link]

• Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. (2025, August 7). ResearchGate. [Link]

• Anderson, K. W., Tundel, R. E., Ikawa, T., Altman, R. A., & Buchwald, S. L. (2006). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 128(33), 10694–10695. [Link]

• Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Ashenhurst, J. (2015, December 16). Protecting Groups In Grignard Reactions. Master Organic Chemistry. [Link]

• Bluestein, B. R., et al. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [Link]

• Chemistry Stack Exchange. (2017, December 30). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• Reddit. (2015, June 26). Williamson ether synthesis trouble, 2.0. r/chemistry. [Link]

• Reddit. (2024, June 6). Which benzoyl chloride undergoes hydrolysis faster in water?. r/AdvancedOrganic. [Link]

• Brian, P. M., et al. (2011). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. Indonesian Journal of Chemistry, 11(1), 74-80. [Link]

• Cation Radical-Accelerated Nucleophilic Aromatic Substitution for Amination of Alkoxyarenes. (2020, June 2). National Institutes of Health. [Link]

• Master Organic Chemistry. (2015, December 16). Protecting Groups In Grignard Reactions. [Link]

• Halogenation Reactions in Organic Synthesis: Selectivity and Mechanistic Models. (2025, October 20). ResearchGate. [Link]

• Afagh, N. A., & Yudin, A. K. (2010). Chemoselectivity and the curious reactivity preferences of functional groups. PubMed. [Link]

• Chemoselectivity. (n.d.). Wikipedia. [Link]

• Friedel–Crafts reaction. (n.d.). Wikipedia. [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. [Link]

• Shenvi, R. A., et al. (2009). Chemoselectivity. In Knowledge and References. Taylor & Francis. [Link]

• 4-Bromo-2-chloro-1-methoxybenzene. (2025, August 10). ResearchGate. [Link]

• Process for producing 4-bromo-2-chlorophenols. (1980, September 16).
• Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. (2015, May 7).

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Technical Support Center: Grignard Reactions with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Introduction

Welcome to the technical support guide for navigating the complexities of Grignard reactions involving 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This substrate, while a versatile building block, presents unique challenges due to its multiple reactive sites. The presence of both an aryl bromide and a benzylic chloride moiety on the same molecule creates a competitive environment that can lead to significant byproduct formation, complicating synthesis and reducing yields.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into the potential side reactions, offering troubleshooting advice and optimized protocols in a direct question-and-answer format to address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary, expected byproducts when forming a Grignard reagent from 4-Bromo-2-(chloromethyl)-1-methoxybenzene?

When preparing the Grignard reagent from 4-Bromo-2-(chloromethyl)-1-methoxybenzene, two main classes of byproducts arise from coupling reactions. The desired reaction is the insertion of magnesium into the aryl-bromine bond. However, the newly formed Grignard reagent is a potent nucleophile that can react with the starting material.

The two major byproducts are:

• Homocoupling Product (Biaryl): This byproduct, 5,5'-bis(chloromethyl)-2,2'-dimethoxy-1,1'-biphenyl, results from a Wurtz-Fittig type reaction where the Grignard reagent couples with another molecule of the aryl bromide starting material. This is a common side reaction for many Grignard preparations.[1][2][3]

• Wurtz-Type Coupling Product (Dimer): This product, 1-bromo-4-methoxy-2-((5-bromo-2-methoxybenzyl)methyl)benzene, forms when the Grignard reagent's nucleophilic carbon attacks the electrophilic carbon of the chloromethyl group on another molecule of the starting material in an SN2 reaction.[4][5] Benzylic halides are particularly susceptible to this type of reaction.[4][6]

A third common issue is the quenching of the Grignard reagent by any trace protic sources (e.g., water), which would result in the formation of 2-(chloromethyl)-1-methoxybenzene.

Q2: Why is homocoupling (biaryl formation) a significant side reaction?

Homocoupling is an inherent side reaction in the formation of many Grignard reagents.[1][7] The mechanism can involve radical intermediates formed at the magnesium surface during the initial electron transfer step.[8] Two aryl radicals can couple directly before the organomagnesium species is fully formed. Alternatively, the formed Grignard reagent can be oxidized, often catalyzed by trace transition metals or oxygen, to facilitate the coupling.[2][9] Several methods exist to promote this reaction for synthetic purposes, often using catalysts like iron or copper salts, highlighting its feasibility under various conditions.[2][3][7]

Q3: How does the benzylic chloride (-CH2Cl) group interfere with the reaction?

The chloromethyl group is a primary benzylic halide, which makes its carbon atom an excellent electrophile for SN2 reactions.[4] The Grignard reagent is a strong carbon-based nucleophile.[10][11] Consequently, once the Grignard reagent, 4-(magnesiobromo)-2-(chloromethyl)-1-methoxybenzene, begins to form, it can readily attack the -CH2Cl group of a nearby molecule of the starting material. This reaction is essentially a Wurtz-type coupling and competes directly with the desired subsequent reaction with your target electrophile.[4][5][12] This side reaction is particularly problematic if the local concentration of the Grignard reagent becomes high.

Q4: Can the methoxy group cause any side reactions?

Under standard Grignard conditions, the methoxy group (-OCH3) is generally stable and does not directly participate in side reactions. Its primary role is as an electron-donating group, which can influence the electronic properties of the aromatic ring. However, in complex syntheses or under harsh conditions (e.g., high temperatures, prolonged reaction times), some Grignard reagents have been shown to displace methoxy groups on aromatic rings, though this is less common and typically requires specific structural arrangements not present here.[13][14] For this specific substrate, the reactivity of the aryl bromide and benzylic chloride are the dominant concerns.

Troubleshooting Guide

Problem 1: Low yield of the desired Grignard reagent and subsequent product.

Cause: This is often a multifaceted problem stemming from poor initiation, premature quenching of the Grignard reagent, or its consumption by side reactions with the starting material.

Solution:

• Ensure Absolute Anhydrous Conditions: Grignard reagents are extremely basic and react rapidly with protic compounds like water or alcohols.[11][15] All glassware must be rigorously dried (flame-dried under vacuum or oven-dried overnight) and the reaction must be performed under a dry, inert atmosphere (Nitrogen or Argon).[4] Solvents like THF or diethyl ether must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).[16]

• Magnesium Activation: The magnesium surface is often coated with a passivating layer of magnesium oxide, which prevents the reaction from starting.[17] Activate the magnesium turnings just before use by crushing them gently in a mortar and pestle or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the reaction flask.[4][16]

• Control Reagent Concentration: The primary cause of byproduct formation is the reaction of the formed Grignard reagent with the starting material. To minimize this, use a high-dilution technique. Add the solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene very slowly (dropwise) to the suspension of activated magnesium. This keeps the concentration of the starting material high relative to the Grignard reagent, favoring its formation over side reactions.

Problem 2: My crude reaction mixture shows a significant peak corresponding to a symmetrical biaryl byproduct.

Cause: This indicates that homocoupling is a major competing pathway. This is favored by higher temperatures and can be catalyzed by impurities.

Solution:

• Maintain Low Temperature: While initiation may require gentle warming, once the reaction begins (as evidenced by cloudiness or gentle reflux), the main addition of the aryl bromide should be performed at a temperature that maintains a controlled reaction rate, often at or below room temperature. Overheating can significantly increase the rate of homocoupling.[1]

• Use High-Purity Reagents: Ensure the magnesium turnings and the starting halide are of high purity. Trace metal impurities can catalyze Wurtz-Fittig coupling.[2][3]

• Slow Addition: A slow, controlled addition of the halide solution ensures that the Grignard reagent is consumed by the intended electrophile (if present in a Barbier-type reaction) or is formed in low concentration, minimizing the chance of it finding another halide molecule to couple with.

Problem 3: I've isolated a dimer where two aromatic rings are linked by a methylene bridge. What is this and how can I avoid it?

Cause: This is the Wurtz-type coupling product resulting from the nucleophilic attack of the Grignard reagent on the benzylic chloride of another starting material molecule.[4] This is favored by a high local concentration of the Grignard reagent.

Solution:

• Inverse Addition: For particularly sensitive substrates like this, an "inverse addition" protocol can be effective. In this setup, the magnesium turnings are placed in the flask, and a solution of both the starting halide and your target electrophile (e.g., an aldehyde or ketone) are added slowly and simultaneously from separate addition funnels. This ensures the Grignard reagent is consumed by the target electrophile as soon as it forms, keeping its concentration extremely low and preventing it from reacting with the starting material's chloromethyl group. This is a variation of the Barbier reaction.

• Low Temperature: As with homocoupling, lower temperatures will slow the rate of this SN2 side reaction. Perform the reaction at 0 °C or even lower if the rate of Grignard formation allows.

Table 1: Summary of Major Byproducts and Mitigation Strategies

Byproduct Name	Structure	Formation Mechanism	Favorable Conditions	Mitigation Strategy
Homocoupling Product (5,5'-bis(chloromethyl)-2,2'-dimethoxy-1,1'-biphenyl)	ClCH2-Ar-Ar-CH2Cl where Ar is the methoxy-substituted benzene ring	Wurtz-Fittig Coupling[5]	High temperature, high Grignard concentration, impurities	Slow addition, maintain low reaction temperature, use pure reagents.
Wurtz-Type Dimer (1-bromo-4-methoxy-2-((5-bromo-2-methoxybenzyl)methyl)benzene)	Br-Ar-CH2-Ar-CH2Cl where Ar is the methoxy-substituted benzene ring	SN2 attack of Grignard on benzylic chloride[4]	High Grignard concentration	Slow addition, low temperature, Barbier protocol (inverse addition).
Protonated Starting Material (2-(chloromethyl)-1-methoxybenzene)	Ar-CH2Cl where Ar is the methoxy-substituted benzene ring	Quenching by protic species (e.g., H₂O)[11]	Inadequate drying of glassware or solvents	Rigorous drying of all apparatus and reagents, use of inert atmosphere.

Visualizing the Reaction Pathways

To better understand the chemical transformations, the following diagrams illustrate the desired reaction and the formation of key byproducts.

Desired Grignard Formation and Subsequent Reaction

Caption: Desired pathway: Formation of the Grignard reagent and its subsequent reaction.

Formation of Major Byproducts

Caption: Competing pathways leading to the formation of major byproducts.

Experimental Protocols

Protocol 1: Optimized Grignard Formation via Slow Addition

This protocol is designed to minimize byproduct formation by maintaining a low concentration of the Grignard reagent as it forms.

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under vacuum and cool to room temperature under a positive pressure of inert gas.

• Reagent Preparation:

  • In the flask, place magnesium turnings (1.2 equivalents). Add a single crystal of iodine to activate the surface.

  • In the dropping funnel, prepare a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 equivalent) in anhydrous THF (calculate concentration to be ~0.5 M).

• Initiation: Add a small portion (~5-10%) of the halide solution from the dropping funnel to the stirring magnesium suspension. If the reaction does not initiate spontaneously (indicated by the fading of the iodine color and gentle bubbling or warming), gently warm the flask with a heat gun until initiation is observed. Immediately remove the heat source.

• Controlled Addition: Once the reaction is initiated and self-sustaining, begin the dropwise addition of the remaining halide solution at a rate that maintains a gentle reflux. If the reaction becomes too vigorous, slow the addition rate and/or cool the flask with a water bath. The slow addition is critical to minimize side reactions.[16]

• Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 30-60 minutes to ensure maximum conversion. The resulting dark grey or brownish solution is your Grignard reagent, ready for reaction with an electrophile.

Protocol 2: Reaction with an Aldehyde and Work-up

• Electrophile Addition: Cool the freshly prepared Grignard solution to 0 °C using an ice bath. Prepare a solution of the aldehyde (0.9-1.0 equivalents) in anhydrous THF. Add the aldehyde solution dropwise to the stirred Grignard reagent.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours or until TLC/LC-MS analysis indicates complete consumption of the aldehyde.

• Quenching: Cool the reaction mixture back to 0 °C. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to quench the reaction and any unreacted Grignard reagent. This is safer and often provides cleaner results than quenching with strong acid.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two or three times with an organic solvent such as diethyl ether or ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash them sequentially with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can then be purified by column chromatography on silica gel to isolate the desired alcohol from any byproducts.

References

• Formation of Biaryls by Homocoupling of Grignard Reagents. Molecular Diversity Preservation International (MDPI).[Link]

• TEMPO-mediated homocoupling of aryl Grignard reagents: mechanistic studies. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Copper-Catalyzed Oxidative Homo- and Cross-Coupling of Grignard Reagents Using Diaziridinone. National Institutes of Health (NIH).[Link]

• Iron-Catalyzed Oxidative Homo-Coupling of Aryl Grignard Reagents. ACS Publications.[Link]

• Homocoupling of heteroaryl/aryl/alkyl Grignard reagents: I2-promoted, or Ni- or Pd- or Cu- or nano-Fe-based salt catalyzed. RSC Publishing.[Link]

• Mechanism of reaction between dimethoxy ketone and Grignard reagent. Filo.[Link]

• Wurtz reaction. Chemistry LibreTexts.[Link]

• Grignard Formation - Troubleshooting and Perfecting. Reddit.[Link]

• Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions. National Institutes of Health (NIH).[Link]

• Wurtz Coupling Reaction. Scribd.[Link]

• Give reaction Wurtz and wurtz fitting with grignard reagent. Filo.[Link]

• Organomagnesium Based Flash Chemistry: Continuous Flow Generation and Utilization of Halomethylmagnesium Intermediates. ACS Publications.[Link]

• Grignard successes and failures. Sciencemadness.org.[Link]

• Wurtz reaction. Wikipedia.[Link]

• Grignard reaction on electron-poor benzyl bromides. Chemistry Stack Exchange.[Link]

• Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions | Request PDF. ResearchGate.[Link]

• Reaction mechanism of the Wurtz coupling of aryl halides using a Na... ResearchGate.[Link]

• Why do dimethoxy-substituted benzylic/aryl bromides fail to form Grignard reagents? Reddit.[Link]

• Grignard trouble. Hive Chemistry Discourse.[Link]

• Factors Governing the Reaction of the Benzyl Grignard Reagent. II. Evidence for Triene Intermediates in the Reaction with Chloromethyl Methyl Ether. Journal of the American Chemical Society.[Link]

• Grignard Reaction. Organic Chemistry Portal.[Link]

• Grignard Reaction. Course Web Pages.[Link]

• Impact of reaction products on the Grignard reaction with silanes and ketones. ResearchGate.[Link]

• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. ADICHEMISTRY.[Link]

• INTRODUCTION. ResearchGate.[Link]

• Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

• The Grignard Reaction. University of Missouri–St. Louis.[Link]

• Catalytic highly enantioselective alkylation of aldehydes with deactivated grignard reagents and synthesis of bioactive intermediate secondary arylpropanols. PubMed.[Link]

• Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. ACS Publications.[Link]

• What is the reaction between Grignard reagents and aldehydes/ketones, and what products are formed? Quora.[Link]

• reaction of aldehydes and ketones with grignard reagents. Chemguide.[Link]

• Grignard reactions with aldehydes and ketones. Slideshare.[Link]

• Mechanism of the Reaction between Benzylmagnesium Chloride and Carbonyl Compounds. A Detailed Study with Formaldehyde. Sciencemadness.org.[Link]

• All About The Reactions of Grignard Reagents. Master Organic Chemistry.[Link]

• Reaction of selected carbohydrate aldehydes with benzylmagnesium halides: benzyl versus o-tolyl rearrangement. Beilstein Journals.[Link]

• Halides (bromobenzene 1, (bromomethyl)benzene 4) and their corresponding Grignard reagent (2,5) and Wurtz coupling product (3, 6). ResearchGate.[Link]

• Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Homocoupling of heteroaryl/aryl/alkyl Grignard reagents: I2-promoted, or Ni- or Pd- or Cu- or nano-Fe-based salt catalyzed - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. reddit.com [reddit.com]
• 5. scribd.com [scribd.com]
• 6. Sciencemadness Discussion Board - Grignard successes and failures - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Copper-Catalyzed Oxidative Homo- and Cross-Coupling of Grignard Reagents Using Diaziridinone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. web.alfredstate.edu [web.alfredstate.edu]
• 9. TEMPO-mediated homocoupling of aryl Grignard reagents: mechanistic studies - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 12. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 13. Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
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• 17. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Suzuki-Miyaura Coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the Suzuki-Miyaura cross-coupling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene. Here, we address common challenges, with a particular focus on preventing homocoupling and ensuring chemoselective coupling at the desired aryl bromide position.

Frequently Asked Questions (FAQs)

Q1: My Suzuki reaction is plagued by significant homocoupling of my boronic acid. What are the primary causes and how can I mitigate this?

A1: Homocoupling of the boronic acid is a common side reaction in Suzuki-Miyaura couplings, leading to the formation of a symmetrical biaryl byproduct. This not only consumes your valuable starting material but also complicates purification. The two primary culprits for boronic acid homocoupling are the presence of oxygen and the use of Palladium(II) precatalysts.[1]

• Oxygen-Mediated Homocoupling: Dissolved oxygen in your reaction mixture can promote the oxidative homocoupling of the boronic acid.[1] It can also re-oxidize the active Pd(0) catalyst to Pd(II), which can then participate in a homocoupling pathway.[2]

• Palladium(II)-Mediated Homocoupling: When using a Pd(II) precatalyst, such as Pd(OAc)₂ or PdCl₂, an in-situ reduction to the active Pd(0) species is required. This reduction can sometimes be facilitated by the boronic acid, leading to its homocoupling as a side reaction.[3]

Troubleshooting Strategies:

• Rigorous Degassing: The most critical step to prevent oxygen-mediated homocoupling is to thoroughly degas your solvents and the reaction vessel. Common and effective methods include:

  • Freeze-Pump-Thaw: For highly sensitive reactions, performing at least three freeze-pump-thaw cycles is recommended. This involves freezing the solvent with liquid nitrogen, applying a high vacuum to remove dissolved gases, and then thawing under an inert atmosphere.

  • Inert Gas Sparging: Bubbling an inert gas, such as argon or nitrogen, through your solvent for 15-30 minutes can effectively displace dissolved oxygen.

• Choice of Palladium Precatalyst: To circumvent homocoupling during the catalyst activation step, it is often advantageous to use a Pd(0) precatalyst.

Palladium Source	Oxidation State	Impact on Homocoupling	Recommendation
Pd(OAc)₂, PdCl₂	Pd(II)	Can promote boronic acid homocoupling during in-situ reduction to Pd(0).	Use with caution. May require additives or careful optimization.
Pd(PPh₃)₄, Pd₂(dba)₃	Pd(0)	Generally preferred as it does not require a reductive step that can consume the boronic acid.	A good starting point for minimizing homocoupling.

• Use of Additives: In some cases, the addition of a mild reducing agent, such as potassium formate (HCOOK), can help to maintain the palladium in its active Pd(0) state and suppress Pd(II)-mediated homocoupling.

Q2: I am observing homocoupling of the aryl bromide, 4-Bromo-2-(chloromethyl)-1-methoxybenzene. What causes this and how can I prevent it?

A2: While less common than boronic acid homocoupling, the homocoupling of the aryl bromide can also occur, leading to the formation of a symmetrical biaryl. This is often a result of a slow transmetalation step in the catalytic cycle. If the transmetalation of the boronic acid to the palladium center is sluggish, the oxidative addition of a second molecule of the aryl bromide can occur, followed by reductive elimination to form the homocoupled product.

Troubleshooting Strategies:

• Ligand Selection: The choice of phosphine ligand is crucial. Bulky, electron-rich ligands can accelerate the rates of both oxidative addition and reductive elimination, which can help to favor the desired cross-coupling pathway over aryl bromide homocoupling. For sterically hindered or electron-rich aryl bromides, ligands like SPhos or XPhos are often effective.

• Base Optimization: The base plays a critical role in activating the boronic acid for transmetalation.[4][5] If transmetalation is slow, screening different bases can be beneficial. Stronger, non-coordinating bases like Cs₂CO₃ or K₃PO₄ can enhance the rate of transmetalation.

• Temperature Control: While higher temperatures can increase reaction rates, they can also promote side reactions. It is important to find the optimal temperature that favors the desired cross-coupling without significant decomposition or side product formation. For some systems, surprisingly, lower temperatures can be more efficient.[6]

Troubleshooting Guide for 4-Bromo-2-(chloromethyl)-1-methoxybenzene

The substrate 4-Bromo-2-(chloromethyl)-1-methoxybenzene presents a unique challenge due to the presence of two electrophilic sites: the C(sp²)-Br bond on the aromatic ring and the C(sp³)-Cl bond of the benzylic chloride. The primary goal is to achieve chemoselective Suzuki-Miyaura coupling at the aryl bromide position.

Q3: How do I ensure the Suzuki reaction occurs selectively at the aryl bromide and not the benzylic chloride?

A3: Fortunately, the oxidative addition of palladium to a C(sp²)-Br bond is generally much more facile than to a C(sp³)-Cl bond under typical Suzuki-Miyaura conditions.[3] This inherent difference in reactivity is the key to achieving high chemoselectivity. By carefully selecting the reaction conditions, you can favor the desired C-C bond formation at the aromatic ring while leaving the chloromethyl group intact for potential further transformations.

Key Experimental Considerations for Chemoselectivity:

• Catalyst and Ligand System: The choice of catalyst and ligand is paramount for controlling selectivity. Systems that are highly active for aryl bromide coupling but less so for benzylic chloride coupling are ideal.

  • Recommended System: A combination of a palladium(II) precatalyst like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand such as tricyclohexylphosphine (PCy₃) or its tetrafluoroborate salt (PCy₃·HBF₄) has been shown to be highly selective for the C(sp²)-Br bond in similar substrates.[3]

• Base and Solvent: A suitable base and solvent system are crucial for an efficient and selective reaction.

  • Effective Combination: Cesium carbonate (Cs₂CO₃) as the base in a biphasic solvent system like toluene/water has proven effective for selective couplings of chloromethyl-substituted bromobenzenes.[3]

Caption: The desired Suzuki cycle versus the oxygen-promoted homocoupling pathway.

By implementing these strategies and understanding the underlying chemical principles, researchers can effectively minimize homocoupling and achieve high yields of the desired chemoselective Suzuki-Miyaura coupling product with 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

References

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 4-Bromo-2-(chloromethyl)-1-methoxybenzene under acidic conditions

A Guide to Understanding and Managing Stability Under Acidic Conditions

Welcome to the Technical Support Center for 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of this compound, particularly under acidic conditions. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and to provide self-validating protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 4-Bromo-2-(chloromethyl)-1-methoxybenzene in acidic media?

A1: There are two primary functional groups in 4-Bromo-2-(chloromethyl)-1-methoxybenzene that are susceptible to degradation under acidic conditions: the chloromethyl group and the methoxy group. The benzylic chloride is prone to hydrolysis, which can be accelerated by both moisture and acid, leading to the formation of the corresponding benzyl alcohol and hydrochloric acid.[1][2] The methoxy group, an ether, can undergo acidic cleavage under more forcing conditions (strong acid and heat) to yield a phenol.[3][4][5]

Q2: How does the reactivity of the chloromethyl group compare to the aryl bromide?

A2: The chloromethyl group contains a benzylic chloride, which is significantly more reactive towards nucleophilic substitution than the aryl bromide attached directly to the aromatic ring.[6] Under typical acidic conditions where hydrolysis might be a concern, the chloromethyl group is the primary site of reaction.

Q3: Can I use strong acids like HCl, HBr, or HI with this compound?

A3: Caution is advised. While ethers are generally stable, strong acids, especially hydrohalic acids like HBr and HI, are known to cleave ethers, particularly at elevated temperatures.[3][4][7][8] The reaction with HCl is generally slower.[7] The presence of water can also lead to the hydrolysis of the chloromethyl group to a benzyl alcohol.[1][2][9]

Q4: Are there any visual indicators of degradation?

A4: Degradation of 4-Bromo-2-(chloromethyl)-1-methoxybenzene may not always be visually apparent. However, the formation of byproducts can sometimes lead to a change in the color of the solution or the formation of a precipitate. The most reliable method for detecting degradation is through analytical techniques such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Q5: How can I minimize degradation during my reaction?

A5: To minimize degradation, it is crucial to control the reaction conditions. This includes using anhydrous solvents, running the reaction at the lowest effective temperature, and using the mildest acidic conditions necessary for your transformation. For reactions requiring the presence of a nucleophile, ensuring it is more reactive than water can help prevent hydrolysis of the chloromethyl group.

Troubleshooting Guides

Issue 1: Unexpected side product observed in my reaction mixture.

• Possible Cause 1: Hydrolysis of the chloromethyl group.

  • Evidence: Presence of a more polar spot on TLC or a peak corresponding to the mass of (4-Bromo-2-hydroxymethyl)-1-methoxybenzene in your LC-MS.

  • Solution: Ensure all your reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture. If possible, lower the reaction temperature.

• Possible Cause 2: Ether cleavage.

  • Evidence: Formation of a phenolic byproduct, which can be identified by its characteristic acidity and spectral properties (e.g., a broad OH peak in the IR or ¹H NMR spectrum).

  • Solution: Avoid using strong, concentrated hydrohalic acids, especially at elevated temperatures.[3][4] If strong acid is required, consider using a non-nucleophilic acid or running the reaction at a lower temperature for a longer duration.

• Possible Cause 3: Self-condensation or polymerization.

  • Evidence: Appearance of a complex mixture of higher molecular weight species in your analysis. Benzyl chlorides can undergo self-condensation, especially in the presence of Lewis acids.[1]

  • Solution: Maintain a low reaction temperature and ensure a stoichiometric amount of your desired nucleophile is present to compete with any self-reaction.

Issue 2: Low or inconsistent reaction yields.

• Possible Cause: Degradation of the starting material.

  • Solution: Before starting your main reaction, perform a stability test of 4-Bromo-2-(chloromethyl)-1-methoxybenzene under your planned reaction conditions (solvent, temperature, acid) for a short period.[10] Analyze the mixture by TLC or HPLC to check for the appearance of degradation products. This will help you identify if the starting material is degrading before it has a chance to react.

Potential Degradation Pathways

Under acidic conditions, two main degradation pathways can be anticipated for 4-Bromo-2-(chloromethyl)-1-methoxybenzene. The following diagrams illustrate these potential reactions.

Caption: Workflow for assessing the stability of 4-Bromo-2-(chloromethyl)-1-methoxybenzene prior to synthesis.

References

• Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). Retrieved from [Link]

• Wikipedia. (n.d.). Ether cleavage. Retrieved from [Link]

• Quick, J., & Crelling, J. K. (n.d.). The acetyl function as a protecting group for phenols. The Journal of Organic Chemistry.

• Master Organic Chemistry. (2014, November 19). Cleavage Of Ethers With Acid. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 15.5: Acidic Cleavage of Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Iowa Research Online. (n.d.). 4‐Bromo‐2‐chloro‐1‐methoxybenzene. Retrieved from [Link]

• ResearchGate. (2025, August 10). 4-Bromo-2-chloro-1-methoxybenzene. Retrieved from [Link]

• ResearchGate. (2025, August 10). Microbial degradation of Benzyl chloride: A Chloroaromatic Compound. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Reddit. (2021, September 18). Looking for advice on protecting phenol in presence of primaril alcohol. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• YouTube. (2019, February 2). Phenol Resonance and Acidity. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl chloride. Retrieved from [Link]

• OECD SIDS. (n.d.). BENZYL CHLORIDE CAS N°: 100-44-7.

• MDPI. (2024, June 30). Chemical Transformations of Benzyl Alcohol Caused by Atomic Chlorine. Retrieved from [Link]

• NIH. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved from [Link]

• Google Patents. (n.d.). US4900796A - Process for preparing chloromethylated aromatic materials.

• PubChem. (n.d.). 4-Bromo-2-methoxy-1-methylbenzene. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 4-BROMO-2-CHLORO-1-METHOXYBENZENE | CAS 60633-25-2. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-1-fluoro-2-methoxybenzene. Retrieved from [Link]

• Pfeiffer, W. D. (n.d.). The chloromethylation of an aromatic or heteroaromatic ring is of great importance. The chloromethyl group can be.
• Google Patents. (n.d.). CN101774880A - Method for catalytic reaction of chloromethylation of aromatic cyclic compound.

• ResearchGate. (2025, August 7). An efficient and convenient chloromethylation of some aromatic compounds catalyzed by zinc iodide. Retrieved from [Link]

• Organic Reactions. (n.d.). Chloromethylation of Aromatic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-chloro-2-(methoxymethoxy)benzene. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-1-methoxy-2-methylbenzene. Retrieved from [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Managing steric hindrance in reactions of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for 4-Bromo-2-(chloromethyl)-1-methoxybenzene (BCMB). This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile, yet challenging, building block. The unique substitution pattern of BCMB, with reactive sites at both the benzylic and aromatic positions, presents specific challenges, primarily due to steric hindrance. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you navigate these complexities and achieve your synthetic goals.

Introduction: Understanding the Steric Challenge

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a bifunctional reagent with two key reactive sites: a highly reactive benzylic chloride (C-Cl) and a less reactive aryl bromide (C-Br). The primary challenge in its application arises from the steric crowding around both of these sites. The ortho-positioning of the chloromethyl and methoxy groups significantly influences the accessibility of the aromatic C-Br bond for metal-catalyzed cross-coupling reactions. Similarly, the adjacent bromo and methoxy groups create a sterically encumbered environment around the benzylic carbon, affecting the kinetics of nucleophilic substitution reactions.

This guide is structured into two main sections, each addressing the unique reactivity and steric challenges of one of the functional groups.

Caption: Structure of BCMB highlighting its two sterically hindered reactive centers.

Part 1: Reactions at the Aryl Bromide (C-Br) Center

The aryl bromide is typically targeted for C-C, C-N, or C-O bond formation using palladium-catalyzed cross-coupling reactions. However, the ortho-chloromethyl group presents a significant steric barrier, which can impede the crucial oxidative addition step in the catalytic cycle.[1]

FAQs & Troubleshooting: Cross-Coupling Reactions

Q1: My Suzuki-Miyaura coupling reaction is sluggish or fails completely. What is the likely cause?

A1: The primary culprit is steric hindrance from the ortho-chloromethyl group, which disfavors the approach of the bulky palladium catalyst to the C-Br bond for oxidative addition. Standard catalysts like Pd(PPh₃)₄ often fail with such hindered substrates.

Troubleshooting Steps:

• Ligand Selection is Critical: Switch to a ligand designed for sterically demanding substrates. Bulky, electron-rich monophosphine ligands (Buchwald ligands) are the gold standard here. Ligands like XPhos, SPhos, or RuPhos can dramatically increase reaction rates and yields by promoting the oxidative addition and reductive elimination steps.[1][2]

• Catalyst Pre-activation: Use a palladacycle pre-catalyst, such as an XPhos palladacycle. These catalysts are highly active and do not require an in-situ reduction of a Pd(II) source, often leading to more reproducible results.[2]

• Base and Solvent Choice: The choice of base is crucial. A weaker base like K₂CO₃ or Cs₂CO₃ in a polar solvent system (e.g., dioxane/water) is often effective. For extremely challenging couplings, a stronger, non-nucleophilic base like K₃PO₄ might be necessary. The Suzuki coupling offers the advantage of being tolerant to a broad range of functional groups and having insignificant effects from steric hindrance when optimized.[3]

• Temperature: While higher temperatures can overcome activation barriers, they can also lead to decomposition or side reactions, such as protodebromination. A moderate temperature of 80-100 °C is a good starting point.

Q2: I am attempting a Buchwald-Hartwig amination and observing low conversion and significant hydrodehalogenation (loss of bromine). How can I fix this?

A2: This is a classic issue with sterically hindered aryl bromides. The desired C-N reductive elimination is slow, allowing the competing hydrodehalogenation side reaction to dominate.[4][5]

Troubleshooting Steps:

• Use a Specialized Ligand: As with Suzuki coupling, ligand choice is paramount. For hindered systems, Josiphos-type ligands or bulky biarylphosphine ligands are often superior. The application of an unsymmetric bisphosphine ligand can be critical for high catalytic activity with hindered aryl chlorides and amides.[6]

• Select the Right Base: Strong, non-coordinating bases are required. Sodium tert-butoxide (NaOtBu) is the most common and effective base.[7] However, ensure your substrate is stable to these strongly basic conditions. If not, a milder base like K₂CO₃ can be attempted, but this often results in lower reaction rates.[8]

• Solvent Matters: Anhydrous, non-coordinating solvents like toluene or dioxane are standard. THF is also a viable option.[8]

• Control Amine Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the amine is typical. A large excess can sometimes interfere with the catalyst.

Comparative Data for Ligand Selection in Suzuki Coupling

Ligand	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Typical Outcome with Hindered Substrates
PPh₃	2-5	K₂CO₃	Toluene/EtOH/H₂O	100	Poor to Moderate Yields
SPhos	1-2	K₃PO₄	Dioxane/H₂O	90	Good to Excellent Yields
XPhos	1-2	K₃PO₄	2-Propanol	80	Excellent Yields, often at lower temperatures[2]
RuPhos	1-2	Cs₂CO₃	Dioxane/H₂O	90	Good to Excellent Yields

Protocol: Optimized Suzuki-Miyaura Coupling of BCMB

This protocol is designed for the coupling of a generic arylboronic acid with BCMB, employing a modern catalyst system to overcome steric hindrance.[2]

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

• Arylboronic acid (1.2 eq)

• XPhos Pd G3 (a palladacycle pre-catalyst) (1.5 mol%)

• Potassium phosphate (K₃PO₄), finely ground (2.0 eq)

• Anhydrous 1,4-Dioxane

• Degassed Water

Procedure:

• To an oven-dried Schlenk flask, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene, the arylboronic acid, K₃PO₄, and the XPhos Pd G3 catalyst.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane:water) via syringe.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water, then with brine.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Part 2: Reactions at the Benzylic Chloride (C-Cl) Center

The benzylic chloride is a potent electrophile, susceptible to nucleophilic substitution. While more reactive than the aryl bromide, its reactivity is still modulated by the steric bulk of the neighboring groups, which can hinder the backside attack required for a classic Sₙ2 reaction.[9][10]

FAQs & Troubleshooting: Nucleophilic Substitution Reactions

Q3: My Sₙ2 reaction with a bulky nucleophile is extremely slow. Why?

A3: The ortho-bromo group and, to a lesser extent, the methoxy group create significant steric hindrance around the benzylic carbon.[11] A bulky nucleophile will have difficulty achieving the required geometry for backside attack. This significantly increases the activation energy of the Sₙ2 pathway.

Troubleshooting Steps:

• Solvent Choice: Switch to a polar aprotic solvent like DMF or DMSO. These solvents solvate the cation of the nucleophilic salt but leave the anion "bare," increasing its nucleophilicity without participating in the reaction.

• Increase Temperature: Gently increasing the temperature can provide the energy needed to overcome the steric barrier. However, be cautious, as this can also promote the competing E2 elimination pathway if your nucleophile is also basic.

• Phase-Transfer Catalysis (PTC): If your reaction is biphasic (e.g., aqueous NaOH and an organic solvent), a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be highly effective. The PTC shuttles the nucleophile into the organic phase, accelerating the reaction.

• Consider Sₙ1 Contribution: While primary benzylic halides strongly favor Sₙ2, the steric hindrance may slightly favor a dissociative, Sₙ1-like mechanism, especially with weakly basic, good nucleophiles in polar protic solvents.[12] If you observe racemization at a chiral center or rearranged products, an Sₙ1 pathway may be competing.

Q4: Can I selectively form a Grignard reagent from the aryl bromide without it reacting with the benzylic chloride?

A4: This is highly challenging and generally not recommended via direct reaction with magnesium metal. The Grignard reagent, once formed, is a strong nucleophile and base and will readily react with the benzylic chloride of another molecule, leading to dimerization and other side products.[13][14]

Recommended Strategies:

• Protecting Group Approach: The most reliable method is to first protect the benzylic position. You can perform a nucleophilic substitution with a temporary group that can be removed later. For example, react BCMB with sodium azide to form the benzyl azide. The azide is inert to Grignard formation. After the Grignard reaction, the azide can be reduced back to an amine or other functional group.

• Halogen-Metal Exchange: A more direct but technically demanding approach is to use a halogen-metal exchange reaction at low temperature. Reacting BCMB with two equivalents of n-butyllithium or t-butyllithium in THF at -78 °C can selectively form the aryllithium species, which can then be used as a nucleophile. The low temperature kinetically disfavors the reaction with the benzylic chloride.

Caption: Troubleshooting workflow for a low-yielding cross-coupling reaction.

Protocol: Sₙ2 Substitution with Sodium Azide

This protocol demonstrates a robust nucleophilic substitution on the benzylic chloride, a common first step for further functionalization or for protecting the benzylic position.

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• Dimethylformamide (DMF)

• Deionized Water

• Ethyl Acetate

Procedure:

• In a round-bottom flask, dissolve 4-Bromo-2-(chloromethyl)-1-methoxybenzene in DMF.

• Add sodium azide to the solution. Note: Sodium azide is highly toxic. Handle with extreme care in a fume hood.

• Stir the reaction mixture at room temperature (20-25 °C). The reaction is typically faster than with bulkier nucleophiles due to the small size of the azide ion.

• Monitor the reaction by TLC until the starting material is consumed (usually 2-6 hours).

• Once complete, carefully pour the reaction mixture into a separatory funnel containing deionized water and ethyl acetate.

• Extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers and wash with brine to remove residual DMF.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-(azidomethyl)-4-bromo-2-methoxybenzene. The product is often pure enough for subsequent steps without further purification.

References

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Schilz, M., & Plenio, H. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 77(6), 2798–2807. [Link]

• PubMed. (2012). A guide to Sonogashira cross-coupling reactions: the influence of substituents in aryl bromides, acetylenes, and phosphines. Journal of Organic Chemistry. [Link]

• University of Wisconsin-Madison. (n.d.). Grignard Reaction. [Link]

• Lipshutz, B. H., et al. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters. [Link]

• Organic Chemistry Portal. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• ACS Publications. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• National Institutes of Health (NIH). (2015). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Grignard reagent. [Link]

• ResearchGate. (2020). Buchwald–Hartwig amination of some aryl bromides catalyzed by SGlPd...[Link]

• University of Calgary. (n.d.). Alcohol Protecting Groups. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• ACS Publications. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. [Link]

• Organic Chemistry Portal. (2013). Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• University of Connecticut. (n.d.). Grignard reagent formation. [Link]

• ResearchGate. (2025). 4-Bromo-2-chloro-1-methoxybenzene. [Link]

• YouTube. (2022). Suzuki Coupling Mechanism. [Link]

• YouTube. (2015). Grignard Reagent Synthesis Reaction Mechanism. [Link]

• National Institutes of Health (NIH). (2002). Organoborane coupling reactions (Suzuki coupling). [Link]

• YouTube. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. [Link]

• PubMed. (2011). Coupling of ortho-substituted aryl chlorides with bulky amides. [Link]

• National Institutes of Health (NIH). (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

• Chemistry LibreTexts. (2023). Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. [Link]

• National Institutes of Health (NIH). (2022). Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. [Link]

• Organic Chemistry Portal. (2003). A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature. [Link]

• Chemistry LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions. [Link]

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• 1. Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides [organic-chemistry.org]
• 2. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]
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Technical Support Center: Purification Strategies for Reactions Involving 4-Bromo-2-(chloromethyl)-1-methoxybenzene

From the Desk of the Senior Application Scientist

Welcome to the technical support resource for researchers, scientists, and drug development professionals. We understand that robust and efficient purification is paramount to successful synthesis. This guide provides in-depth troubleshooting and procedural information for a common challenge: the removal of unreacted 4-Bromo-2-(chloromethyl)-1-methoxybenzene from your reaction product. This starting material, while a versatile building block due to its reactive benzylic chloride, can often possess similar chromatographic and solubility properties to the desired product, complicating its removal.

This center is designed to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions for efficient and effective purification.

Section 1: Characterization of the Starting Material

Before devising a purification strategy, it is crucial to understand the physical and chemical properties of the compound you wish to remove. These properties will dictate the most effective separation technique.

Property	Value	Source
Chemical Name	4-Bromo-2-(chloromethyl)-1-methoxybenzene	N/A
CAS Number	7017-52-9	[1]
Molecular Formula	C₈H₈BrClO	[2]
Molecular Weight	235.51 g/mol	N/A
Appearance	Solid	[3]
Solubility	Insoluble in water; Soluble in organic solvents such as dichloromethane, chloroform, and toluene.[3]	[3]
Reactivity	The benzylic chloride is a highly reactive site for nucleophilic substitution (SN2) reactions.[4] The aryl bromide is less reactive but can participate in reactions like cross-coupling.	[4]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in removing unreacted 4-Bromo-2-(chloromethyl)-1-methoxybenzene?

The main difficulty arises from the potential for structural similarity between the starting material and the product. Since many reactions involving this compound occur at the chloromethyl position, the core bromo-methoxy-benzene scaffold remains intact. This can lead to similar polarities and solubilities, making separation by standard techniques like chromatography or crystallization non-trivial.

Q2: I've completed my reaction. Which purification method should I try first?

Your first choice depends heavily on the nature of your product:

• For Most Neutral Compounds: Flash column chromatography is the most versatile and generally recommended starting point.[5] It separates compounds based on polarity and is effective for a wide range of products.[6][7]

• If Your Product is a Solid: Recrystallization can be an exceptionally efficient and scalable purification method.[8] It requires finding a suitable solvent system where the product's solubility differs significantly from the starting material's at high and low temperatures.[9]

• If Your Product is Acidic or Basic: A liquid-liquid extraction based on pH modification (acid-base extraction) is a powerful first-line strategy.[10] This can rapidly remove the neutral starting material, significantly simplifying subsequent purification steps.

Q3: How can I effectively monitor the purification process?

Thin-Layer Chromatography (TLC) is an indispensable tool. It is a rapid, small-scale version of column chromatography that helps you visualize the components of your mixture. Before attempting any large-scale purification, you should develop a TLC solvent system that shows good separation between your product and the starting material. The ideal system will have the product spot move to a Retention Factor (Rf) of approximately 0.25-0.35, with a clear separation from the starting material spot.[11]

Q4: My product and the starting material have nearly identical Rf values on TLC. What should I do?

This is a common challenge.

• Optimize Your TLC System: Systematically screen different solvent systems. Try mixtures of non-polar solvents (e.g., hexanes, heptane) and polar solvents (e.g., ethyl acetate, dichloromethane). Small additions of a third, more polar solvent like methanol can sometimes dramatically alter selectivity.

• Consider a Different Stationary Phase: If silica gel isn't working, consider using alumina or a reverse-phase plate for your TLC analysis.

• Chemical Modification: If your product has a suitable functional group (e.g., an alcohol or amine), you could consider a temporary derivatization to drastically change its polarity, perform the separation, and then remove the protecting group.

• Recrystallization: Even if Rf values are close, solubility properties might be sufficiently different to allow for purification by recrystallization.

Section 3: Troubleshooting & Purification Protocols

This section provides detailed troubleshooting guides and step-by-step protocols for the most effective purification methods.

Method A: Purification by Flash Column Chromatography

Flash chromatography is a rapid form of preparative column chromatography that uses pressure to force the solvent through the column, speeding up the separation.[12] It is the workhorse of purification in synthetic organic chemistry.[7]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Spots are streaking on the TLC plate.	Compound is too polar for the solvent; sample is acidic/basic; sample is overloaded.	Add a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to your eluent. Ensure you are not spotting too much material on the TLC plate.
Rf values are too high (>0.6) or too low (<0.1).	Eluent is too polar or not polar enough.	If Rf is too high, decrease the polarity of the eluent (e.g., increase the hexane:ethyl acetate ratio). If Rf is too low, increase the polarity.
Poor separation on the column despite good TLC separation.	Improper column packing; column overloaded; sample loaded in a solvent that is too strong.	Ensure the column is packed uniformly without air bubbles. Adsorb the crude material onto a small amount of silica gel ("dry loading") instead of dissolving it in a strong solvent. The amount of crude material should be ~1-5% of the mass of the silica gel.

Experimental Protocol: Flash Column Chromatography

• Solvent System Selection: Using TLC, identify a solvent system (e.g., Hexane:Ethyl Acetate) where the desired product has an Rf of ~0.3 and is well-separated from the unreacted starting material.

• Column Packing: Select a column of appropriate size. As a rule of thumb, use 50-100 g of silica gel for every 1 g of crude material. Pack the column as a slurry with your chosen eluent, ensuring no cracks or air bubbles are present.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent or the eluent itself. Alternatively, for "dry loading," dissolve the crude material in a volatile solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the column.

• Elution: Add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas). Begin collecting fractions.

• Fraction Analysis: Monitor the fractions being eluted using TLC. Combine the fractions that contain the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Workflow Diagram: Flash Chromatography

Caption: Workflow for purification by flash chromatography.

Method B: Purification by Recrystallization

This technique is ideal for purifying solid compounds. It relies on the principle that the solubility of a compound in a solvent increases with temperature. A saturated solution is prepared at a high temperature, and as it cools, the solution becomes supersaturated, forcing the desired compound to crystallize while impurities remain in the "mother liquor".[13]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	Too much solvent was used; solution is supersaturated but requires nucleation.	Try scratching the inside of the flask with a glass rod at the solvent line. Add a "seed" crystal of the pure compound. If all else fails, slowly evaporate some of the solvent and cool again.
The sample "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the solute; impurities are depressing the melting point.	Re-heat the solution to dissolve the oil, add slightly more solvent, and allow it to cool more slowly. Consider using a lower-boiling point solvent.
Recovered crystals are colored or impure.	Colored impurities were not removed; rapid crystallization trapped impurities.	If the solution is colored, add a small amount of activated charcoal to the hot solution and perform a hot filtration before cooling.[9] Ensure cooling is slow. A second recrystallization from fresh solvent may be necessary.

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: The ideal solvent should dissolve the crude product when hot but not when cold. Test small amounts of the crude material in various solvents (e.g., ethanol, isopropanol, heptane, toluene, or mixtures) to find a suitable one.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent dropwise until the solid just dissolves.[13]

• Decolorization (if necessary): If the solution is colored, add a spatula-tip of activated charcoal, swirl, and perform a hot gravity filtration to remove it.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Allow the crystals to dry completely in the air or in a vacuum oven.

Workflow Diagram: Recrystallization

Caption: Step-by-step process for purification by recrystallization.

Method C: Purification by Acid-Base Liquid-Liquid Extraction

This powerful technique is applicable only when your product has an acidic or basic functional group (e.g., a carboxylic acid, phenol, or amine), while the starting material is neutral. By changing the pH of the aqueous phase, you can selectively move your product from the organic layer to the aqueous layer, leaving the neutral starting material behind.[14]

Scenario: Your product is a secondary amine (basic), formed by reacting 4-Bromo-2-(chloromethyl)-1-methoxybenzene with a primary amine.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
An emulsion forms at the interface.	The two phases are not separating cleanly due to detergents or fine particulates.	Add a saturated NaCl solution (brine) to increase the ionic strength of the aqueous layer.[15] Allow the funnel to sit for a longer period. Gentle swirling instead of vigorous shaking can help.
Product does not precipitate after neutralization.	The product salt is soluble in water, or the product itself has some water solubility.	After neutralizing the aqueous layer, you must "back-extract" the now-neutral product into a fresh portion of organic solvent (e.g., dichloromethane or ethyl acetate).
Unsure which layer is which.	Densities of the organic solvent and aqueous phase are unknown or similar.	Add a few drops of water to the separatory funnel. The layer that the drops join is the aqueous layer.

Experimental Protocol: Extraction of a Basic Product

• Dissolution: Dissolve the crude reaction mixture in an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) in a separatory funnel.

• Acidic Wash: Add an equal volume of a dilute aqueous acid (e.g., 1 M HCl). Stopper the funnel, invert, and vent frequently. Shake the funnel to mix the layers. The basic amine product will be protonated and move into the aqueous layer, while the neutral starting material remains in the organic layer.[10]

• Separation: Allow the layers to separate and drain the lower layer. Keep both layers. Repeat the extraction of the organic layer with fresh 1 M HCl to ensure all product is removed.

• Isolate Starting Material (Optional): The combined organic layers now contain the unreacted starting material. It can be washed with brine, dried over anhydrous Na₂SO₄, and concentrated to recover it.

• Neutralization: Combine the acidic aqueous extracts in a flask. Cool the flask in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO₃) until the solution is basic (check with pH paper). Your product should precipitate out as a solid or oil.

• Product Isolation: If the product precipitates as a solid, collect it by vacuum filtration. If it is an oil or remains dissolved, extract it back into a fresh portion of an organic solvent (e.g., DCM). Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent with a rotary evaporator.

Logical Diagram: Acid-Base Extraction

Caption: Separation logic for an acid-base extraction of a basic product.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. Available at: [Link]

• Modus Applied Sciences. (2023). Flash Chromatography: A Speedy Solution for Separation & Purification. Available at: [Link]

• Icon Scientific Inc. FLASH Chromatography - Purification System Archives. Available at: [Link]

• Chrom Tech, Inc. (2024). Flash Chromatography Explained: A Comprehensive Guide. Available at: [Link]

• Biotage. Successful flash chromatography. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. Distillation. Available at: [Link]

• Chem Help ASAP. (2021). reaction work-up, liquid-liquid extraction, & product isolation. YouTube. Available at: [Link]

• Columbia University, Department of Chemistry. solid-liquid extraction. Available at: [Link]

• Master Organic Chemistry. How to Purify by Distillation. Available at: [Link]

• Autech Industry Co.,Limited. 4-Bromo-1-Chloro-2-(4-Methoxy-Benzyl) - Chlorinated Benzene Manufacturer in China. Available at: [Link]

• Wikipedia. Liquid–liquid extraction. Available at: [Link]

• SCION Instruments. (2021). Sample Preparation – Liquid-Liquid Extraction. Available at: [Link]

• Google Patents. US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Available at: [Link]

• University of California, Los Angeles, Department of Chemistry & Biochemistry. Recrystallization. Available at: [Link]

• University of New Hampshire, Department of Chemistry. Recrystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• University of York, Department of Chemistry. Single-solvent recrystallisation. Available at: [Link]

• University of New Hampshire, Department of Chemistry. Distillation. Available at: [Link]

• PubChem. 4-Bromo-1-methoxy-2-methylbenzene. Available at: [Link]

• University of Calgary, Department of Chemistry. ORGANIC LABORATORY TECHNIQUES 10 - DISTILLATION. Available at: [Link]

• Matrix Fine Chemicals. 4-BROMO-2-CHLORO-1-METHOXYBENZENE | CAS 60633-25-2. Available at: [Link]

• Chemistry LibreTexts. (2022). 5: Distillation. Available at: [Link]

• Google Patents. WO2015063726A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.
• Google Patents. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

• ResearchGate. (2018). High-Throughput Quantification of Trace Haloanisole and Halophenol Off-Flavor Compounds in Cork Wine Stoppers. Available at: [Link]

• Google Patents. US20130090498A1 - Processes for producing 4-bromo-2-methoxybenzaldehyde.

• ResearchGate. Analysis of Haloanisoles in Corks and Wines | Request PDF. Available at: [Link]

• Iowa Research Online. 4‐Bromo‐2‐chloro‐1‐methoxybenzene. Available at: [Link]

• ChemBK. Benzene, 2-bromo-1-chloro-4-methoxy-. Available at: [Link]

• PubChem. 4-Bromo-1-fluoro-2-methoxybenzene. Available at: [Link]

• National Institutes of Health. Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Available at: [Link]

• Laboratoire EXCELL. Haloanisoles – Halophenols | Contaminants. Available at: [Link]

• National Institutes of Health. (2023). Uncorking Haloanisoles in Wine. Available at: [Link]

• ETS Labs. FAQ: Haloanisole Analysis. Available at: [Link]

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• PubChem. 4-Bromo-2-(bromomethyl)-1-chlorobenzene. Available at: [Link]

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Technical Support Center: Catalyst Selection for Cross-Coupling with 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Welcome to the technical support center for catalyst selection and troubleshooting when working with the difunctional substrate, 4-Bromo-2-(chloromethyl)-1-methoxybenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving selective cross-coupling reactions with this versatile building block.

The core challenge with this substrate lies in its two distinct electrophilic sites: an aryl bromide (a C(sp²)–Br bond) and a benzylic chloride (a C(sp³)–Cl bond). Achieving high chemoselectivity is paramount and is dictated by a nuanced understanding of catalyst systems and reaction kinetics. This document provides in-depth, field-proven insights in a direct question-and-answer format to address the specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: I have two halogenated sites on my molecule. Which one is expected to react first in a typical palladium-catalyzed cross-coupling reaction?

Answer: In palladium-catalyzed cross-coupling reactions, the relative reactivity of carbon-halogen bonds is primarily governed by the bond dissociation energy and the ease of oxidative addition to the Pd(0) center. The generally accepted order of reactivity is C–I > C–Br > C–OTf > C–Cl.[1]

For 4-Bromo-2-(chloromethyl)-1-methoxybenzene, you are comparing an aryl bromide (C(sp²)–Br) with a benzylic chloride (C(sp³)–Cl) .

• Halogen Effect: The C–Br bond is inherently weaker and more readily cleaved by palladium than the C–Cl bond.

• Hybridization Effect: Oxidative addition of Pd(0) is typically faster for C(sp²)–X bonds (aryl halides) than for C(sp³)–X bonds (alkyl/benzyl halides).[2][3]

Combining these factors, the aryl bromide (C(sp²)–Br) is the more reactive site . Therefore, under standard cross-coupling conditions, you should expect selective functionalization at the C-4 (bromo) position, leaving the chloromethyl group at C-2 intact. This inherent reactivity difference is the foundation for achieving selective transformations.[4][5]

Q2: My goal is to selectively perform a Suzuki-Miyaura coupling at the aryl bromide position. What is the best catalyst system to start with?

Answer: Achieving a highly selective Suzuki-Miyaura coupling at the C(sp²)-Br bond is a well-established transformation. The key is to use a catalyst system that is active enough for the aryl bromide but mild enough to not activate the benzylic chloride or cause side reactions.

Based on robust literature precedent for similar substrates, an excellent starting point is a system comprising a palladium(II) source and a bulky, electron-rich phosphine ligand.[4]

Recommended Starting Conditions for Selective C–Br Suzuki Coupling:

Component	Recommendation	Role in Reaction	Rationale
Palladium Source	Pd(OAc)₂ (0.2 mol%)	Pre-catalyst	A reliable and common Pd(II) source that is reduced in situ to the active Pd(0) species.
Ligand	PCy₃·HBF₄ (0.4 mol%)	Stabilizes Pd(0)	Tricyclohexylphosphine is a bulky, electron-rich ligand that promotes the oxidative addition of aryl bromides and facilitates reductive elimination.[4]
Base	Cs₂CO₃ (2 equiv.)	Activates Boronic Acid	Cesium carbonate is effective in the transmetalation step and is generally compatible with a wide range of functional groups.
Solvent System	Toluene / H₂O (10:1)	Reaction Medium	A biphasic system that works well for a broad scope of Suzuki couplings.
Temperature	80 °C	Controls Reactivity	This moderate temperature provides enough energy to activate the C-Br bond efficiently without promoting the undesired reaction at the C-Cl site.[4]

This catalytic system has been demonstrated to provide excellent yields (often >90%) for the selective arylation of the C-Br bond in bromochloromethyl-substituted benzenes.[4]

Caption: Catalytic cycle for selective Suzuki-Miyaura coupling at the C-Br bond.

Troubleshooting Guide

Q3: I am attempting a selective Suzuki coupling at the C-Br position, but I'm observing low yield and the formation of palladium black. What's going wrong?

Answer: Low yield accompanied by the precipitation of palladium black is a classic sign of catalyst deactivation. The active Pd(0) species is likely aggregating into inactive palladium metal instead of participating in the catalytic cycle. Here is a systematic troubleshooting workflow.

Caption: Decision workflow for troubleshooting catalyst deactivation.

Detailed Explanation:

• Atmosphere Control: Oxygen is a potent oxidant that can degrade both the phosphine ligands and the active Pd(0) catalyst, leading to the formation of palladium black.[6] Ensure your reaction vessel is thoroughly purged with an inert gas (Argon or Nitrogen) and maintained under positive pressure.

• Solvent Degassing: Solvents can harbor significant amounts of dissolved oxygen. Degas your solvents rigorously before use by methods such as sparging with an inert gas, freeze-pump-thaw cycles, or sonication under vacuum.[7]

• Catalyst System Integrity:

  • Ligand Ratio: An insufficient amount of phosphine ligand can leave the Pd(0) center coordinatively unsaturated and prone to aggregation. Ensure you are using the correct stoichiometry. Sometimes, a slight excess of ligand can improve catalyst stability.[6]

  • Pre-catalyst Choice: Standard sources like Pd(OAc)₂ or Pd₂(dba)₃ require in situ reduction to Pd(0), which can sometimes be inefficient. Using a well-defined, air-stable palladium pre-catalyst (e.g., a Buchwald G3 or G4 pre-catalyst) ensures reliable and quantitative generation of the active L-Pd(0) species, often solving deactivation issues.[7][8]

Q4: I'm getting a mixture of products, with some coupling at the benzylic chloride site. How can I improve selectivity for the aryl bromide?

Answer: Observing a loss of selectivity indicates that your reaction conditions are too harsh, leading to the activation of the less reactive C(sp³)–Cl bond. To enhance selectivity for the C(sp²)–Br bond, you need to moderate the reaction's reactivity.

Strategies to Improve Chemoselectivity:

• Lower the Temperature: This is the most effective first step. Reducing the temperature from 80 °C to 60 °C, or even room temperature, will significantly decrease the rate of oxidative addition at the benzylic chloride site while likely still allowing the more facile C-Br activation to proceed.

• Change the Ligand: Ligand choice is critical. While PCy₃ is a good starting point, some ligands are known to be highly active and may be less discriminating. Consider switching to a different ligand class. For instance, a less electron-rich phosphine like PPh₃ might offer better selectivity at the cost of a longer reaction time. A systematic ligand screening is often necessary for challenging substrates.[7]

• Screen the Base: A very strong base can sometimes promote side reactions. While Cs₂CO₃ is generally mild, you could try a weaker base like K₃PO₄ or even K₂CO₃ to see if it improves selectivity.[9]

Q5: Is it possible to selectively couple at the benzylic chloride position while leaving the aryl bromide intact?

Answer: This is a significant challenge due to the inherent reactivity order (C-Br > C-Cl). Achieving this "reverse" selectivity with standard palladium catalysis is highly unlikely. The catalyst will almost always favor oxidative addition at the more labile C-Br bond.

However, you can explore two advanced strategies:

• Sequential Functionalization: The most reliable method is a two-step process. First, perform a selective reaction at the C-Br position as described above. Then, with the C-4 position functionalized, you can target the benzylic chloride in a second cross-coupling step, likely under more forcing conditions (higher temperature, more active catalyst).[5]

• Alternative Catalysis (e.g., Nickel): Nickel catalysts exhibit different reactivity and selectivity profiles compared to palladium.[10][11] Some nickel systems are particularly effective for coupling C(sp³)–X bonds. A Ni-catalyzed reductive cross-coupling could potentially favor the benzylic chloride site, although this would require significant methods development and screening of ligands and reaction conditions.[12] This approach is exploratory and not guaranteed to be selective without extensive optimization.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling at the C(sp²)-Br Position

This protocol is adapted from highly successful methods reported in the literature for selective C-Br activation.[4][5]

Materials:

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene

• Arylboronic acid (1.1 equiv.)

• Pd(OAc)₂ (0.002 equiv., 0.2 mol%)

• PCy₃·HBF₄ (0.004 equiv., 0.4 mol%)

• Cs₂CO₃ (2.0 equiv.)

• Toluene (to make a 0.3 M solution)

• Deionized Water (1/10th the volume of toluene)

• Schlenk flask or sealed reaction vial

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Vessel Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum and backfill with Argon.

• Reagent Addition: Under a positive pressure of Argon, add 4-Bromo-2-(chloromethyl)-1-methoxybenzene, the arylboronic acid (1.1 equiv.), Cs₂CO₃ (2.0 equiv.), Pd(OAc)₂ (0.2 mol%), and PCy₃·HBF₄ (0.4 mol%).

• Solvent Addition: Add the degassed toluene, followed by the degassed water.

• Reaction: Seal the flask and place it in a preheated oil bath at 80 °C. Stir the reaction mixture vigorously for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS, checking for the consumption of the starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Cross-Coupling Reactions.

• Molander, G. A., & Jean-Gérard, L. (2007). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry. Available at: [Link]

• Powers, D. C., & Ritter, T. (2015). Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes. Angewandte Chemie International Edition. Available at: [Link]

• BenchChem. (2025). Technical Support Center: A Troubleshooting Guide for CPME in Suzuki Couplings.

• Request PDF. (2009). Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. Available at: [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. Available at: [Link]

• ACS Publications. (2007). Suzuki−Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Catalyst Selection and Optimization for Reactions Involving 4-Chlorobenzamide Derivatives.

• Chen, Y., et al. (2018). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules. Available at: [Link]

• Request PDF. (2005). Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic arylamination. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2022). Molecules. Available at: [Link]

• PubMed. (2022). Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. Available at: [Link]

• Everson, D. A., & Weix, D. J. (2012). Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides. Journal of the American Chemical Society. Available at: [Link]

• University of Windsor. (2005). Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic. Available at: [Link]

• Request PDF. (2012). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Available at: [Link]

• BenchChem. (2025). A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol.
• BenchChem. (2025). Application Notes and Protocols: Catalytic Cross-Coupling Reactions of 1-Bromo-2-(bromomethyl)-4-chlorobenzene.

• ACS Publications. (2015). Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 Halides with Alkyl Electrophiles. Accounts of Chemical Research. Available at: [Link]

• Weix Group. (2015). Methods and Mechanisms for Cross-Electrophile Coupling of Csp(2) Halides with Alkyl Electrophiles. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Benzylic Chloride Isomers: 4-Bromo-2-(chloromethyl)-1-methoxybenzene vs. 4-Bromo-3-(chloromethyl)-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of pharmaceutical synthesis, substituted benzyl chlorides serve as pivotal intermediates.[1] Their reactivity, which is profoundly influenced by the nature and position of substituents on the aromatic ring, dictates reaction pathways, yields, and the overall efficiency of synthetic routes. This guide provides an in-depth, objective comparison of the reactivity of two structurally similar yet electronically distinct isomers: 4-Bromo-2-(chloromethyl)-1-methoxybenzene (Isomer Ortho) and 4-Bromo-3-(chloromethyl)-1-methoxybenzene (Isomer Meta) . Understanding their differential reactivity is paramount for rational reaction design and process optimization.

Structural and Electronic Analysis: The Decisive Role of Substituent Placement

The key to understanding the reactivity differences between Isomer Ortho and Isomer Meta lies in the electronic effects exerted by the methoxy (-OCH₃) and bromo (-Br) groups on the benzylic carbon, the site of nucleophilic attack.

• Isomer Ortho (4-Bromo-2-(chloromethyl)-1-methoxybenzene): The chloromethyl group is positioned ortho to the strongly electron-donating methoxy group and meta to the electron-withdrawing bromo group.

• Isomer Meta (4-Bromo-3-(chloromethyl)-1-methoxybenzene): The chloromethyl group is positioned meta to the methoxy group and ortho to the bromo group.

The methoxy group is a powerful activating group, donating electron density to the benzene ring through resonance (+R effect), while also withdrawing electron density inductively (-I effect) due to the high electronegativity of the oxygen atom.[2][3] Crucially, the resonance effect is significantly stronger than the inductive effect and operates primarily at the ortho and para positions.[2][4] The bromo group is a deactivating group, primarily exerting a strong electron-withdrawing inductive effect (-I effect).

Hypothesis: The reactivity of these isomers in nucleophilic substitution reactions, particularly those proceeding through a carbocation intermediate (Sₙ1 mechanism), will be dramatically different. Isomer Ortho is predicted to be substantially more reactive than Isomer Meta.

This heightened reactivity stems from the ability of the ortho-methoxy group in Isomer Ortho to directly stabilize the developing positive charge on the benzylic carbon through resonance. This stabilization is absent in Isomer Meta, where the methoxy group is in the meta position and cannot participate in resonance stabilization of the benzylic cation.[4]

Mechanistic Pathways: Sₙ1 vs. Sₙ2 Reactivity

Benzylic halides are unique in that they can readily undergo nucleophilic substitution via both Sₙ1 and Sₙ2 pathways, with the operative mechanism depending on the substrate structure, nucleophile, solvent, and reaction conditions.[5][6]

• Sₙ1 Pathway: This two-step mechanism involves the formation of a resonance-stabilized benzylic carbocation as the rate-determining step.[7] Factors that stabilize this carbocation, such as electron-donating groups at the ortho and para positions, significantly accelerate the reaction rate.[1][8]

• Sₙ2 Pathway: This is a concerted, one-step mechanism where the nucleophile attacks the benzylic carbon as the leaving group departs.[7] While less sensitive to electronic effects than the Sₙ1 pathway, the rate can still be influenced by the electron density at the reaction center.

For our isomers:

• Isomer Ortho: The profound stabilization of the benzylic carbocation by the ortho-methoxy group strongly favors an Sₙ1 mechanism , especially in polar, weakly nucleophilic solvents.[9][10]

• Isomer Meta: Lacking direct resonance stabilization, the formation of a carbocation is significantly less favorable. Therefore, this isomer is more likely to react via an Sₙ2 mechanism , which does not involve a discrete carbocation intermediate.

The diagram below illustrates the differential stabilization of the benzylic carbocation intermediate, which is the cornerstone of the reactivity difference between the two isomers.

Figure 1. Contrasting reaction pathways for Isomer Ortho and Isomer Meta.

Comparative Reactivity Data: A Solvolysis Study

To quantify the reactivity difference, we can examine their behavior under solvolysis conditions, where the solvent (e.g., aqueous acetonitrile) acts as the nucleophile.[1] The rates of solvolysis for substituted benzyl chlorides are highly sensitive to the electronic properties of the ring substituents.[11][12]

Table 1: Predicted Relative Solvolysis Rates

Compound	Key Electronic Effect on Benzylic Site	Predicted Mechanism	Predicted Relative Rate Constant (k_rel)
Isomer Ortho	+R (strong activation) from ortho -OCH₃	Predominantly Sₙ1	High (>> 1)
Isomer Meta	-I (deactivation) from meta -OCH₃ and ortho -Br	Predominantly Sₙ2	Low (<< 1)

Note: The relative rate constants are illustrative predictions based on established principles of physical organic chemistry.[9][11]

Experimental Protocol: Kinetic Analysis of Solvolysis by HPLC

To empirically validate the predicted reactivity difference, a kinetic study can be performed. The disappearance of the starting benzyl chloride can be monitored over time using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the first-order rate constant (k_solv) for the solvolysis of each isomer in 20% aqueous acetonitrile at 25°C.[11]

Materials:

• Isomer Ortho (4-Bromo-2-(chloromethyl)-1-methoxybenzene)

• Isomer Meta (4-Bromo-3-(chloromethyl)-1-methoxybenzene)

• Acetonitrile (HPLC grade)

• Deionized water

• Thermostatted water bath or reaction block

• HPLC system with a UV detector and a C18 column

• Volumetric flasks, pipettes, and autosampler vials

Procedure:

• Solution Preparation:

  • Prepare the reaction solvent by mixing acetonitrile and deionized water (20:80 v/v).

  • Prepare separate stock solutions (e.g., 10 mg/mL) of each isomer in pure acetonitrile.

• Reaction Initiation:

  • Equilibrate a known volume of the reaction solvent to 25.0 ± 0.1°C in a thermostatted vessel.

  • Initiate the reaction by injecting a small, precise aliquot of the isomer stock solution into the stirring reaction solvent to achieve the desired initial concentration (e.g., 0.1 mg/mL). Start a timer immediately.[1]

• Sample Monitoring:

  • At predetermined time intervals, withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot in a vial containing pure acetonitrile to prevent further reaction.

  • Analyze the quenched samples by HPLC, monitoring the peak area of the corresponding benzyl chloride reactant at a suitable UV wavelength.

• Data Analysis:

  • Plot the natural logarithm of the reactant peak area (ln[Area]) versus time.

  • For a first-order reaction, this plot will yield a straight line. The rate constant (k_solv) is the negative of the slope of this line.

The following flowchart outlines the experimental workflow.

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 12. researchgate.net [researchgate.net]

Alternative reagents to 4-Bromo-2-(chloromethyl)-1-methoxybenzene for dapagliflozin synthesis

For the attention of Researchers, Scientists, and Drug Development Professionals.

The synthesis of dapagliflozin, a potent and selective SGLT2 inhibitor, is a cornerstone of modern antidiabetic drug manufacturing. A critical juncture in its synthesis is the formation of the C-aryl glucoside bond, which requires a robust and efficient method for the preparation of the aglycone moiety, typically 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene. While various synthetic strategies exist, this guide provides a comparative analysis of the prevalent alternative reagents and methodologies to the direct use of pre-functionalized precursors like 4-bromo-2-(chloromethyl)-1-methoxybenzene, focusing on the widely adopted Friedel-Crafts acylation pathway and its modern advancements, alongside novel cross-coupling technologies.

The Central Role of the Aglycone Moiety

The aglycone portion of dapagliflozin is a diarylmethane derivative that is coupled with a protected glucose molecule. The efficiency, safety, and cost-effectiveness of the entire dapagliflozin synthesis are heavily influenced by the route chosen to construct this aglycone. The traditional approach of using a reactive benzylic halide like 4-bromo-2-(chloromethyl)-1-methoxybenzene presents challenges related to stability and the handling of lachrymatory substances. Consequently, alternative strategies that build the diarylmethane structure from more stable and readily available precursors have become the industry standard.

Alternative 1: The Friedel-Crafts Acylation Route - A Workhorse of Industrial Synthesis

The most established and versatile alternative commences with 5-bromo-2-chlorobenzoic acid , a stable and commercially available starting material. This route involves a two-step process to generate the key diarylmethane intermediate: a Friedel-Crafts acylation followed by a reduction of the resulting ketone.

Mechanistic Rationale

The logic behind this approach is to first establish the carbon-carbon bond between the two aromatic rings via a robust and well-understood Friedel-Crafts reaction. The resulting benzophenone is a stable intermediate that can be purified before the crucial reduction of the carbonyl group to form the methylene bridge of the diarylmethane. This stepwise approach allows for better control over the purity of the final aglycone.

Experimental Workflow: Multi-Step Synthesis

The multi-step Friedel-Crafts acylation pathway is a foundational method for constructing the dapagliflozin aglycone. It proceeds through the distinct stages of acyl chloride formation, Friedel-Crafts acylation, and subsequent reduction. This methodical approach allows for the isolation and purification of intermediates, ensuring a high-purity final product.

Fig 1. Multi-Step Friedel-Crafts Acylation Workflow

Step 1: Synthesis of 5-Bromo-2-chlorobenzoyl chloride

• To a solution of 5-bromo-2-chlorobenzoic acid (1.0 eq) in a suitable solvent such as dichloromethane (DCM), a catalytic amount of N,N-dimethylformamide (DMF) is added.

• Thionyl chloride (1.2-1.5 eq) or oxalyl chloride is added dropwise at room temperature.

• The reaction mixture is stirred for 2-4 hours at reflux.

• After completion of the reaction, the solvent and excess reagent are removed under reduced pressure to yield the crude 5-bromo-2-chlorobenzoyl chloride, which is often used in the next step without further purification.

Step 2: Friedel-Crafts Acylation

• The crude 5-bromo-2-chlorobenzoyl chloride (1.0 eq) is dissolved in a solvent like DCM.

• The solution is cooled to 0-5 °C, and a Lewis acid, typically aluminum chloride (AlCl3) (1.1-1.3 eq), is added portion-wise.

• Phenetole (1.0-1.1 eq) is then added dropwise, maintaining the temperature below 10 °C.

• The reaction is stirred at low temperature for 1-2 hours and then allowed to warm to room temperature.

• Upon completion, the reaction is quenched by pouring it into a mixture of ice and hydrochloric acid. The organic layer is separated, washed, dried, and concentrated to give 5-bromo-2-chloro-4'-ethoxybenzophenone.

Step 3: Reduction of the Benzophenone Intermediate

• The 5-bromo-2-chloro-4'-ethoxybenzophenone (1.0 eq) is dissolved in a suitable solvent system, often a mixture of DCM and acetonitrile.

• A reducing agent, commonly triethylsilane (Et3SiH) (1.5-2.0 eq), is added, followed by a Lewis acid such as boron trifluoride etherate (BF3·OEt2) at a controlled temperature.

• The reaction is stirred at room temperature until the starting material is consumed.

• The reaction is quenched with an aqueous basic solution (e.g., sodium bicarbonate).

• The organic layer is separated, washed, dried, and concentrated. The crude product is purified by recrystallization to afford 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

Performance Data: Multi-Step Friedel-Crafts Route

Step	Reagents	Typical Yield	Purity (after purification)	Key Considerations
1. Acyl Chloride Formation	5-bromo-2-chlorobenzoic acid, Thionyl chloride/Oxalyl chloride, DMF (cat.)	>95% (crude)	Used directly	Reagents are corrosive and moisture-sensitive.
2. Friedel-Crafts Acylation	5-bromo-2-chlorobenzoyl chloride, Phenetole, AlCl3	85-95%[1]	>99%	Stoichiometry of Lewis acid is critical; exothermic reaction requires careful temperature control.
3. Ketone Reduction	5-bromo-2-chloro-4'-ethoxybenzophenone, Et3SiH, BF3·OEt2	80-90%	>99.5%	The choice of reducing agent and Lewis acid can influence selectivity and yield.
Overall	~65-80%	A robust and reliable route, but involves multiple unit operations.

Alternative 2: "Greener" One-Pot Friedel-Crafts Acylation and Reduction

In response to the growing demand for more sustainable and efficient manufacturing processes, one-pot variations of the Friedel-Crafts route have been developed. These methods combine the acylation and reduction steps, thereby reducing solvent usage, waste generation, and processing time.

Mechanistic Rationale

The one-pot approach leverages the compatibility of the Friedel-Crafts reaction conditions with a subsequent in-situ reduction. After the formation of the benzophenone intermediate, the reaction mixture is not worked up. Instead, a suitable reducing agent is introduced directly to the reaction vessel to convert the ketone to the desired methylene bridge. This telescoping of steps is a key principle of green chemistry.

Experimental Workflow: One-Pot Synthesis

Fig 2. One-Pot Friedel-Crafts Acylation and Reduction

• 5-bromo-2-chlorobenzoic acid is converted to its acyl chloride in a suitable solvent like DCM.

• After removing the excess acylating agent, the crude acyl chloride solution is cooled, and phenetole and a Lewis acid (e.g., AlCl3) are added to perform the Friedel-Crafts acylation.

• Once the acylation is complete, the reaction mixture is cooled, and a reducing agent such as 1,1,3,3-tetramethyldisiloxane is added directly.

• The reaction is allowed to proceed until the benzophenone intermediate is fully converted to the diarylmethane.

• The reaction is then quenched, and the product is isolated and purified, typically by recrystallization.

Performance Data: One-Pot Friedel-Crafts Route

Feature	Data	Key Considerations
Starting Material	5-bromo-2-chlorobenzoic acid	Same as multi-step route.
Key Reagents	Acylating agent, Phenetole, Lewis acid, Reducing agent	Choice of reducing agent is critical for compatibility.
Overall Yield	80-85%[2]	Higher than the multi-step process due to reduced handling losses.
Purity	>99.5%[2]	May require careful optimization to control impurities formed in a single pot.
Process Efficiency	Reduced cycle time, solvent usage, and waste.	Simplifies manufacturing and lowers costs.

Alternative 3: Hiyama Cross-Coupling - A Novel Approach to C-Glycoside Formation

A conceptually different strategy bypasses the traditional aglycone-gluconolactone coupling by employing a palladium-catalyzed Hiyama cross-coupling reaction. This method offers a protecting-group-free synthesis of C-glucosides, which is a significant advantage in terms of atom economy and step-count.[3]

Mechanistic Rationale

The Hiyama coupling involves the reaction of an organosilane with an organic halide in the presence of a palladium catalyst and a fluoride source. In the context of dapagliflozin synthesis, a silylated glucal derivative is coupled directly with the pre-formed diarylmethane halide. This approach circumvents the need for protecting groups on the glucose moiety, which simplifies the overall synthesis.

Experimental Workflow: Hiyama Cross-Coupling

Fig 3. Hiyama Cross-Coupling for Dapagliflozin Synthesis

• Protecting-group-free 1-diisopropylsilyl-D-glucal is prepared from D-glucal.

• The silyl-glucal (1.0 eq) and 1-chloro-2-(4-ethoxybenzyl)-4-iodobenzene (1.2 eq) are dissolved in a suitable solvent like THF.

• A palladium catalyst (e.g., Pd(OAc)2 with a suitable ligand) and a fluoride source (e.g., TBAF) are added.

• The reaction mixture is stirred at room temperature until the coupling is complete.

• The resulting pseudo-C-glycoside is then subjected to a hydroboration-oxidation reaction to install the hydroxyl groups with the desired stereochemistry, yielding dapagliflozin.

Performance Data: Hiyama Cross-Coupling Route

Feature	Data	Key Considerations
Key Reagents	1-Diisopropylsilyl-D-glucal, 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene, Pd catalyst, Fluoride source	Requires synthesis of the silyl-glucal; palladium catalyst can be costly.
Yield of Coupling Step	~96%[3]	Very high yield for the key C-C bond formation.
Overall Yield	High-yielding	The protecting-group-free nature significantly shortens the overall sequence.
Advantages	Protecting-group-free, high atom economy, mild reaction conditions.	Represents a significant advancement in green synthesis.
Challenges	Cost and availability of the palladium catalyst and silyl-glucal.	May be more suited for smaller scale or high-value applications.

Comparative Analysis and Conclusion

Aspect	Multi-Step Friedel-Crafts	One-Pot Friedel-Crafts	Hiyama Cross-Coupling
Starting Reagents	Readily available, low cost	Readily available, low cost	Requires specialized silyl-glucal
Process Complexity	Multiple steps, isolation of intermediates	Fewer steps, simplified process	Fewer steps, but requires expertise in cross-coupling
Overall Yield	Good (65-80%)	Very Good (80-85%)	Excellent
Scalability	Proven for industrial scale	Highly suitable for industrial scale	Potentially scalable, but catalyst cost is a factor
Green Chemistry	Moderate (multiple steps and solvents)	Good (reduced waste and energy)	Excellent (protecting-group-free)
Safety	Use of corrosive and moisture-sensitive reagents	Similar to multi-step but with reduced handling	Palladium catalysts can be pyrophoric; fluoride sources can be hazardous

The Hiyama cross-coupling presents a more novel and elegant approach, offering the significant advantage of a protecting-group-free synthesis.[3] While the cost and availability of specialized reagents may currently limit its widespread industrial application, it represents the forefront of research into more efficient and sustainable methods for the synthesis of C-aryl glucosides like dapagliflozin.

The choice of the optimal synthetic route will ultimately depend on a variety of factors, including the scale of production, cost considerations, and the specific capabilities of the manufacturing facility. However, the alternatives presented here offer significant advantages in terms of safety, stability, and efficiency over earlier synthetic strategies.

References

• CN104478839A - Synthesis method of dapagliflozin - Google Patents.
• CN117658784B - Dapagliflozin middle Process for the preparation of intermediates - Google Patents.
• CN105061373A - Synthesis method of dapagliflozin isomer impurity - Google Patents.
• CN111099975A - Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone - Google Patents.

• Balkanski, S. (2021). Dapagliflozin – structure, synthesis, and new indications. Pharmacia, 68(3), 591–596. Available at: [Link]

• Hu, L., et al. (2019). Facile and green synthesis of dapagliflozin. ResearchGate. Available at: [Link]

• CN104496952B - Synthesis method of dapagliflozin - Google Patents.
• EP3497090B1 - NOVEL PROCESSES FOR PREPARATION OF DAPAGLIFLOZIN OR ITS SOLVATES OR CO-CRYSTALS THEREOF - Google Patents.
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A Senior Application Scientist's Guide to Benzylating Agents: A Comparative Analysis Featuring 4-Bromo-2-(chloromethyl)-1-methoxybenzene

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of multi-step organic synthesis, the strategic protection of hydroxyl and other nucleophilic functional groups is a critical determinant of success. The benzyl (Bn) group is a cornerstone of protecting group chemistry, valued for its general stability and versatile cleavage methods. However, the modern synthetic chemist requires a nuanced toolkit of benzylating agents, each with distinct reactivity profiles to navigate the complexities of sensitive substrates and intricate molecular architectures.[1][2]

This guide provides a comparative analysis of common benzylating agents, with a special focus on the utility of substituted benzyl halides like 4-Bromo-2-(chloromethyl)-1-methoxybenzene . We will delve into the mechanistic underpinnings that govern their reactivity, present quantitative data to guide selection, and provide actionable experimental protocols.

The Benzylating Agent Toolkit: From Workhorses to Specialized Reagents

The choice of a benzylating agent is dictated by a balance of reactivity, selectivity, and the stability of the resulting protected group.[3]

• Benzyl Bromide (Bn-Br) & Benzyl Chloride (Bn-Cl): These are the foundational workhorses of benzylation.[4] Benzyl bromide is generally more reactive than benzyl chloride due to the better leaving group ability of bromide.[5] They are highly effective for protecting a wide range of alcohols and phenols via the Williamson ether synthesis.[6][7] However, their high reactivity can be a double-edged sword, sometimes leading to side reactions, and their lachrymatory nature necessitates careful handling.[8]

• p-Methoxybenzyl Chloride (PMB-Cl): The addition of an electron-donating methoxy group at the para-position significantly alters the properties of the benzyl group.[9] This group, often called the p-methoxybenzyl (PMB) or 2-methoxybenzyl (MPM) group, can be cleaved under milder acidic or oxidative conditions than the standard benzyl group, making it invaluable in orthogonal protection strategies.[3][9] The methoxy group also enhances the reactivity of the halide towards nucleophilic substitution.[10][11]

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene: This featured agent offers a unique combination of functionalities.

  • Reactivity: The electron-donating methoxy group activates the benzylic position, potentially increasing its reactivity in SN1-type reactions by stabilizing the incipient carbocation, or accelerating SN2 reactions.[12]

  • Orthogonality & Further Functionalization: The bromine atom provides a synthetic handle for subsequent transformations, such as palladium-catalyzed cross-coupling reactions. This allows for a "protect-and-functionalize" strategy, a powerful approach in drug development and complex molecule synthesis.[1]

  • Modulated Properties: The combination of an ortho-chloromethyl group and a para-bromo substituent creates an electronic environment that can fine-tune the stability and reactivity of the protecting group compared to simpler analogs.

Quantitative Performance Analysis

The selection of a benzylating agent is an empirical process, guided by known reactivity patterns. The following table summarizes typical performance characteristics for the benzylation of a primary alcohol, providing a baseline for comparison.

Benzylating Agent	Typical Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Key Advantages	Key Disadvantages
Benzyl Bromide	NaH	THF/DMF	0 to RT	2 - 8	90 - 98%[9]	High reactivity, robust protecting group	Lachrymatory, can require strong base
Benzyl Chloride	NaH	THF/DMF	RT to 60	6 - 24	85 - 95%	Lower cost, less lachrymatory than BnBr	Slower reactivity than BnBr
p-Methoxybenzyl Chloride	NaH	THF	0 to RT	2 - 8	90 - 98%[3]	Cleavable under mild oxidative/acidic conditions	More sensitive to acid than Bn
4-Bromo-2-(chloromethyl)-1-methoxybenzene	K₂CO₃, NaH	DMF, Acetonitrile	RT to 80	4 - 16	80 - 95% (Est.)	Handle for further functionalization (Br)	Potentially altered stability profile

Yields are representative and highly dependent on the specific substrate and reaction conditions.

Mechanistic Insights: The SN1 vs. SN2 Dichotomy

Benzyl halides occupy a unique mechanistic space, capable of reacting through both SN1 and SN2 pathways.[13][14] The outcome is highly sensitive to the reaction conditions and the substrate structure.[15][16]

• SN2 Pathway: Favored by strong, anionic nucleophiles (like alkoxides generated with NaH) and polar aprotic solvents (e.g., DMF, THF).[16] This pathway involves a backside attack on the electrophilic benzylic carbon in a single, concerted step.[6] For primary, unhindered benzyl halides, this is often the dominant mechanism.[17]

• SN1 Pathway: Favored by weaker nucleophiles (e.g., alcohols, water) and polar protic solvents that can stabilize the key carbocation intermediate.[16] The stability of the benzyl carbocation, which is resonance-stabilized by the aromatic ring, makes this pathway accessible.[13]

Electron-donating groups (EDGs) like the methoxy group in 4-Bromo-2-(chloromethyl)-1-methoxybenzene and PMB-Cl play a crucial role. By donating electron density, they further stabilize the benzyl carbocation, making the SN1 pathway more favorable compared to unsubstituted benzyl halides.[10][12]

Caption: Deciding the reaction pathway for benzylation. (Within 100 characters)

Experimental Protocols in Practice

The following protocols provide a validated starting point for laboratory synthesis. They are designed to be self-validating, with clear steps and monitoring procedures.

Protocol 1: General Benzylation of a Primary Alcohol using Benzyl Bromide

This protocol is based on the widely used Williamson ether synthesis.[7][8]

Materials:

• Primary alcohol (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 equiv)

• Benzyl bromide (BnBr) (1.2 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc), Water, Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), dissolve the primary alcohol in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• Carefully add the NaH portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes.

• Add the benzyl bromide dropwise to the stirring suspension.

• Allow the reaction to warm to room temperature and stir for 4-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of water.

• Dilute the mixture with EtOAc and wash with water (2x) and then with brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Caption: Standard experimental workflow for Williamson ether synthesis. (Within 100 characters)

Protocol 2: Benzylation using 4-Bromo-2-(chloromethyl)-1-methoxybenzene

This protocol uses a milder base which can be advantageous for sensitive substrates.

Materials:

• Phenol or Alcohol (1.0 equiv)

• 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.1 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Anhydrous Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc), Water, Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Combine the alcohol/phenol, anhydrous K₂CO₃, and 4-Bromo-2-(chloromethyl)-1-methoxybenzene in anhydrous acetonitrile.

• Heat the mixture to reflux (approx. 82 °C) and stir for 6-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Rinse the filter cake with EtOAc.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Redissolve the residue in EtOAc, wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Safety Considerations

Benzylating agents, particularly halides, demand respect and careful handling.

• Toxicity and Irritation: Benzyl halides are lachrymatory (tear-inducing) and are irritants to the skin, eyes, and respiratory system.[8] Always handle these reagents in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).[18][19]

• Quenching: Reactions involving sodium hydride must be quenched carefully and slowly at low temperatures to control the evolution of hydrogen gas.[8]

Conclusion

The selection of a benzylating agent is a critical decision in the design of a synthetic route. While benzyl bromide remains a reliable and highly reactive choice, substituted agents like p-methoxybenzyl chloride and 4-Bromo-2-(chloromethyl)-1-methoxybenzene offer invaluable advantages. The former provides an orthogonal deprotection handle, while the latter introduces the unique possibility of post-protection functionalization. By understanding the mechanistic principles governing their reactivity and leveraging detailed experimental protocols, researchers can confidently select the optimal tool to advance their synthetic goals in drug discovery and beyond.

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A Senior Application Scientist's Guide to the Efficacy of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in Multi-Step Synthesis

In the intricate landscape of multi-step organic synthesis, the selection of building blocks is paramount to achieving high yields, purity, and overall efficiency. Among the vast arsenal of bifunctional reagents, 4-Bromo-2-(chloromethyl)-1-methoxybenzene emerges as a strategically valuable intermediate for the construction of complex molecular architectures. This guide provides an in-depth, objective comparison of its performance against viable alternatives, supported by experimental data and field-proven insights, to empower researchers in drug development and chemical synthesis.

The Strategic Advantage: Orthogonal Reactivity

The core utility of 4-Bromo-2-(chloromethyl)-1-methoxybenzene lies in the differential reactivity of its two halogenated sites. The benzylic chloride at the 2-position is significantly more susceptible to nucleophilic substitution (SN2) reactions compared to the more inert aryl bromide at the 4-position. This disparity in reactivity allows for a programmed, stepwise functionalization, a crucial advantage in multi-step syntheses where precise control over bond formation is essential.

This guide will dissect the efficacy of this reagent in key synthetic transformations, namely Palladium-Catalyzed Cross-Coupling reactions at the aryl bromide site and Nucleophilic Substitution reactions at the benzylic chloride site. We will explore the causality behind experimental choices and present comparative data to inform your synthetic strategy.

Palladium-Catalyzed Cross-Coupling: Building Biaryl Scaffolds

The aryl bromide moiety of 4-Bromo-2-(chloromethyl)-1-methoxybenzene is a prime handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form C(sp²)–C(sp²) bonds. This is a cornerstone in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and functional materials.

The Challenge of Selectivity

A primary concern when using dihalogenated compounds is achieving selective reaction at the desired position. In the case of substrates bearing both a C(sp²)-Br and a C(sp³)-Cl bond, the challenge lies in preventing the undesired reaction of the more labile benzylic chloride.

Causality of Experimental Choices: A Case Study

Research on the selective Suzuki-Miyaura coupling of o-(chloromethyl)bromobenzene, a close structural analog, provides critical insights. A study demonstrated that high selectivity for the C(sp²)–Br bond can be achieved using a palladium acetate [Pd(OAc)₂] catalyst in combination with a bulky, electron-rich phosphine ligand such as tricyclohexylphosphine (PCy₃)[1]. The bulkiness of the ligand is thought to favor oxidative addition at the less sterically hindered aryl bromide position, while the benzylic chloride remains intact. The choice of a moderately strong base like cesium carbonate (Cs₂CO₃) is also crucial to facilitate the transmetalation step without promoting side reactions of the chloromethyl group[1].

Table 1: Comparative Efficacy in Selective Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	1-Bromo-4-(chloromethyl)benzene	p-Tolylboronic acid	Pd(OAc)₂ / PCy₃·HBF₄	Cs₂CO₃	Toluene/H₂O	80	2	95	[1]
2	1-Bromo-4-(chloromethyl)benzene	(4-Methoxyphenyl)boronic acid	Pd(OAc)₂ / PCy₃·HBF₄	Cs₂CO₃	Toluene/H₂O	80	2	92	[1]
3	1-Bromo-4-(chloromethyl)benzene	(4-(Trifluoromethyl)phenyl)boronic acid	Pd(OAc)₂ / PCy₃·HBF₄	Cs₂CO₃	Toluene/H₂O	80	2	85	[1]
4	4-Bromoacetophenone	Phenylboronic acid	Pd catalyst	Base	Toluene/H₂O	-	-	41	[2]

Experimental Protocol: Selective Suzuki-Miyaura Coupling

This protocol is adapted from the successful selective coupling of 1-bromo-4-(chloromethyl)benzene[1].

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere (e.g., Argon), combine 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.0 equiv.), the desired arylboronic acid (1.1 equiv.), Pd(OAc)₂ (0.002 equiv.), PCy₃·HBF₄ (0.004 equiv.), and Cs₂CO₃ (2.0 equiv.).

• Solvent Addition: Add degassed toluene and water (10:1 v/v) to the reaction mixture.

• Reaction Execution: Stir the mixture at 80°C for 2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Nucleophilic Substitution: Leveraging the Benzylic Chloride

The highly reactive chloromethyl group is an excellent electrophile for SN2 reactions, most notably the Williamson ether synthesis. This allows for the facile introduction of an ether linkage, a common motif in drug molecules.

Causality of Experimental Choices: The Williamson Ether Synthesis

The Williamson ether synthesis involves the deprotonation of an alcohol or phenol to form a nucleophilic alkoxide or phenoxide, which then displaces a halide from an alkyl halide[3][4]. For the synthesis of aryl ethers using 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a mild base such as potassium carbonate is often sufficient to deprotonate the phenol[5]. The choice of a polar aprotic solvent like dimethylformamide (DMF) or acetone accelerates the SN2 reaction[6].

A key consideration is the potential for competing elimination (E2) reactions, especially with sterically hindered substrates or at elevated temperatures[7]. Since the chloromethyl group is a primary halide, the SN2 pathway is strongly favored over elimination.

Table 2: Comparison of Alkylating Agents in Williamson Ether Synthesis

Entry	Alkylating Agent	Nucleophile	Base	Solvent	Temp (°C)	Observations
1	4-Bromo-2-(chloromethyl)-1-methoxybenzene	Phenol	K₂CO₃	Acetone/DMF	Reflux	High SN2 reactivity expected due to primary benzylic chloride.
2	4-Bromobenzyl bromide	Phenol	K₂CO₃	Acetone	Reflux	Standard, effective primary benzylic halide for this transformation.
3	2,4-Dibromotoluene	Phenol	K₂CO₃	Acetone	Reflux	Lower reactivity of the benzylic bromide compared to a chloromethyl group may require harsher conditions.
4	1-Bromo-4-(chloromethyl)benzene	Phenol	K₂CO₃	Acetone	Reflux	Structurally similar, expected to have comparable high reactivity at the benzylic position.

Experimental Protocol: Williamson Ether Synthesis

This is a general protocol for the Williamson ether synthesis using 4-Bromo-2-(chloromethyl)-1-methoxybenzene and a generic phenol.

• Reaction Setup: To a solution of the desired phenol (1.0 equiv.) in acetone or DMF, add potassium carbonate (1.5 equiv.).

• Addition of Alkylating Agent: Add a solution of 4-Bromo-2-(chloromethyl)-1-methoxybenzene (1.05 equiv.) in the same solvent dropwise at room temperature.

• Reaction Execution: Stir the reaction mixture at room temperature or heat to reflux until the starting material is consumed (monitored by TLC).

• Work-up: Cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Caption: Experimental workflow for the Williamson ether synthesis.

Advanced Applications: Synthesis of Carbazoles

The unique substitution pattern of 4-Bromo-2-(chloromethyl)-1-methoxybenzene makes it a valuable precursor for the synthesis of complex heterocyclic systems like carbazoles. Carbazoles are important structural motifs in many natural products and pharmaceuticals[8].

A potential synthetic route involves an initial nucleophilic substitution at the benzylic chloride with an appropriate aniline derivative, followed by an intramolecular cyclization, such as a Buchwald-Hartwig amination or a palladium-catalyzed direct arylation, to form the carbazole ring system[9].

Caption: A potential synthetic pathway to carbazoles.

Alternative Reagents: A Comparative Analysis

While 4-Bromo-2-(chloromethyl)-1-methoxybenzene is a powerful tool, other reagents can be considered for similar transformations.

• 4-Bromobenzyl bromide: A widely used and effective reagent for introducing a 4-bromobenzyl group. It is a good choice when the ortho-methoxy group is not required.

• 2,4-Dibromotoluene: This reagent can also be used for sequential functionalization. However, the benzylic bromide is generally less reactive than a benzylic chloride, potentially requiring harsher reaction conditions.

• 1-Bromo-4-(chloromethyl)benzene: A close structural isomer that offers similar reactivity at the benzylic position. The choice between this and the title compound would depend on the desired substitution pattern of the final product.

The primary advantage of 4-Bromo-2-(chloromethyl)-1-methoxybenzene over these alternatives is the presence of the ortho-methoxy group, which can influence the electronic properties of the aromatic ring and provide a handle for further transformations or act as a key pharmacophoric element.

Conclusion and Future Outlook

4-Bromo-2-(chloromethyl)-1-methoxybenzene stands out as a highly efficacious reagent in multi-step synthesis due to its well-defined orthogonal reactivity. The ability to selectively functionalize the benzylic chloride via nucleophilic substitution while retaining the aryl bromide for subsequent cross-coupling reactions provides a robust and versatile platform for the synthesis of complex molecules. The insights into catalyst and ligand selection for achieving high selectivity in Suzuki-Miyaura coupling, coupled with the reliable performance in Williamson ether synthesis, underscore its value for researchers in drug discovery and development. As the demand for novel and complex molecular scaffolds continues to grow, the strategic application of such bifunctional building blocks will remain a cornerstone of efficient and innovative synthetic chemistry.

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• 8. Recent advances in the synthesis of carbazoles from indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Carbazole synthesis [organic-chemistry.org]

Spectroscopic comparison of 4-Bromo-2-(chloromethyl)-1-methoxybenzene isomers

An In-Depth Spectroscopic Guide to Differentiating Isomers of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

For researchers, scientists, and professionals in drug development, the unequivocal identification of a target molecule is a foundational requirement. Positional isomers, molecules with the same chemical formula but different arrangements of atoms, can exhibit vastly different pharmacological and toxicological profiles. This guide provides a comprehensive spectroscopic framework for the differentiation of 4-Bromo-2-(chloromethyl)-1-methoxybenzene from its closely related isomers, leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The challenge lies in the subtle structural variations among these isomers, which necessitate a multi-technique approach for confident characterization. By understanding how the placement of the bromo, chloromethyl, and methoxy groups influences the spectroscopic output, chemists can ensure the structural integrity of their synthesized compounds.

1H NMR Spectroscopy: The Definitive Tool for Structural Elucidation

Proton Nuclear Magnetic Resonance (1H NMR) is the most powerful technique for distinguishing positional isomers of substituted aromatic compounds. The chemical shift, splitting pattern (multiplicity), and coupling constants (J-values) of the protons on the benzene ring provide a detailed map of the substituent arrangement.

Experimental Protocol: 1H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6-0.8 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl3) within a 5 mm NMR tube.

• Instrumentation: Utilize a Fourier-transform NMR spectrometer with a field strength of 400 MHz or higher to ensure adequate spectral dispersion.

• Acquisition: Acquire the spectrum at a standard probe temperature (e.g., 25°C). Key parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 16 or more) to achieve a high signal-to-noise ratio.

• Processing: Process the resulting Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz). The spectrum should be phase-corrected, baseline-corrected, and calibrated to the residual solvent peak (CHCl3 at δ 7.26 ppm).

Comparative Analysis of Aromatic Regions

The primary distinction between the isomers is found in the aromatic region (typically δ 6.5-8.0 ppm). The number of protons, their chemical shifts (influenced by the electronic nature of adjacent groups), and their coupling patterns reveal the substitution pattern.

Isomer	Aromatic Protons (Predicted δ, Multiplicity, J in Hz)	CH2Cl (δ, s)	OCH3 (δ, s)
4-Bromo-2-(chloromethyl)-1-methoxybenzene	H-3: ~6.90 (d, J=8.5); H-5: ~7.35 (dd, J=8.5, 2.5); H-6: ~7.45 (d, J=2.5)	~4.70	~3.90
2-Bromo-4-(chloromethyl)-1-methoxybenzene	H-3: ~7.10 (d, J=8.5); H-5: ~7.40 (dd, J=8.5, 2.0); H-6: ~7.60 (d, J=2.0)	~4.55	~3.85
4-Bromo-3-(chloromethyl)-1-methoxybenzene	H-2: ~7.05 (d, J=2.0); H-5: ~6.85 (d, J=8.5); H-6: ~7.30 (dd, J=8.5, 2.0)	~4.65	~3.88

Note: These are predicted values based on standard substituent effects. Actual spectra may vary slightly.

The unique splitting pattern for each isomer provides a definitive fingerprint for identification.

Caption: Predicted 1H NMR aromatic coupling patterns for two key isomers.

Infrared (IR) Spectroscopy: Functional Group and Substitution Pattern Confirmation

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups and providing evidence for the aromatic substitution pattern.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, apply pressure to the sample to ensure good contact and collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm-1 over the range of 4000-600 cm-1.

• Processing: The final spectrum is automatically generated as absorbance or transmittance after background subtraction.

Comparative Analysis of IR Spectra

While all isomers will show similar bands for the primary functional groups, the "fingerprint region" (below 1500 cm-1) contains vibrations characteristic of the overall molecular structure, including C-H out-of-plane (OOP) bending modes that are highly diagnostic of the substitution pattern.

Vibration	Expected Wavenumber (cm-1)	Significance
C-H Stretch (Aromatic)	3100 - 3000	Confirms presence of the benzene ring.
C-H Stretch (Aliphatic)	3000 - 2850	Confirms -CH2Cl and -OCH3 groups.
C=C Stretch (Aromatic)	1600 - 1450	Multiple bands confirm the aromatic skeleton.
C-O Stretch (Aryl Ether)	~1250 (asymmetric), ~1040 (symmetric)	Confirms the methoxy group.[1]
C-H OOP Bending	900 - 800	Strong bands in this region are characteristic of 1,2,4-trisubstituted rings. Subtle shifts can differentiate isomers.
C-Cl Stretch	800 - 600	Confirms the chloromethyl group.
C-Br Stretch	650 - 550	Confirms the bromo substituent.

The precise positions of the C-H OOP bending bands are particularly sensitive to the isomer structure and can be a key differentiating feature when comparing spectra.

Mass Spectrometry: Molecular Weight and Fragmentation Analysis

Mass spectrometry confirms the molecular weight of the compound and provides structural clues through analysis of its fragmentation patterns. The presence of bromine and chlorine, with their distinct isotopic signatures (79Br/81Br ≈ 1:1; 35Cl/37Cl ≈ 3:1), creates a characteristic pattern in the mass spectrum that is invaluable for confirmation.

Experimental Protocol: GC-MS with Electron Ionization (EI)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• GC Separation: Inject 1 µL of the solution into the GC. Use a suitable capillary column (e.g., DB-5ms) and a temperature program that allows for the separation of the analyte from the solvent and any impurities.

• MS Analysis: As the compound elutes from the GC column, it enters the EI source (typically at 70 eV) where it is ionized and fragmented. The mass analyzer (e.g., a quadrupole) scans a mass range (e.g., m/z 40-400) to generate the mass spectrum.

Comparative Analysis of Mass Spectra

All isomers of C8H8BrClO will have the same molecular weight (nominal mass 234) and will exhibit a characteristic molecular ion cluster (M, M+2, M+4, M+6) due to the isotopes of Br and Cl.[2] The key to differentiation lies in the relative abundance of the fragment ions. The initial fragmentation is often the loss of a chlorine radical (M-35) or the entire chloromethyl group (M-49). The stability of the resulting carbocation will differ between isomers, leading to variations in the fragmentation pattern.

Caption: General workflow for Electron Ionization Mass Spectrometry (EI-MS).

Conclusion

While a single spectroscopic method can provide strong evidence, a combination of techniques is essential for the conclusive identification and differentiation of 4-Bromo-2-(chloromethyl)-1-methoxybenzene isomers. 1H NMR stands out as the most definitive method due to its sensitivity to the precise arrangement of protons on the aromatic ring. IR spectroscopy offers a rapid and cost-effective way to confirm functional groups and substitution patterns, while Mass Spectrometry provides unambiguous confirmation of the elemental composition and offers supplementary structural data through fragmentation analysis. By employing these techniques in concert, researchers can operate with the highest degree of confidence in the structural integrity of their molecules.

References

• PubChem: Database entry for 4-Bromo-1-methoxy-2-methylbenzene, CID 608315. Provides spectral information including GC-MS and IR. [Link]

• NIST Chemistry WebBook: A comprehensive source for chemical and physical property data, including IR and mass spectra for many organic compounds. [Link]

• Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014).Introduction to Spectroscopy. A standard textbook offering detailed explanations of NMR, IR, and MS principles and data interpretation. (General reference, no specific URL).

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A Researcher's Guide to Safer Synthesis: Navigating Alternatives to 4-Bromo-2-(chloromethyl)-1-methoxybenzene

In the intricate world of organic synthesis, the choice of starting materials and synthetic routes is paramount, dictating not only the efficiency and yield of a reaction but also its safety and environmental impact. 4-Bromo-2-(chloromethyl)-1-methoxybenzene is a valuable reagent, a versatile building block for introducing the 4-bromo-2-methoxybenzyl moiety in pharmaceuticals and advanced materials. However, its synthesis and use are fraught with significant challenges, prompting the scientific community to seek safer, more reliable alternatives.

This guide provides an in-depth comparative analysis of alternative synthetic strategies that circumvent the direct use of this hazardous compound. We will explore the underlying chemical principles, provide detailed experimental workflows, and present a data-driven comparison to empower researchers in making informed decisions for their synthetic endeavors.

The Core Problem: Hazards of the Traditional Blanc Chloromethylation

The conventional synthesis of 4-Bromo-2-(chloromethyl)-1-methoxybenzene typically employs the Blanc chloromethylation of 4-bromoanisole. This reaction utilizes formaldehyde and hydrogen chloride, often with a Lewis acid catalyst like zinc chloride.[1][2] While effective, this method carries substantial risks. The reaction conditions can generate bis(chloromethyl) ether (BCME) as a byproduct, a potent carcinogen with no known safe exposure level.[1][3][4][5] Furthermore, the product itself is a lachrymator, causing irritation and discomfort upon handling. These safety concerns, particularly in industrial and scale-up applications, are the primary drivers for developing alternative pathways.[2][5]

Alternative Synthetic Strategies: A Comparative Deep Dive

We present two robust, field-proven strategies that avoid the pitfalls of Blanc chloromethylation: the Aldehyde Intermediate Route and the Benzylic Bromination Route .

The Aldehyde Intermediate Route: A Staged Approach to Safety

This strategy hinges on preparing the stable and less hazardous intermediate, 4-bromo-2-methoxybenzaldehyde.[6][7] This aldehyde serves as a safe precursor that can be converted to the desired benzyl halide in a subsequent, controlled step.

Step 1: Synthesis of 4-Bromo-2-methoxybenzaldehyde This key intermediate can be synthesized via several established methods:

• Formylation of m-Bromoanisole: While direct, this method can suffer from low selectivity, yielding a mixture of isomers.[8][9]

• Ortho-lithiation of 1,4-Dibromo-2-methoxybenzene: This approach involves a metal-halogen exchange using an organolithium reagent (e.g., butyllithium) at cryogenic temperatures (-78°C), followed by quenching with a formylating agent like N,N-dimethylformamide (DMF).[8][9] While effective, the use of pyrophoric butyllithium and cryogenic conditions can be challenging for large-scale synthesis.[8][9]

• Optimized Two-Step Process: A newer, more scalable process starts from 1,4-dibromo-2-fluorobenzene. A selective metal-halogen exchange with isopropyl magnesium chloride at a more manageable 0°C, followed by formylation, yields 4-bromo-2-fluorobenzaldehyde. This intermediate is then converted to the target aldehyde via a nucleophilic aromatic substitution (SNAr) reaction with methanol and potassium carbonate, achieving a good overall yield of 57%.[8][9][10]

Step 2: Reduction to 4-Bromo-2-methoxybenzyl alcohol The aldehyde is smoothly reduced to the corresponding benzyl alcohol using standard reducing agents. Sodium borohydride (NaBH₄) in an alcoholic solvent is a common and effective choice for this transformation.

Step 3: Conversion to the Benzyl Halide The stable benzyl alcohol is then converted to the desired halide. For the target 4-Bromo-2-(chloromethyl)-1-methoxybenzene, treatment with thionyl chloride (SOCl₂) or methanesulfonyl chloride in the presence of a base is effective.[11] This final step is performed on a stable, non-lachrymatory precursor, significantly improving handling safety.

Caption: Workflow for the Aldehyde Intermediate Route.

The Benzylic Bromination Route: Activating a Methyl Group

This pathway begins with 4-bromo-2-methylanisole and introduces the halide at the benzylic position via a free-radical reaction.[12][13] This approach yields the bromomethyl analog, which is often a suitable, and sometimes more reactive, substitute for the chloromethyl compound in subsequent nucleophilic substitution reactions.[14]

Step 1: Synthesis of 4-bromo-2-methylanisole The starting material is readily prepared by the electrophilic bromination of 2-methylanisole (o-cresol methyl ether).[15] Reagents like N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile can provide high regioselectivity for the desired product.[15][16]

Step 2: Free-Radical Benzylic Bromination The key step involves the selective bromination of the methyl group. This is typically achieved using NBS and a radical initiator, such as AIBN (azobisisobutyronitrile) or benzoyl peroxide, in a non-polar solvent like carbon tetrachloride under thermal or photochemical conditions.[12] While effective, care must be taken as electron-donating groups on the aromatic ring can sometimes lead to competing electrophilic ring bromination.[12] Lewis acid catalysis has also been shown to promote benzylic bromination under milder conditions.[13]

Caption: Workflow for the Benzylic Bromination Route.

Data-Driven Comparative Analysis

The selection of an optimal synthetic route requires a careful evaluation of multiple factors. The table below provides a side-by-side comparison of the traditional method and the proposed alternatives.

Feature	Traditional Route (Blanc Chloromethylation)	Aldehyde Intermediate Route	Benzylic Bromination Route
Primary Safety Hazard	Generation of highly carcinogenic bis(chloromethyl) ether (BCME).[1][5]	Use of pyrophoric BuLi (can be avoided); handling of halogenating agents (SOCl₂).	Use of radical initiators; potential for runaway reactions if not controlled.
Key Intermediate	Unstable benzyl chloride formed in situ.	Stable, solid 4-bromo-2-methoxybenzaldehyde.[6]	Solid 4-bromo-2-methylanisole.[17]
Number of Steps	1	3	2
Handling Concerns	Lachrymatory and carcinogenic reagents/products.[1]	Final halogenation step requires care, but precursors are safer to handle.	Benzylic bromide is a lachrymator, but carcinogenic byproducts are avoided.
Scalability	Poor, due to extreme safety risks and byproduct formation.[1]	Good, especially with optimized aldehyde synthesis avoiding cryogenic conditions.[8][9]	Moderate to Good, requires specialized photochemical or thermal reactors for large scale.
Final Product	4-Bromo-2-(chloromethyl)-1-methoxybenzene	4-Bromo-2-(chloromethyl)-1-methoxybenzene	4-Bromo-2-(bromo methyl)-1-methoxybenzene

Conclusion and Recommendations

While the Blanc chloromethylation offers the most direct, one-step synthesis, the associated severe safety hazards render it unsuitable for modern, safety-conscious research and development.

The Aldehyde Intermediate Route emerges as a highly recommended alternative. Although it involves more steps, it replaces a hazardous process with a sequence of well-controlled, scalable, and significantly safer reactions. The key intermediate, 4-bromo-2-methoxybenzaldehyde, is a stable solid, allowing for purification and safe storage before conversion to the final product. This stepwise approach provides greater control and minimizes exposure to hazardous materials.

The Benzylic Bromination Route is a compelling two-step alternative that avoids the issues of chloromethylation entirely. It provides the corresponding benzyl bromide, which is often a drop-in replacement for the benzyl chloride in subsequent reactions. This route is efficient and direct, making it an excellent choice when the downstream chemistry is compatible with a benzyl bromide.

By adopting these alternative strategies, researchers and drug development professionals can eliminate the unacceptable risks of the Blanc chloromethylation, leading to safer laboratory practices, more reliable process control, and a reduced environmental footprint without compromising access to this important chemical scaffold.

References

• Ningbo Inno Pharmchem Co., Ltd. (2025).
• Google Patents. (n.d.). CN103025696B - For the preparation of the method for 4-bromo-Benzaldehyde,2-methoxy.
• Google Patents. (n.d.). US8692026B2 - Processes for producing 4-bromo-2-methoxybenzaldehyde.
• Google Patents. (n.d.). US20130090498A1 - Processes for producing 4-bromo-2-methoxybenzaldehyde.

• Wikipedia. (2023). Blanc chloromethylation. Retrieved January 17, 2026, from [Link]

• J&K Scientific LLC. (2025). Blanc chloromethylation. Retrieved January 17, 2026, from [Link]

• Chempanda. (n.d.). Chloromethyl: compounds, synthesis and safety | Blog. Retrieved January 17, 2026, from [Link]

• Reddit. (2024). Stumbled upon this interesting reaction: Blanc chloromethylation. Everything is toxic and/or carcinogenic including the very very scary BCME. Used to be a thing in the industry apparently. Anybody got stories? Retrieved January 17, 2026, from [Link]

• Sciencemadness Discussion Board. (2020). Blanc Chloromethylation - Removing BCME from Product. Retrieved January 17, 2026, from [Link]

• Hanson, R. W. (n.d.). Benzylic Bromination with Bromotrichloromethane.
• Fluorochem. (2024).
• Fisher Scientific. (n.d.).

• ResearchGate. (2025). 4-Bromo-2-chloro-1-methoxybenzene | Request PDF. Retrieved January 17, 2026, from [Link]

• Carreno, M. C., et al. (n.d.). N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. The Journal of Organic Chemistry.
• Thermo Fisher Scientific. (2009).
• Iida, T., et al. (2012). Lewis Acid Catalyzed Benzylic Bromination. Chemical and Pharmaceutical Bulletin, 60(12), 1550-1553.
• Apollo Scientific. (2023).
• MilliporeSigma. (2025).
• Benchchem. (n.d.).
• Benchchem. (n.d.). A Technical Guide to 1-Bromo-2-(bromomethyl)

• Matrix Fine Chemicals. (n.d.). 4-BROMO-2-CHLORO-1-METHOXYBENZENE | CAS 60633-25-2. Retrieved January 17, 2026, from [Link]

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A Comparative Guide to the Performance of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in Flow Chemistry

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern organic synthesis, particularly within the pharmaceutical and fine chemical industries, the choice of alkylating agent is paramount to the efficiency, scalability, and safety of a process. Substituted benzyl halides are a cornerstone of this chemical toolbox, prized for their ability to introduce the versatile benzyl moiety. This guide provides an in-depth performance comparison of 4-Bromo-2-(chloromethyl)-1-methoxybenzene , a highly functionalized benzyl chloride, against key alternatives within the context of continuous flow chemistry.

We will dissect the performance of this reagent by examining its inherent reactivity, influenced by electronic effects and the nature of its leaving group. This analysis is benchmarked against three logical alternatives to provide a clear decision-making framework:

• The Better Leaving Group Alternative: 2-(Bromomethyl)-4-bromo-1-methoxybenzene

• The Electronically Deactivated Alternative: 4-Bromobenzyl chloride

• The Ring-Halogen-Free Alternative: 2-(Chloromethyl)-1-methoxybenzene

Through a discussion of reaction mechanisms, a model flow chemistry protocol for a Williamson ether synthesis, and an analysis of extrapolated kinetic data, this guide establishes that while 4-Bromo-2-(chloromethyl)-1-methoxybenzene offers a unique combination of functional handles, its reactivity is a nuanced interplay of activating and deactivating factors. Its brominated counterpart offers significantly higher reactivity, while analogues lacking the activating methoxy group are considerably more stable and less reactive. The application of flow chemistry is highlighted as a critical technology for safely and efficiently harnessing the high reactivity of such activated benzyl halides.

Introduction: Why Substituted Benzyl Halides in Flow Chemistry?

Substituted benzyl halides are critical intermediates in organic synthesis, serving as precursors to a vast array of molecules, including active pharmaceutical ingredients (APIs), agrochemicals, and materials. Their utility stems from the reactivity of the benzylic carbon, which readily undergoes nucleophilic substitution.

However, this reactivity can be a double-edged sword. Particularly for benzyl halides activated by potent electron-donating groups, such as the para-methoxy group present in our topic compound, reactions can be extremely fast and highly exothermic. In traditional batch reactors, this can lead to poor temperature control, the formation of impurities, and significant safety risks.

Continuous flow chemistry offers a transformative solution.[1] By conducting reactions in narrow channels or tubes, flow reactors exhibit superior heat and mass transfer compared to batch vessels.[2] This enables:

• Precise Temperature Control: Rapid dissipation of heat prevents thermal runaway and reduces side product formation.

• Short and Controlled Residence Times: Highly reactive intermediates can be generated and consumed in seconds or minutes, minimizing decomposition.[3]

• Enhanced Safety: The small reactor volume limits the amount of hazardous material present at any given time.

• Scalability: Production can be increased by running the reactor for longer periods ("scaling out") or by using parallel systems ("numbering up"), bypassing the challenges of scaling up batch reactors.[1]

This guide will explore how these advantages can be leveraged for reactions involving 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its analogues.

The Contenders: A Molecular Lineup

The performance of a benzylic halide in a nucleophilic substitution reaction is primarily dictated by two factors: the stability of the carbocation intermediate (for Sₙ1 pathways) or the steric accessibility and electrophilicity of the benzylic carbon (for Sₙ2 pathways), and the ability of the leaving group to depart.[4] Let's meet our contenders.

• Topic Compound: 4-Bromo-2-(chloromethyl)-1-methoxybenzene

  • Structure: A benzene ring with four substituents.

  • Key Features:

    • Benzylic Chloride: A moderately good leaving group.

    • para-Methoxy Group: A strong electron-donating group (EDG) via resonance, which powerfully stabilizes the benzylic carbocation, strongly favoring an Sₙ1 pathway and increasing overall reactivity.[5][6]

    • ortho-Bromo & meta-Chloro (to the chloromethyl): Electron-withdrawing groups (EWGs) via induction, which slightly destabilize the carbocation and will temper the activating effect of the methoxy group.

• Alternative 1: 2-(Bromomethyl)-4-bromo-1-methoxybenzene (The Better Leaving Group)

  • Key Difference: Features a benzylic bromide instead of a chloride.

  • Performance Hypothesis: Bromide is a significantly better leaving group than chloride because the larger bromide ion can better stabilize the negative charge.[1][7] This reagent is expected to be substantially more reactive than the topic compound under identical conditions.

• Alternative 2: 4-Bromobenzyl chloride (The Electronically Deactivated Alternative)

  • Key Difference: Lacks the activating para-methoxy group.

  • Performance Hypothesis: Without the powerful resonance stabilization from the methoxy group, the formation of a benzylic carbocation is much less favorable. The reaction will be significantly slower and more likely to proceed via an Sₙ2 mechanism. The para-bromo group acts as a weak deactivator.

• Alternative 3: 2-(Chloromethyl)-1-methoxybenzene (The Ring-Halogen-Free Alternative)

  • Key Difference: Lacks the bromo and chloro substituents on the aromatic ring.

  • Performance Hypothesis: This compound still benefits from the activating para-methoxy group but lacks the deactivating inductive effects of the ring halogens. It is expected to be more reactive than the topic compound, serving as a useful high-reactivity benchmark.

Mechanistic Insights: Sₙ1 vs. Sₙ2 Pathways in Flow

Nucleophilic substitution at a benzylic carbon can proceed via two primary mechanisms: a two-step Sₙ1 pathway involving a carbocation intermediate, or a one-step, concerted Sₙ2 pathway.[4] The electronic nature of the substituents on the aromatic ring is the dominant factor in determining the preferred route.

• Sₙ1 Pathway: Favored by electron-donating groups (like -OCH₃) that stabilize the intermediate carbocation. The rate-determining step is the departure of the leaving group.

• Sₙ2 Pathway: Favored by electron-withdrawing groups that destabilize a potential carbocation. The reaction rate is sensitive to steric hindrance at the benzylic carbon.

The presence of the para-methoxy group in 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its alternatives (1 and 3) strongly biases the mechanism towards an Sₙ1 pathway. This results in exceptionally high reactivity, which can be challenging to manage in batch but is well-suited for the precise residence time control of a flow reactor.

Caption: Competing Sₙ1 and Sₙ2 nucleophilic substitution pathways.

Performance Comparison: A Data-Driven Analysis

While direct, comparative flow chemistry data for all four compounds is not available in the literature, we can construct a robust predictive model based on extensive solvolysis studies of substituted benzyl chlorides.[6][8] Solvolysis rate constants (k_solv) are an excellent proxy for the intrinsic reactivity of the C-X bond.

A landmark study by Richard et al. determined the solvolysis rate for 4-methoxybenzyl chloride in 20% aqueous acetonitrile to be k_solv = 2.2 s⁻¹ .[6] This indicates an extremely rapid reaction, with a half-life of less than a second, underscoring the powerful activating effect of the para-methoxy group.

The following table compares the predicted performance of our four contenders based on this data and established principles of physical organic chemistry.

Parameter	Topic Compound	Alternative 1 (Better LG)	Alternative 2 (Deactivated)	Alternative 3 (No Ring Halogen)
Structure	4-Bromo-2-(chloromethyl)-1-methoxybenzene	2-(Bromomethyl)-4-bromo-1-methoxybenzene	4-Bromobenzyl chloride	2-(Chloromethyl)-1-methoxybenzene
Relative Reactivity Index	High (Est. 100)	Very High (Est. >3000)	Low (Est. 1)	Very High (Est. >200)
Predicted Mechanism	Sₙ1 dominant	Sₙ1 dominant	Sₙ2 / borderline Sₙ1	Sₙ1 dominant
Leaving Group	Chloride (Good)	Bromide (Excellent)	Chloride (Good)	Chloride (Good)
Key Electronic Factor	Activating -OCH₃ tempered by EWG halogens	Activating -OCH₃ tempered by EWG halogens	Deactivating -Br	Activating -OCH₃
Ideal Flow Conditions	Short residence time (< 2 min), moderate temp.	Very short residence time (< 30 sec), low temp.	Longer residence time (> 10 min), higher temp.	Very short residence time (< 1 min), moderate temp.
Use Case	Versatile building block where multiple functional handles are required and high reactivity is manageable.	When maximum reactivity and throughput are desired for the same substitution pattern.	For syntheses requiring a more stable, less reactive benzylating agent where slower, controlled reaction is key.	A high-reactivity benzylating agent for rapid substitutions where aryl halogen functionality is not needed.

Analysis:

• Alternative 1 is the clear winner for sheer reactivity. The combination of the activating methoxy group and the excellent bromide leaving group makes it suitable for high-throughput applications with extremely short residence times.[7]

• The Topic Compound is a highly reactive species, but its reactivity is moderated by the electron-withdrawing halogens on the ring. This makes it slightly more manageable than Alternative 3.

• Alternative 2 is orders of magnitude less reactive, making it unsuitable for "flash chemistry" but a reliable choice for reactions requiring longer heating times, where its stability is an asset.

• Alternative 3 represents the upper limit of reactivity for the chloride series, making it a prime candidate for flow chemistry to control its rapid reactions.

Experimental Protocol: A Model Flow Chemistry Workflow

This section provides a representative, self-validating protocol for a Williamson ether synthesis using a substituted benzyl halide in a generic flow chemistry setup. This protocol is designed to be adaptable for any of the four contenders by adjusting residence time and temperature.

Objective: To perform the O-alkylation of 4-ethylphenol with a substituted benzyl halide in a continuous flow reactor.

Reagents:

• Stream A: 0.2 M solution of the Benzyl Halide (e.g., 4-Bromo-2-(chloromethyl)-1-methoxybenzene) in Tetrahydrofuran (THF).

• Stream B: 0.22 M solution of Sodium 4-ethylphenoxide in THF. (Prepared by adding 4-ethylphenol to a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF at 0 °C, then allowing to warm to room temperature).

Flow Reactor Setup:

Caption: Schematic of a typical flow chemistry setup for Williamson ether synthesis.

Step-by-Step Methodology:

• System Priming: Prime two separate HPLC or syringe pumps and their corresponding lines with anhydrous THF to ensure the system is free of air and moisture.

• Reagent Pumping: Pump Stream A and Stream B at equal flow rates (e.g., 0.5 mL/min each for a total flow rate of 1.0 mL/min) into a T-mixer.

• Reaction: The combined stream flows from the mixer into a heated PFA or stainless steel tube reactor (e.g., 10 mL internal volume) maintained at a constant temperature (e.g., 60 °C).

  • Calculation: For a 10 mL reactor and a 1.0 mL/min total flow rate, the residence time is 10 minutes. This time can be adjusted by changing the flow rates or the reactor volume. For more reactive substrates like Alternative 1, a lower temperature (e.g., 25 °C) and a shorter residence time (e.g., 1 minute) would be chosen initially.

• Pressure Control: The reactor output passes through a back-pressure regulator (BPR) set to a moderate pressure (e.g., 5 bar) to prevent solvent boiling and ensure smooth flow.

• Steady State & Collection: Allow the system to run for a period equivalent to three reactor volumes (e.g., 30 mL, or 30 minutes) to reach a steady state, discarding the initial output.

• Product Collection: Collect the product stream in a flask containing a quenching agent (e.g., saturated aqueous ammonium chloride).

• Analysis: The collected sample can be worked up (extraction, drying) and analyzed by HPLC, GC-MS, and NMR to determine conversion, yield, and purity.

This self-validating system allows for rapid optimization of reaction conditions (temperature, residence time, stoichiometry) by simply adjusting pump rates and heater settings.

Industrial Relevance: The Case of Vilanterol Synthesis

The importance of complex benzylating agents is underscored by their use in the synthesis of modern pharmaceuticals. For example, in the synthesis of Vilanterol , a long-acting β2-adrenoceptor agonist for treating COPD, a key step involves the alkylation of an amine with a complex benzylic halide.[9][10] While published routes often use batch processing, the principles are directly applicable. The electrophiles used, such as 2-((2-((6-bromohexyl)oxy)ethoxy)methyl)-1,3-dichlorobenzene, share key structural motifs with our contenders and require careful control of reaction conditions to achieve high yields and purity.[10] The adoption of flow chemistry for such critical C-N or C-O bond-forming steps in API synthesis is a growing trend, driven by the need for process intensification, higher purity, and improved safety.

Conclusion and Recommendations

The performance of 4-Bromo-2-(chloromethyl)-1-methoxybenzene in flow chemistry is that of a highly reactive, versatile electrophile. Its utility is defined by the powerful activating effect of the para-methoxy group, which is only slightly tempered by the deactivating ring halogens.

Key Recommendations for Researchers:

• For Maximum Reactivity: When the highest possible reaction rate is desired for a given scaffold, choose the bromomethyl analogue (Alternative 1) . Be prepared to use very short residence times and potentially lower temperatures to control the reaction.

• For a Balance of Reactivity and Functionality: The topic compound, 4-Bromo-2-(chloromethyl)-1-methoxybenzene , is an excellent choice when the aryl bromide handle is required for subsequent cross-coupling reactions and its high, but not extreme, reactivity is beneficial.

• For Controlled, Slower Reactions: When stability is more important than speed, or when dealing with highly sensitive nucleophiles, an analogue without the activating methoxy group, such as 4-bromobenzyl chloride (Alternative 2) , is the superior choice.

• Embrace Flow Chemistry: For any benzyl halide containing a para-methoxy group, flow chemistry should be considered the default methodology. The ability to precisely control residence time and temperature is not just an advantage but a critical tool for achieving reproducible, high-yielding, and safe outcomes.

By understanding the interplay of leaving group ability and electronic effects, and by leveraging the power of continuous flow technology, researchers can unlock the full synthetic potential of these valuable chemical building blocks.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Bromo-2-(chloromethyl)-1-methoxybenzene

As researchers and drug development professionals, our commitment to innovation is matched only by our dedication to safety and environmental stewardship. Handling reactive intermediates like 4-Bromo-2-(chloromethyl)-1-methoxybenzene requires not just procedural knowledge, but a deep understanding of the chemical's inherent risks and the regulatory landscape governing its disposal. This guide provides a comprehensive framework for managing this compound from the bench to its final, safe disposition, ensuring the protection of personnel and compliance with the highest standards.

Hazard Assessment: Understanding the Molecule

4-Bromo-2-(chloromethyl)-1-methoxybenzene is a halogenated aromatic compound. Its structure presents a dual-hazard profile: the halogenated benzene ring and, more critically, the benzylic chloride group. Benzylic halides are potent alkylating agents, making them highly reactive and conferring a high probability of toxicity and potential carcinogenicity.[1][2] Therefore, this compound must be managed as a Particularly Hazardous Substance (PHS) , a classification that mandates stringent safety protocols beyond standard chemical handling.[1]

The primary risks associated with this compound include:

• High Reactivity: The chloromethyl group is susceptible to nucleophilic substitution and elimination reactions.[3][4] This reactivity is the source of its synthetic utility but also its primary hazard.

• Toxicity & Irritation: As with similar structures, it is expected to be a strong irritant to the skin, eyes, and respiratory tract.[5][6] Ingestion is likely harmful.

• Environmental Hazard: Halogenated organic compounds can persist in the environment and require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic byproducts.[7][8]

Table 1: Physicochemical and Hazard Data

Property	Value / Information	Source(s)
Chemical Name	4-Bromo-2-(chloromethyl)-1-methoxybenzene	[9][10]
CAS Number	7017-52-9	[9][10]
Molecular Formula	C₈H₈BrClO	[9]
Appearance	Solid (Typical)
Primary Hazards	Corrosive, Skin/Eye Irritant, Potential Carcinogen, Alkylating Agent	[1][6]
Waste Class	Hazardous Halogenated Organic Waste	[7][11][12]

Regulatory Framework: The Foundation of Compliance

All disposal activities must adhere to federal and local regulations. In the United States, the primary governing authority is the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) .[13][14] This framework establishes a "cradle-to-grave" responsibility for hazardous waste generators, meaning your laboratory is accountable for the chemical's safe management from receipt to final disposal.[15]

Furthermore, the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200) requires that all personnel handling the substance are fully aware of its hazards and trained in the proper safety procedures.[16][17]

Personnel Protection & Engineering Controls

Given its status as a Particularly Hazardous Substance, work with 4-Bromo-2-(chloromethyl)-1-methoxybenzene mandates the use of robust engineering controls and personal protective equipment (PPE).

• Engineering Control: All handling of this compound, including weighing, transfers, and the preparation of waste containers, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[18][19][20]

• Personal Protective Equipment (PPE):

  • Hand Protection: Use chemically resistant gloves (Nitrile is a suitable choice for incidental contact). Always inspect gloves before use and change them immediately if contamination is suspected.[2][20]

  • Eye Protection: Chemical splash goggles are mandatory.[18]

  • Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required to protect against skin contact.[20]

Standard Waste Management & Disposal Protocol

This protocol outlines the standard procedure for disposing of unreacted 4-Bromo-2-(chloromethyl)-1-methoxybenzene and materials contaminated with it.

Step 1: Waste Segregation

Proper segregation is the most critical step in hazardous waste management. Halogenated and non-halogenated waste streams must never be mixed.[8][12] Mixing can lead to dangerous reactions and significantly increases disposal costs and complexity.[12]

• Action: Designate a specific, clearly labeled waste container exclusively for "Halogenated Organic Waste."[7][11]

Step 2: Containerization

• Action: Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a screw-top cap.[8][11]

• Action: The container must be labeled with a "Hazardous Waste" tag before the first drop of waste is added.[8] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 4-Bromo-2-(chloromethyl)-1-methoxybenzene" (and any solvents used)

  • The associated hazards (e.g., Corrosive, Toxic)

  • The accumulation start date

Step 3: Accumulation and Storage

• Action: Keep the waste container sealed at all times, except when adding waste.[11]

• Action: Store the container in a designated Satellite Accumulation Area (SAA) within the lab, in secondary containment (such as a chemical-resistant tray or tub) to contain any potential leaks.[8]

Step 4: Arranging for Final Disposal

• Action: Once the container is full (up to 90% capacity) or the accumulation time limit is reached (per your institution's policy), contact your organization's Environmental Health & Safety (EHS) department to arrange for a pickup. They will manage the final disposal via a licensed hazardous waste vendor.

Spill and Emergency Procedures

Accidents require immediate and correct action.

• Small Spill (Contained within the fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, absorb the spill using a chemical absorbent material like vermiculite or sand. Do not use combustible materials like paper towels.

  • Carefully collect the contaminated absorbent into a sealed, heavy-duty plastic bag or container.

  • Label the container as "Hazardous Waste: Spill Debris of 4-Bromo-2-(chloromethyl)-1-methoxybenzene."

  • Decontaminate the spill surface with a suitable solvent (e.g., isopropanol), and dispose of the cleaning materials as hazardous waste.

  • Contact EHS for waste pickup.[8][11]

• Large Spill or Spill Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert others and activate the nearest fire alarm if necessary.

  • Contact your institution's emergency response team and EHS immediately. Do not attempt to clean it up yourself.

In-Lab Neutralization Protocol for Small Quantities

For experienced researchers, small residual quantities of 4-Bromo-2-(chloromethyl)-1-methoxybenzene can be chemically neutralized before entering the waste stream. This process converts the reactive benzylic halide into a more stable, less hazardous alkene via a base-promoted E2 elimination reaction.[21] This is an advanced procedure that should only be performed by trained personnel with prior approval.

Causality of Experimental Choice:

The benzylic C-H bond is acidic, and the benzylic C-Cl bond contains a good leaving group. A strong, non-nucleophilic base will preferentially abstract a proton from the chloromethyl group, initiating an E2 elimination to form a conjugated double bond, which is a thermodynamically favorable product.[21] We use a non-nucleophilic base like potassium tert-butoxide to minimize competing Sₙ2 substitution reactions.

Step-by-Step Neutralization Methodology:

• Preparation (in a chemical fume hood):

  • Place a stirrer bar in an appropriately sized round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

  • Add a suitable solvent, such as tetrahydrofuran (THF).

  • Dissolve the residual 4-Bromo-2-(chloromethyl)-1-methoxybenzene in the THF.

• Reaction Setup:

  • Place the flask in an ice bath to control the initial reaction rate.

  • Under a nitrogen atmosphere, slowly add 1.1 equivalents of a strong, non-nucleophilic base (e.g., potassium tert-butoxide).

• Reaction Execution:

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) to confirm the disappearance of the starting material.

• Quenching and Workup:

  • Once the reaction is complete, cool the flask in an ice bath again.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel, extract with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry it over sodium sulfate, and filter.

• Final Disposal:

  • The resulting solution now contains the less hazardous alkene. While the immediate reactivity hazard has been mitigated, it is still a halogenated organic compound.

  • Concentrate the solvent via rotary evaporation.

  • Dispose of the final residue in the designated "Halogenated Organic Waste" container for incineration.[7][11]

Diagram 1: Disposal Decision Workflow

Caption: Decision workflow for handling and disposing of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

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Navigating the Safe Handling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene: A Senior Application Scientist's Guide

For the experienced researcher, the introduction of a new reagent into a workflow is a methodical process, grounded in a deep respect for chemical reactivity and potential hazards. 4-Bromo-2-(chloromethyl)-1-methoxybenzene, a key building block in complex organic synthesis, demands such respect. This guide moves beyond mere data sheet recitation to provide a framework for its safe and effective use, rooted in the principles of causality and self-validating protocols.

Hazard Identification and Risk Assessment: Understanding the "Why"

4-Bromo-2-(chloromethyl)-1-methoxybenzene is classified under the Globally Harmonized System (GHS) with the following primary hazards: it is harmful if swallowed, causes skin irritation, can lead to serious eye irritation, and may cause respiratory irritation.[1][2] The intrinsic reactivity of this molecule is a double-edged sword; its utility in synthesis is also the source of its primary hazards. The chloromethyl group is a potent alkylating agent, readily reacting with nucleophiles. This reactivity is not confined to your reaction flask; it extends to biological macromolecules. Skin contact can lead to irritation because the compound can alkylate proteins and lipids in the skin. Inhalation of its dust or vapors can similarly irritate the respiratory tract.

Before the first spatula touches the reagent, a thorough risk assessment is paramount. Consider the scale of your reaction, the potential for aerosolization, and the duration of handling. This initial assessment will dictate the stringency of the engineering controls and personal protective equipment required.

Personal Protective Equipment (PPE): Your Last Line of Defense

Engineering controls, such as fume hoods, are the primary method for minimizing exposure. However, robust PPE is a critical secondary measure. The following table outlines the minimum required PPE for handling 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Body Part	Personal Protective Equipment	Rationale and Specifications
Hands	Double-gloving with nitrile or neoprene gloves	While specific breakthrough time data for this compound is not readily available, nitrile and neoprene gloves generally offer good resistance to a range of halogenated organic compounds.[3][4] Double-gloving provides an additional layer of protection against tears and pinholes. Always inspect gloves for any signs of degradation before and during use.
Eyes/Face	Chemical splash goggles and a face shield	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and vapors. A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a high risk of splashing.
Body	Flame-resistant laboratory coat	A lab coat made of a flame-resistant material is essential to protect against splashes and potential ignition sources. Ensure the lab coat is fully buttoned.
Respiratory	NIOSH-approved respirator with organic vapor cartridges	A respirator is necessary when engineering controls are insufficient to maintain exposure below permissible limits, or during spill cleanup. The choice of cartridge should be based on a formal risk assessment.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A well-defined operational plan minimizes the risk of exposure and ensures the integrity of your experiment.

Preparation and Weighing

• Work within a certified chemical fume hood. This is non-negotiable. The face velocity of the fume hood should be verified before commencing work.

• Don all required PPE. (See PPE table above).

• Prepare your work area. Line the work surface with absorbent, disposable bench paper.

• Use a dedicated set of spatulas and weighing vessels. This prevents cross-contamination.

• Weigh the compound carefully to avoid generating dust. If the compound is a fine powder, consider using a weighing boat with high sides.

• Close the container immediately after weighing.

Addition to the Reaction Vessel

• Ensure the reaction vessel is securely clamped within the fume hood.

• Add the compound to the solvent or reaction mixture slowly and in a controlled manner. This is particularly important for exothermic reactions.

• Use a powder funnel for solids to prevent spillage.

• Once the addition is complete, rinse any residual compound from the weighing vessel into the reaction flask with a small amount of solvent.

Spill Management: A Calm and Coordinated Response

Accidents happen. A clear and practiced spill response plan is your best tool for mitigating the consequences.

Small Spills (less than 5g) within a Fume Hood

• Alert colleagues in the immediate area.

• Ensure your PPE is intact.

• Contain the spill. Use an inert absorbent material like vermiculite or sand to cover the spill.

• Gently sweep the absorbed material into a designated waste container. Avoid creating dust.

• Decontaminate the area. Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Place all contaminated materials (absorbent, wipes, gloves) into a sealed, labeled hazardous waste bag.

Large Spills (greater than 5g) or Spills Outside a Fume Hood

• Evacuate the immediate area.

• Alert your supervisor and the institutional safety office immediately.

• Close the laboratory doors to contain the vapors.

• Do not attempt to clean up a large spill unless you are trained and equipped to do so. Await the arrival of the emergency response team.

Disposal Plan: Responsible Stewardship

As a halogenated organic compound, 4-Bromo-2-(chloromethyl)-1-methoxybenzene and its associated waste must be disposed of as hazardous waste.

• Segregate waste. Keep halogenated waste separate from non-halogenated waste streams to facilitate proper disposal and minimize costs.[5][6][7][8]

• Use designated, labeled waste containers. The container should be clearly labeled as "Halogenated Organic Waste" and list the chemical constituents.

• Collect all contaminated materials. This includes empty reagent bottles, contaminated gloves, bench paper, and spill cleanup materials. Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[8][9]

• Arrange for waste pickup. Follow your institution's procedures for the collection of hazardous chemical waste.

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points in the safe handling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

Caption: Workflow for the safe handling of 4-Bromo-2-(chloromethyl)-1-methoxybenzene.

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